(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

• CAS: 428836-03-7

Core Science & Biosynthesis

An In-depth Technical Guide to (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid (CAS Number: 428836-03-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a substituted phenoxyacetic acid derivative. The phenoxyacetic acid scaffold is a versatile pharmacophore and a key structural component in a wide array of biologically active compounds, ranging from herbicides to pharmaceuticals.[1][2] The specific substitutions of a chloro group at the 2-position, an ethoxy group at the 6-position, and a formyl group at the 4-position of the phenoxy ring suggest a molecule with potentially distinct chemical and biological properties. This guide provides a comprehensive overview of its synthesis, physicochemical characteristics, potential biological activities, and methodologies for its study, drawing upon the established knowledge of related compounds to offer field-proven insights.

Chemical and Physical Properties

A summary of the known and predicted physicochemical properties of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is presented in the table below.

Property	Value	Source
CAS Number	428836-03-7	Vendor Information
Molecular Formula	C₁₁H₁₁ClO₅	Vendor Information
Molecular Weight	258.66 g/mol	Vendor Information
Appearance	White to off-white solid (predicted)	Inferred from similar compounds
Solubility	Predicted to be soluble in organic solvents like DMSO, DMF, and alcohols. Limited solubility in water.	Inferred from similar compounds
pKa	Estimated to be around 3-4 for the carboxylic acid group.	Inferred from phenoxyacetic acid derivatives

Synthesis and Characterization

The synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid can be logically approached through a multi-step process, culminating in a Williamson ether synthesis. The key is the preparation of the substituted phenolic precursor, 2-chloro-6-ethoxy-4-formylphenol.

Proposed Synthesis Workflow

Caption: Proposed synthetic workflow for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Step-by-Step Experimental Protocol (Proposed)

Part 1: Synthesis of 2-Chloro-6-ethoxy-4-formylphenol (Precursor)

The synthesis of the phenolic precursor is a critical first step. A plausible method involves the formylation of 2-chloro-6-ethoxyphenol. The Vilsmeier-Haack reaction or the Duff reaction are standard methods for the ortho- and para-formylation of phenols.

• Reaction Setup: To a solution of 2-chloro-6-ethoxyphenol in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane), add the formylating agent. For a Vilsmeier-Haack reaction, this would be a pre-formed Vilsmeier reagent (from phosphorus oxychloride and dimethylformamide).

• Reaction Conditions: The reaction is typically carried out at low temperatures (0 °C) initially, followed by warming to room temperature or gentle heating. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched with water or an aqueous base. The product is then extracted into an organic solvent. The organic layer is washed, dried, and concentrated. The crude product can be purified by column chromatography on silica gel to yield 2-chloro-6-ethoxy-4-formylphenol.

Part 2: Synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid via Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for preparing ethers from an alcohol (or phenol) and an alkyl halide.[3][4]

• Deprotonation of the Phenol: In a round-bottom flask, dissolve the synthesized 2-chloro-6-ethoxy-4-formylphenol in a suitable solvent such as acetone or ethanol. Add a base, such as anhydrous potassium carbonate or sodium hydroxide, to deprotonate the phenolic hydroxyl group, forming the more nucleophilic phenoxide.

• Addition of the Alkyl Halide: To the stirred suspension of the phenoxide, add ethyl chloroacetate dropwise.

• Reaction Conditions: The reaction mixture is typically heated to reflux to drive the SN2 reaction to completion. Monitor the reaction progress by TLC.

• Work-up and Ester Isolation: After the reaction is complete, cool the mixture and filter off the inorganic salts. The filtrate is concentrated under reduced pressure. The resulting crude ethyl (2-chloro-6-ethoxy-4-formylphenoxy)acetate can be purified by column chromatography if necessary.

• Hydrolysis of the Ester: The purified ester is then dissolved in a mixture of an alcohol (e.g., ethanol) and an aqueous solution of a strong base (e.g., sodium hydroxide). The mixture is stirred, often with gentle heating, to facilitate the hydrolysis of the ester to the carboxylate salt.

• Acidification and Product Isolation: After the hydrolysis is complete, the solution is cooled and acidified with a mineral acid (e.g., hydrochloric acid) to a pH of approximately 2. The precipitated (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is then collected by filtration, washed with cold water, and dried. Recrystallization from a suitable solvent system can be performed for further purification.

Characterization

The synthesized compound should be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (e.g., carboxylic acid O-H and C=O, aldehyde C=O, C-O-C ether linkage).

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Potential Biological Activity and Mechanism of Action

While no specific biological activity has been reported for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, the bioactivity of the broader class of phenoxyacetic acid derivatives provides a strong basis for predicting its potential effects.

Herbicidal Activity

Chlorinated phenoxyacetic acid derivatives are well-known herbicides.[2] Their mechanism of action often involves mimicking the plant hormone auxin, leading to uncontrolled growth and ultimately death of the target plant.[5] The presence of the chloro group on the aromatic ring is a common feature in many commercial herbicides of this class. The specific substitution pattern of the target molecule suggests it could possess herbicidal properties.

Cytotoxicity and Potential Anticancer Activity

Studies on various substituted phenoxyacetic acids have revealed cytotoxic effects against different cancer cell lines.[1][6] The presence of chlorine atoms at the 2 and/or 4 positions of the phenoxyacetic acid ring has been shown to induce cytotoxicity and mutagenicity.[7] Given the 2-chloro substitution in the target molecule, it is plausible that it may exhibit cytotoxic properties. The mechanism could involve the induction of apoptosis or interference with cellular signaling pathways crucial for cancer cell proliferation.

Anti-inflammatory Activity

Some phenoxyacetic acid derivatives have been investigated for their anti-inflammatory properties.[1] This activity is often attributed to the inhibition of enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX). Further investigation would be required to determine if (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid possesses such activity.

Proposed Experimental Workflow for Biological Evaluation

Caption: A logical workflow for the biological evaluation of the target compound.

Safety and Handling

Based on the GHS hazard statements provided by chemical suppliers, (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid should be handled with care.

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, wash the affected area thoroughly with water.

• Refer to the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Conclusion

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a molecule of interest due to its structural relationship to a broad class of biologically active compounds. While specific data on its synthesis and biological profile are currently limited in the public domain, this guide provides a robust framework for its investigation. The proposed synthetic route via Williamson ether synthesis is a well-established and reliable method. Based on the known structure-activity relationships of substituted phenoxyacetic acids, this compound warrants investigation for its potential herbicidal, cytotoxic, and anti-inflammatory properties. The experimental workflows outlined in this guide offer a clear path for researchers to elucidate the chemical and biological characteristics of this intriguing molecule.

References

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. (2024). Journal of Emerging Technologies and Innovative Research (JETIR). [Link]

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. (2021). MDPI. [Link]

• Venkov, P., Topashka-Ancheva, M., Georgieva, M., Alexieva, V., & Karanov, E. (2000). Genotoxic effect of substituted phenoxyacetic acids. Archives of Toxicology, 74(9), 560–566. [Link]

• The Williamson Ether Synthesis. (2014). Master Organic Chemistry. [Link]

• EP0012939B1 - Process for the production of 4-hydroxybenzaldehyde derivatives.

• rel-2-[4-Chloro-2-[(5R,6R,7S)-6-[5-(4-methoxyphenyl)-3-(2-naphthyl)-3,4-dihydropyrazole-2-carbonyl]-5-methyl-2-oxo-3,5,6,7-tetrahydrothiopyrano[2,3-d...]. MDPI. [Link]

• The Williamson Ether Synthesis. University of Missouri–St. Louis. [Link]

• Genotoxic effect of substituted phenoxyacetic acids. (2000). ResearchGate. [Link]

• Syntheses and Selective Herbicidal Activities of Ethyl 2-[4-(6-Chloro-2-quinoxalinyloxy)phenoxy]propanoate and Its Related Compounds. SciSpace. [Link]

• Williamson ether synthesis. Wikipedia. [Link]

• In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. (2023). MDPI. [Link]

• Method for making a 2,6-dialkylphenol. European Patent Office. [Link]

• Bioactivity and molecular properties of Phenoxyacetic Acids Derived from Eugenol and Guaiacol compared to the herbicide 2,4-D. SciELO. [Link]

• Williamson Ether Synthesis. Chemistry Steps. [Link]

• Synthesis and Biological Evaluation of a Novel Series of 2-(4-Chloro-3methylphenoxy) acetyl Amino Acids and Peptides. ResearchGate. [Link]

• CN102992982B - Synthesis method of p-hydroxybenzaldehyde.

• Phenoxyaromatic Acid Analogues as Novel Radiotherapy Sensitizers: Design, Synthesis and Biological Evaluation. PubMed Central. [Link]

• CN102659536A - Method for synthesizing o-hydroxy phenyl ether.

• Design and Biological Evaluation of Monoterpene-Conjugated (S)-2-Ethoxy-3-(4-(4-hydroxyphenethoxy)phenyl)propanoic Acids as New Dual PPARα/γ Agonists. (2022). MDPI. [Link]

• Experiment 06 Williamson Ether Synthesis. University of Wisconsin-River Falls. [Link]

• Phenoxyacetic acid herbicides and chlorophenols and the etiology of lymphoma and soft-tissue neoplasms. PubMed. [Link]

• Acetic acid, 2-(2-formylphenoxy)-. PubChem. [Link]

• Biomimetic Chromatography/QSAR Investigations in Modeling Properties Influencing the Biological Efficacy of Phenoxyacetic Acid-Derived Congeners. (2021). MDPI. [Link]

• Synthesis of 4-hydroxybenzaldehyde from phenol?. Sciencemadness.org. [Link]=9084)

Sources

• 1. jetir.org [jetir.org]
• 2. mdpi.com [mdpi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Genotoxic effect of substituted phenoxyacetic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid: Molecular Structure, Synthesis, and Characterization

This guide provides a comprehensive technical overview of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, a substituted phenoxyacetic acid derivative. This document is intended for researchers, scientists, and professionals in drug development and agrochemical research who require a detailed understanding of this compound's molecular structure, synthesis, and analytical characterization. The information presented herein is synthesized from established chemical principles and analogous compounds, providing a robust framework for its study and application.

Introduction and Chemical Identity

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid belongs to the family of phenoxyacetic acids, a class of compounds with significant biological activities, most notably as auxinic herbicides.[1][2] The specific substitutions on the phenyl ring—a chloro group, an ethoxy group, and a formyl group—are expected to modulate its physicochemical properties and biological efficacy. Understanding the precise arrangement of these functional groups is paramount for predicting its behavior and potential applications.

Identifier	Value
IUPAC Name	(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid
CAS Number	428836-03-7
Molecular Formula	C₁₁H₁₁ClO₅
Molecular Weight	258.66 g/mol
Canonical SMILES	CCOC1=C(C=C(C=C1Cl)C=O)OCC(=O)O

Molecular Structure and Physicochemical Properties

The molecular architecture of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is characterized by a central benzene ring with five substituents. The spatial arrangement of these groups dictates the molecule's polarity, reactivity, and potential for intermolecular interactions.

Figure 2: Proposed Williamson ether synthesis workflow.

Experimental Protocol:

• Deprotonation of the Phenol: In a round-bottom flask, dissolve the starting phenol, 4-hydroxy-3-chloro-5-ethoxybenzaldehyde, in a suitable solvent such as water or dimethylformamide (DMF). [3][4]Add a stoichiometric amount of a strong base, like sodium hydroxide (NaOH) or potassium hydroxide (KOH), to the solution. [5]Stir the mixture at room temperature to facilitate the formation of the phenoxide salt.

• Nucleophilic Substitution: To the phenoxide solution, add chloroacetic acid. [3]The reaction mixture is then heated to a temperature between 80-100°C and refluxed for several hours to ensure the completion of the reaction. [3][5]3. Work-up and Purification: After cooling, the reaction mixture is acidified with a mineral acid (e.g., HCl) to precipitate the crude product. The solid is then collected by vacuum filtration and washed with cold water. [3]Recrystallization from a suitable solvent system, such as ethanol/water, will yield the purified (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Structural Characterization and Analytical Data

Confirmation of the synthesized product's identity and purity is achieved through a combination of spectroscopic techniques. Based on analogous structures, the following spectral characteristics are anticipated. [6][7][8][9][10][11][12][13][14][15][16][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the aldehyde proton, the methylene protons of the acetic acid moiety, and the ethoxy group's ethyl protons. The chemical shifts and coupling patterns will be indicative of their positions on the substituted ring.

• ¹³C NMR: The carbon NMR will display unique resonances for each carbon atom in the molecule, including the carbonyl carbons of the aldehyde and carboxylic acid, the aromatic carbons, and the aliphatic carbons of the ethoxy and acetic acid groups.

Assignment	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
Aromatic CH	7.0 - 8.0	110 - 160
Aldehyde CHO	9.5 - 10.5	185 - 195
O-CH₂-COOH	4.5 - 5.0	65 - 75
COOH	10.0 - 13.0 (broad)	170 - 180
O-CH₂-CH₃	3.9 - 4.2 (quartet)	60 - 70
O-CH₂-CH₃	1.3 - 1.5 (triplet)	14 - 16

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the various functional groups present in the molecule. [18][19]

Functional Group	Expected Wavenumber (cm⁻¹)
O-H stretch (Carboxylic Acid)	2500 - 3300 (broad)
C=O stretch (Carboxylic Acid)	1700 - 1725
C=O stretch (Aldehyde)	1680 - 1700
C-O stretch (Ether)	1200 - 1300

| C-Cl stretch | 600 - 800 |

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The fragmentation pattern observed in the mass spectrum can provide further structural information. [15][20]The presence of chlorine will be evident from the characteristic isotopic pattern of the molecular ion peak (M⁺ and M+2).

Potential Applications and Biological Activity

Derivatives of phenoxyacetic acid are well-established as herbicides. [1][2]They function as synthetic auxins, leading to uncontrolled growth and eventual death in susceptible plants, particularly broadleaf weeds. [21]The specific combination of substituents in (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid may confer unique selectivity and potency.

Recent studies have also explored the use of phenoxyacetic acid derivatives as chemical elicitors to induce defense responses in plants against insect herbivores. [22]The formyl group, in particular, can serve as a reactive handle for the synthesis of more complex molecules, such as Schiff bases, which have been investigated for their antimicrobial and other biological activities. [23][24]

Safety and Handling

Substituted phenoxyacetic acids should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. [25][26][27][28]Work should be conducted in a well-ventilated fume hood to avoid inhalation of dust or vapors. In case of skin or eye contact, the affected area should be flushed immediately with copious amounts of water. [27]

Conclusion

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a multifaceted molecule with potential applications in agrochemical and pharmaceutical research. Its synthesis via the Williamson ether synthesis is a well-established and reliable method. The analytical techniques outlined in this guide provide a clear pathway for its characterization and quality control. Further investigation into its biological activities is warranted to fully explore its potential.

References

• Wikipedia. Phenoxy herbicide. [Link]

• Ciszkowicz, E., et al. (2021). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. International Journal of Molecular Sciences, 22(8), 3965. [Link]

• Ciszkowicz, E., et al. (2021). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. National Institutes of Health. [Link]

• Williamson Ether Synthesis. University of Colorado Boulder. [Link]

• Kubiak-Bem, A., & Haliński, Ł. P. (2023). Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties. Encyclopedia.pub. [Link]

• de Souza, A. C. C., et al. (2021). Bioactivity and molecular properties of Phenoxyacetic Acids Derived from Eugenol and Guaiacol compared to the herbicide 2,4-D. SciELO. [Link]

• Singh, R., et al. (2016). Molecular Structure, Experimental and Theoretical Spectroscopic Studies and Quantum Chemical Calculation of Phenoxyacetic Acid and Its P-Chloro Derivative. Oriental Journal of Chemistry, 32(1), 359-371. [Link]

• Weintraub, R. L., Brown, J. W., & Throne, J. A. (1954). Herbicidal Activity, Relation Between Molecular Structure and Physiological Activity of Plant Growth Regulators II. Formative Activity of Phenoxyacetic Acids. Journal of Agricultural and Food Chemistry, 2(19), 996-999. [Link]

• Williamson Ether Synthesis. University of Wisconsin-Madison. [Link]

• PubChem. 4-Ethoxybenzaldehyde. [Link]

• O'Keeffe, M., et al. (2013). Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. International Journal of Environmental Research and Public Health, 10(9), 4386-4403. [Link]

• ResearchGate. Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. [Link]

• Williamson Ether Synthesis. Utah Tech University. [Link]

• Li, X., et al. (2023). Four-Chlorophenoxyacetic Acid Treatment Induces the Defense Resistance of Rice to White-Backed Planthopper Sogatella furcifera. International Journal of Molecular Sciences, 24(21), 15809. [Link]

• Williamson Ether Synthesis. University of Massachusetts Boston. [Link]

• ResearchGate. 1H NMR spectrum of oligomeric 2,4-dichlorophenoxy)acetyl-(R,S)-3-hydroxybutyric acid oligomers. [Link]

• NIST. ortho-Formylphenoxyacetic acid. [Link]

• MassBank. Phenoxyacetic acid derivatives. [Link]

• SpectraBase. o-Ethoxybenzaldehyde - Optional[13C NMR] - Chemical Shifts. [Link]

• PubChem. Phenoxyacetic acid. [Link]

• JETIR. Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. [Link]

• Taylor & Francis Online. Chlorophenoxy herbicides – Knowledge and References. [Link]

• Loba Chemie. PHENOXYACETIC ACID FOR SYNTHESIS Safety Data Sheet. [Link]

• Royal Society of Chemistry. Electronic Supplementary Information. [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. [Link]

• Cole-Parmer. Material Safety Data Sheet - Phenoxyacetic acid, 98+%. [Link]

• ResearchGate. The infrared spectra of 2-(4-acetylphenoxy)acetic acid and the complex (1). [Link]

• The Human Metabolome Database. Showing metabocard for Phenoxyacetic acid (HMDB0031609). [Link]

• LookChem. Cas 94-71-3,2-Ethoxyphenol. [Link]

• NIST. Acetic acid, phenoxy-. [Link]

• IARC Publications. 2,4-DICHLOROPHENOXYACETIC ACID. [Link]

• ResearchGate. (PDF) Synthesis, spectral investigation and antimicrobial assay of 2-ethoxy-6-(((3-nitrophenyl)imino)methyl)phenol and its Co(II) and Cu(II) complexes. [Link]

• YouTube. Carboxylic Acids and Infrared (IR) Spectroscopy (GCSE Chemistry). [Link]

• University of California, Los Angeles. Table of Characteristic IR Absorptions. [Link]

• ResearchGate. (PDF) Synthesis, spectral investigation and antimicrobial assay of 2-ethoxy-6-(((3-nitrophenyl)imino)methyl)phenol and its Co(II) and Cu(II) complexes. [Link]

Sources

• 1. Phenoxy herbicide - Wikipedia [en.wikipedia.org]
• 2. Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Williamson Ether Synthesis [cs.gordon.edu]
• 4. jk-sci.com [jk-sci.com]
• 5. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 6. 2-Ethoxybenzaldehyde(613-69-4) 13C NMR [m.chemicalbook.com]
• 7. 2-Chlorophenoxyacetic acid(614-61-9) 1H NMR spectrum [chemicalbook.com]
• 8. 4-Ethoxybenzaldehyde(10031-82-0) 13C NMR [m.chemicalbook.com]
• 9. 2,4-Dichlorophenoxyacetic acid(94-75-7) 1H NMR spectrum [chemicalbook.com]
• 10. 4-Chlorophenoxyacetic acid(122-88-3) 1H NMR spectrum [chemicalbook.com]
• 11. 4-Ethoxybenzaldehyde | C9H10O2 | CID 24834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Page loading... [guidechem.com]
• 13. ortho-Formylphenoxyacetic acid [webbook.nist.gov]
• 14. spectrabase.com [spectrabase.com]
• 15. Phenoxyacetic Acid | C8H8O3 | CID 19188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Phenoxyacetic acid(122-59-8) IR Spectrum [chemicalbook.com]
• 17. Acetic acid, phenoxy- [webbook.nist.gov]
• 18. youtube.com [youtube.com]
• 19. uanlch.vscht.cz [uanlch.vscht.cz]
• 20. Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. encyclopedia.pub [encyclopedia.pub]
• 22. Four-Chlorophenoxyacetic Acid Treatment Induces the Defense Resistance of Rice to White-Backed Planthopper Sogatella furcifera - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. datasheets.scbt.com [datasheets.scbt.com]
• 26. lobachemie.com [lobachemie.com]
• 27. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 28. assets.thermofisher.com [assets.thermofisher.com]

An In-depth Technical Guide to (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a comprehensive overview of the chemical and physical properties of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, a substituted phenoxyacetic acid with potential applications in medicinal chemistry and materials science. This document moves beyond a simple data sheet to offer insights into its synthesis, potential reactivity, and context within the broader landscape of drug discovery.

Compound Identification and Structure

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a poly-substituted aromatic compound featuring a central phenoxyacetic acid core. This structural motif is a recognized pharmacophore, present in numerous classes of therapeutic agents, including anti-inflammatory, antibacterial, and antihypertensive drugs.[1] The substituents—a chloro group, an ethoxy group, and a formyl group—are strategically positioned on the phenyl ring, suggesting a molecule designed for specific steric and electronic interactions with biological targets.

Key Identifiers:

Identifier	Value
IUPAC Name	(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid
CAS Number	428836-03-7[2][3]
Molecular Formula	C₁₁H₁₁ClO₅[2][3]
Molecular Weight	258.66 g/mol [2][3]
SMILES	O=C(O)COC1=C(OCC)C=C(C=O)C=C1Cl[2]
InChI Key	XHFZCETYAOULCG-UHFFFAOYSA-N

Below is a two-dimensional representation of the molecular structure.

Caption: 2D structure of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid are not widely available in peer-reviewed literature. However, based on its structure and data from suppliers, the following can be stated:

Property	Value/Information	Source
Physical Form	Powder
Melting Point	No data available	[4]
Boiling Point	No data available	[4]
Solubility	No data available	[4]
Storage	Store at room temperature

Expert Insight: The presence of the carboxylic acid group suggests that the compound will exhibit acidic properties and is likely soluble in alkaline aqueous solutions and polar organic solvents. The aromatic ring and chloro-substituent contribute to its lipophilicity. The lack of publicly available data underscores the novelty of this specific molecule and highlights an opportunity for further characterization studies.

Synthesis and Mechanistic Considerations

The proposed synthesis would logically start from a substituted phenol, which itself can be derived from commercially available precursors such as ethyl vanillin.[3]

Proposed Synthetic Pathway

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol (Hypothetical)

This protocol is a well-reasoned, hypothetical procedure based on established chemical principles for the synthesis of analogous phenoxyacetic acids.[7][8][9]

Part A: Chlorination of 3-Ethoxy-4-hydroxybenzaldehyde

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, dissolve 3-ethoxy-4-hydroxybenzaldehyde (1 equivalent) in a suitable inert solvent (e.g., dichloromethane or glacial acetic acid).

• Chlorination: Cool the solution in an ice bath. Slowly add a solution of a chlorinating agent, such as sulfuryl chloride (SO₂Cl₂) (1.1 equivalents), dropwise via the addition funnel. Causality: The ortho-position to the hydroxyl group is activated towards electrophilic substitution. The chloro group is directed to this position. Careful, slow addition at low temperature is crucial to control the exothermicity of the reaction and minimize side-product formation.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by carefully adding water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude chlorinated intermediate. Purification can be achieved by column chromatography.

Part B: Williamson Ether Synthesis

• Formation of the Phenoxide: Dissolve the purified 2-chloro-5-ethoxy-4-hydroxybenzaldehyde (1 equivalent) in a suitable solvent such as acetone or DMF. Add a base, for instance, anhydrous potassium carbonate (K₂CO₃) (2-3 equivalents). Causality: The base deprotonates the phenolic hydroxyl group to form the more nucleophilic phenoxide ion, which is essential for the subsequent SN2 reaction.

• Alkylation: To the stirred suspension, add an alkylating agent like ethyl bromoacetate (1.2 equivalents). Heat the mixture to reflux (typically 60-80 °C) for 4-6 hours. Monitor the reaction by TLC. Causality: The phenoxide attacks the electrophilic carbon of the ethyl bromoacetate, displacing the bromide leaving group to form the ether linkage.

• Hydrolysis: After cooling, add an aqueous solution of a strong base (e.g., NaOH) and stir at room temperature for 1-2 hours to hydrolyze the ester to the carboxylic acid.

• Isolation and Purification: Dilute the reaction mixture with water and wash with a non-polar solvent (e.g., diethyl ether) to remove any unreacted starting material. Acidify the aqueous layer with a strong acid (e.g., HCl) to a pH of approximately 2. The desired product, (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, should precipitate. Collect the solid by filtration, wash with cold water, and dry. Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed for further purification.

Potential Applications in Drug Development

The phenoxyacetic acid scaffold is a privileged structure in medicinal chemistry.[1] Its derivatives have been investigated for a wide range of biological activities.

• Anti-inflammatory and Antiepileptic Potential: The core structure is known to be a versatile pharmacophore for designing multifunctional therapeutic agents. Recent studies have focused on developing phenoxyacetic acid derivatives as potent COX-2 inhibitors, which can reduce neuroinflammation, a key factor in seizure onset and progression.[10]

• Antimicrobial and Anticancer Activity: The broader class of phenoxyacetic acids has demonstrated potential as antibacterial, antifungal, and anticancer agents.[1][11] The specific substitution pattern of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, with its combination of electron-withdrawing and donating groups, could modulate these activities. The formyl group, in particular, offers a reactive handle for the synthesis of further derivatives, such as Schiff bases or hydrazones, which are common strategies in the development of novel therapeutic candidates.

Analytical Characterization

While specific spectral data for this compound is not publicly available, a suite of standard analytical techniques would be employed for its characterization. Vendors of this compound may provide analytical data upon request.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR would be essential to confirm the proposed structure. Expected signals in the ¹H NMR would include aromatic protons, a singlet for the methylene protons of the acetic acid moiety, a quartet and a triplet for the ethoxy group, a singlet for the aldehyde proton, and a singlet for the carboxylic acid proton.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition and exact mass of the molecule.

• Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretches of the carboxylic acid and the aldehyde, and C-O stretching of the ether linkages.

• High-Performance Liquid Chromatography (HPLC): HPLC would be used to determine the purity of the synthesized compound. A reverse-phase method with a C18 column and a mobile phase of acetonitrile and water with an acid modifier would be a suitable starting point for analysis.[12]

Safety and Handling

A comprehensive, peer-reviewed safety data sheet (SDS) with detailed toxicological information for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is not publicly available. A supplier's SDS indicates no available data for GHS hazard classification.[4] Therefore, it is imperative to handle this compound with the caution appropriate for a novel chemical entity of unknown toxicity.

General Laboratory Safety Precautions:

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.[4]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of the powder. Avoid contact with skin and eyes.[4]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a compound of significant interest due to its structural similarity to biologically active molecules. While there is a notable lack of publicly available experimental data for this specific molecule, its synthesis is achievable through established organic chemistry reactions. The presence of multiple functional groups offers opportunities for further chemical modification, making it a valuable building block for the synthesis of new chemical entities with potential therapeutic applications. Further research is warranted to fully characterize its physicochemical properties, biological activity, and safety profile.

References

• Jetir.org. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Contents. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• El-Gohary, N. M., et al. (2025). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. PubMed Central. Retrieved from [Link]

• University of Massachusetts. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• MDPI. (2022). rel-2-[4-Chloro-2-[(5R,6R,7S)-6-[5-(4-methoxyphenyl)-3-(2-naphthyl)-3,4-dihydropyrazole-2-carbonyl]-5-methyl-2-oxo-3,5,6,7-tetrahydrothiopyrano[2,3-d]. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Acetic acid, (2-formylphenoxy)-. Retrieved from [Link]

• Organic Syntheses. (n.d.). coumarone. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Experiment 06 Williamson Ether Synthesis. Retrieved from [Link]Fall2011/Labs/06-Williamson/Williamson_procedure.pdf)

Sources

• 1. jetir.org [jetir.org]
• 2. 428836-03-7|2-(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid|BLD Pharm [bldpharm.com]
• 3. ethyl vanillate suppliers USA [americanchemicalsuppliers.com]
• 4. zycz.cato-chem.com [zycz.cato-chem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. jk-sci.com [jk-sci.com]
• 7. rsc.org [rsc.org]
• 8. The Williamson Ether Synthesis [cs.gordon.edu]
• 9. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 10. Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Acetic acid, (2-formylphenoxy)- | SIELC Technologies [sielc.com]

An In-depth Technical Guide to the Synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

Introduction

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a bespoke chemical entity with significant potential in the fields of medicinal chemistry and materials science. Its unique trifunctionalized aromatic core, featuring a chloro, an ethoxy, and a formylphenoxyacetic acid moiety, presents a versatile scaffold for the development of novel therapeutic agents and functional materials. The strategic placement of these functional groups allows for a multitude of subsequent chemical modifications, making it a valuable intermediate in multi-step synthetic campaigns. This guide provides a comprehensive overview of a robust and logical synthetic pathway to (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, tailored for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of each synthetic step, providing detailed, field-proven protocols and explaining the causality behind critical experimental choices.

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic analysis of the target molecule suggests a two-step approach. The core of this strategy lies in the late-stage introduction of the acetic acid side chain via a Williamson ether synthesis. This disconnection simplifies the synthesis to a key intermediate, a substituted p-hydroxybenzaldehyde. This key intermediate, 2-chloro-6-ethoxy-4-hydroxybenzaldehyde , can then be envisioned to arise from the formylation of a corresponding substituted phenol.

Our proposed forward synthesis, therefore, is a two-stage process:

• Stage 1: Formylation of 3-Chloro-5-ethoxyphenol. This step involves the regioselective introduction of a formyl group onto the phenol ring to yield the key intermediate, 2-chloro-6-ethoxy-4-hydroxybenzaldehyde.

• Stage 2: Williamson Ether Synthesis. The synthesized p-hydroxybenzaldehyde intermediate is then O-alkylated with an acetic acid equivalent to afford the final product, (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

This strategic approach is depicted in the workflow diagram below:

Caption: Overall two-stage synthetic workflow.

Stage 1: Synthesis of 2-Chloro-6-ethoxy-4-hydroxybenzaldehyde

The successful synthesis of the target molecule hinges on the efficient and regioselective preparation of the key intermediate, 2-chloro-6-ethoxy-4-hydroxybenzaldehyde. The starting material for this stage is 3-chloro-5-ethoxyphenol.

Choice of Formylation Reaction: The Vilsmeier-Haack Reaction

Several methods exist for the formylation of phenols, including the Reimer-Tiemann, Duff, and Vilsmeier-Haack reactions.[1][2][3] For this particular substrate, the Vilsmeier-Haack reaction is the method of choice. This is due to its high efficiency with electron-rich aromatic compounds and its generally milder conditions compared to alternatives.[4] The Vilsmeier reagent, a chloromethyliminium salt, is a relatively weak electrophile, which enhances the regioselectivity of the formylation.[5]

In the case of 3-chloro-5-ethoxyphenol, the hydroxyl and ethoxy groups are both strongly activating and ortho-, para-directing. The chloro group is deactivating but also ortho-, para-directing. The formylation is expected to occur at the position para to the strongly activating hydroxyl group, which is also the least sterically hindered position, leading to the desired 4-formyl product.

Caption: Vilsmeier-Haack reaction pathway.

Experimental Protocol: Vilsmeier-Haack Formylation

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Amount (molar equivalents)	Quantity
3-Chloro-5-ethoxyphenol	172.61	1.0	17.26 g
N,N-Dimethylformamide (DMF)	73.09	5.0	36.55 g
Phosphorus oxychloride (POCl₃)	153.33	1.5	23.00 g
Dichloromethane (DCM)	84.93	-	200 mL
Sodium acetate	82.03	-	As needed
Water	18.02	-	As needed
Ethyl acetate	88.11	-	As needed
Brine	-	-	As needed
Anhydrous sodium sulfate	142.04	-	As needed

Procedure:

• To a stirred solution of 3-chloro-5-ethoxyphenol (1.0 eq) in N,N-dimethylformamide (5.0 eq) and dichloromethane (200 mL) in a three-necked flask equipped with a dropping funnel and a condenser, cool the mixture to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (1.5 eq) dropwise to the reaction mixture, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60 °C for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of a saturated aqueous solution of sodium acetate until the pH is neutral.

• Extract the mixture with ethyl acetate (3 x 100 mL).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-chloro-6-ethoxy-4-hydroxybenzaldehyde.

Stage 2: Synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

The final step in the synthesis is the O-alkylation of the phenolic hydroxyl group of 2-chloro-6-ethoxy-4-hydroxybenzaldehyde with an acetic acid moiety. This is achieved through the classic Williamson ether synthesis.[1]

Reaction Rationale and Optimization

The Williamson ether synthesis is a robust and versatile method for forming ethers.[6] The reaction proceeds via an S_N2 mechanism where a phenoxide, formed by deprotonating the phenol with a suitable base, acts as a nucleophile and attacks an alkyl halide.[7] To synthesize the target carboxylic acid, we will use an ester of a haloacetic acid, such as ethyl chloroacetate, followed by hydrolysis of the resulting ester. Using the ester prevents the acidic proton of chloroacetic acid from interfering with the basic conditions of the reaction.

Key considerations for this step include the choice of base and solvent. A moderately strong base like potassium carbonate is sufficient to deprotonate the phenol without causing significant side reactions.[8] Anhydrous polar aprotic solvents like N,N-dimethylformamide (DMF) or acetone are ideal as they effectively solvate the cation of the base and do not participate in the reaction.[9]

Caption: Williamson ether synthesis pathway.

Experimental Protocol: Williamson Ether Synthesis and Hydrolysis

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Amount (molar equivalents)
2-Chloro-6-ethoxy-4-hydroxybenzaldehyde	200.62	1.0
Ethyl chloroacetate	122.55	1.2
Anhydrous potassium carbonate (K₂CO₃)	138.21	1.5
Anhydrous N,N-Dimethylformamide (DMF)	73.09	-
Sodium hydroxide (NaOH)	40.00	2.0
Hydrochloric acid (HCl), concentrated	36.46	-
Ethyl acetate	88.11	-
Water	18.02	-

Procedure:

• To a solution of 2-chloro-6-ethoxy-4-hydroxybenzaldehyde (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add ethyl chloroacetate (1.2 eq) dropwise to the reaction mixture.

• Heat the mixture to 80 °C and maintain for 3-5 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl (2-chloro-6-ethoxy-4-formylphenoxy)acetate.

• Dissolve the crude ester in a mixture of ethanol and water.

• Add sodium hydroxide (2.0 eq) and heat the mixture to reflux for 1-2 hours until the ester is fully hydrolyzed (monitored by TLC).

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Acidify the remaining aqueous solution to pH 2-3 with concentrated hydrochloric acid.

• Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to yield (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.[10]

Conclusion

The synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid has been successfully outlined through a reliable and efficient two-stage pathway. The strategic use of a Vilsmeier-Haack formylation followed by a Williamson ether synthesis provides a logical and scalable route to this valuable chemical intermediate. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers and drug development professionals in their synthetic endeavors, facilitating the exploration of the chemical space around this versatile scaffold.

References

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link][4]

• Chem-Station International Edition. Williamson Ether Synthesis. [Link][6]

• Williamson Ether Synthesis. Experiment 06. [Link][7]

• The Williamson Ether Synthesis. [Link][10]

• Wikipedia. Duff reaction. [Link]

• Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols. PubMed Central. [Link][11]

• Name Reactions in Organic Synthesis. Williamson Ether Synthesis. [Link][1]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link][12]

• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxy-3H-indol-2-yl)malonaldehyde and its reactivity. International Journal of Industrial Chemistry. [Link][13]

• 3-Chloro-5-methoxyphenol. SIELC Technologies. [Link][14]

• Vilsmeier-Haack Reaction. Chemistry Steps. [Link][5]

• A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions. Asian Journal of Research in Chemistry. [Link][15]

• Can anyone help me with a Williamson ether synthesis? ResearchGate. [Link][8]

• 3-Chloro-4-ethoxy-phenol. 001CHEMICAL. [Link][16]

• Wikipedia. Reimer–Tiemann reaction. [Link]

• Development of Efficient and Selective Processes for the Synthesis of Commercially Important Chlorinated Phenols. MDPI. [Link][17]

• 3-Chloro-5-(methoxy-d3)phenol. Alfa Chemistry. [Link][18]

• A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide. SpringerLink. [Link][19]

• 3-Chloro-5-methoxyphenol. CHEMICAL POINT. [Link][20]

• NCERT Solutions for Class 12 Chemistry Chapter 11 – Alcohols, Phenols and Ethers. BYJU'S. [Link][21]

• What is the reaction between aqueous NaOH and benzene to form sodium phenoxide? Quora. [Link][22]

Sources

• 1. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. 3-Chloro-5-ethylphenol | C8H9ClO | CID 58182357 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 7. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. The Williamson Ether Synthesis [cs.gordon.edu]
• 11. Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpcbs.com [ijpcbs.com]
• 13. growingscience.com [growingscience.com]
• 14. 3-Chloro-5-methoxyphenol | SIELC Technologies [sielc.com]
• 15. ajrconline.org [ajrconline.org]
• 16. 001chemical.com [001chemical.com]
• 17. mdpi.com [mdpi.com]
• 18. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 19. A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide - PMC [pmc.ncbi.nlm.nih.gov]
• 20. chemicalpoint.eu [chemicalpoint.eu]
• 21. byjus.com [byjus.com]
• 22. quora.com [quora.com]

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic Acid: A Technical Guide for its Role as a Herbicide Intermediate

Introduction

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, a specialized organic molecule, holds a significant position in the synthesis of advanced agrochemicals. As a tailored intermediate, its unique structural components—a chlorinated and ethoxylated phenol bearing a formyl group, linked to an acetic acid moiety—are designed to be precursors for potent auxin-mimic herbicides. This guide provides an in-depth exploration of its synthesis, chemical properties, and the mechanistic basis for its utility in developing next-generation herbicidal agents. It is intended for an audience of researchers, chemists, and professionals in the agrochemical and drug development sectors who require a deep technical understanding of this compound.

Chemical Profile and Physicochemical Properties

A comprehensive understanding of the physicochemical properties of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is crucial for its handling, reaction optimization, and for predicting its behavior in biological systems.

Property	Value	Source/Method
CAS Number	428836-03-7	Chemical Abstract Service[1][2][3]
Molecular Formula	C₁₁H₁₁ClO₅	Calculated
Molecular Weight	258.66 g/mol	Calculated
Appearance	Expected to be a solid	Inferred from related compounds
Solubility	Expected to be sparingly soluble in water, soluble in organic solvents like ethanol, ether, and acetone.	Inferred from phenoxyacetic acid properties[4]
pKa	Estimated to be around 3-4	Inferred from phenoxyacetic acid pKa of 3.7[4]

Strategic Synthesis Pathway

The synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a multi-step process that requires careful control of reaction conditions to achieve high purity and yield. The following proposed pathway is based on established and fundamental organic reactions.

Caption: Proposed synthetic pathway for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Detailed Experimental Protocols

The following protocols are representative methods for the key transformations in the synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, based on analogous and well-established procedures.

Step 1: Synthesis of 2-Ethoxyphenol

This step involves the selective mono-etherification of a starting phenol, such as catechol.

• Reaction: Catechol is reacted with an ethylating agent like diethyl carbonate in the presence of a suitable catalyst.[5]

• Rationale: The use of a catalyst and controlled stoichiometry favors the formation of the mono-ethoxylated product over the di-ethoxylated byproduct.[5]

• Procedure:

  • To a reaction vessel, add catechol and a suitable solvent.

  • Add the catalyst (e.g., activated carbon-supported phosphoric acid).[5]

  • Add diethyl carbonate dropwise while maintaining the reaction temperature.[5]

  • Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, the catalyst is filtered off, and the product is purified by distillation.

Step 2: Ortho-Formylation of Phenols (Reimer-Tiemann Reaction)

The introduction of the formyl group at the ortho position of the phenolic hydroxyl group is a critical step. The Reimer-Tiemann reaction is a classic method for this transformation.

• Reaction: A phenol is treated with chloroform in a basic solution.[6][7]

• Mechanism: The reaction proceeds through the formation of dichlorocarbene (:CCl₂) as the electrophile, which then attacks the electron-rich phenoxide ring, preferentially at the ortho position.[6][7]

• Procedure:

  • Dissolve the substituted phenol in an aqueous solution of a strong base (e.g., sodium hydroxide).

  • Add chloroform to the solution and heat the mixture with vigorous stirring.

  • After the reaction is complete, cool the mixture and acidify to precipitate the product.

  • The crude product can be purified by recrystallization or column chromatography.

Step 3: Williamson Ether Synthesis

This final step introduces the acetic acid moiety to the phenolic oxygen.[8][9][10]

• Reaction: The substituted phenol is deprotonated with a base to form a phenoxide, which then acts as a nucleophile to displace a halide from an alpha-halo acid.[10]

• Mechanism: This is a classic Sₙ2 reaction. The phenoxide ion attacks the electrophilic carbon of chloroacetic acid, leading to the formation of an ether linkage.[9][10]

• Procedure:

  • Dissolve the formylated phenol in a suitable solvent (e.g., water, ethanol).

  • Add a stoichiometric amount of a strong base (e.g., sodium hydroxide) to form the sodium phenoxide salt.

  • Slowly add a solution of chloroacetic acid, also neutralized with a base to form sodium chloroacetate.

  • Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by TLC or HPLC.

  • After completion, cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to precipitate the final product.

  • The crude (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is then collected by filtration, washed with water, and can be further purified by recrystallization.

Mechanism of Action as a Herbicide Intermediate

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid serves as a precursor to herbicides that function as synthetic auxins.[11][12] Natural auxins, such as indole-3-acetic acid (IAA), are plant hormones that regulate various growth processes.[12] Synthetic auxin herbicides mimic IAA, but are more resistant to degradation by the plant, leading to uncontrolled growth and ultimately, plant death.[12]

The herbicidal activity of phenoxyacetic acid derivatives is highly dependent on the nature and position of substituents on the aromatic ring.[11][13][14] The chlorine atom and the ethoxy group in the target molecule are crucial for its biological activity and selectivity.[11]

Caption: Simplified mechanism of action for auxin-mimic herbicides.

Structure-Activity Relationship (SAR)

The specific substitution pattern of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is designed to optimize its herbicidal efficacy.

• Phenoxyacetic Acid Core: This is the fundamental scaffold that mimics the natural auxin, indole-3-acetic acid.[13]

• Chlorine Atom: The presence of chlorine at the ortho position can influence the molecule's electronic properties and its binding affinity to the auxin receptors. Halogen substitution is a common strategy to enhance herbicidal activity in this class of compounds.[11][14]

• Ethoxy Group: The ethoxy group at the other ortho position can affect the lipophilicity of the molecule, which in turn influences its uptake and transport within the plant.

• Formyl Group: The formyl group at the para position is a key reactive handle. It can be further modified in subsequent synthetic steps to generate a diverse library of final herbicidal products with varied spectra of activity.

Analytical Characterization

The identity and purity of synthesized (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid should be confirmed using a suite of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the molecular structure. Expected proton signals would include those for the aromatic protons, the ethoxy group, the formyl proton, and the methylene protons of the acetic acid moiety.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition and molecular weight of the compound.

• Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic absorption bands for the carboxylic acid O-H and C=O stretches, the aldehyde C=O stretch, and the aromatic C-H and C=C bonds.

• High-Performance Liquid Chromatography (HPLC): HPLC is a crucial tool for assessing the purity of the final product and for monitoring the progress of the synthesis reactions.

Conclusion and Future Perspectives

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a strategically designed intermediate with significant potential in the development of new herbicidal agents. Its synthesis, while multi-stepped, relies on well-understood and scalable organic reactions. The specific substitution pattern of this molecule provides a foundation for creating derivatives with potentially enhanced efficacy and selectivity, operating through the established mechanism of auxin mimicry.

For researchers and professionals in the agrochemical industry, this intermediate represents a valuable building block. Future work should focus on the synthesis of a diverse range of final herbicide candidates from this intermediate and the subsequent evaluation of their biological activity against a spectrum of weed species. Such studies will be instrumental in unlocking the full potential of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid in the ongoing effort to develop more effective and sustainable solutions for global food production.

References

• Kubiak-Tomaszewska, G., et al. (2020). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Molecules, 25(23), 5648. Available at: [Link]

• ResearchGate. (n.d.). Physical and chemical properties of phenoxyacetic acid herbicides. Available at: [Link]

• Wikipedia. (2023). Phenoxyacetic acid. Available at: [Link]

• MySkinRecipes. (n.d.). Phenoxyacetic Acid Derivatives for Herbicides. Available at: [Link]

• Arctom. (n.d.). (2-CHLORO-6-ETHOXY-4-FORMYLPHENOXY)ACETIC ACID. Available at: [Link]

• MySkinRecipes. (n.d.). Phenoxyacetic Acid Derivatives. Available at: [Link]

• Chemexpress. (n.d.). (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. Available at: [Link]

• Google Patents. (1979). Phenoxyacetic acid derivatives, process for their preparation and their application as herbicides.

• ResearchGate. (2020). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Available at: [Link]

• Yu, H., et al. (2021). Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. Scientific Reports, 11(1), 1-11. Available at: [Link]

• Dermer, O. C. (1934). The Williamson Synthesis of Ethers. Chemical Reviews, 14(3), 385–413. Available at: [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Available at: [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Available at: [Link]

• Wikipedia. (2023). Williamson ether synthesis. Available at: [Link]

• Organic Syntheses. (n.d.). ortho-Formylation of phenols. Available at: [Link]

• Organic Syntheses. (2012). Recent applications of the ortho-formylation of phenols. Organic Syntheses, 89, 220-227. Available at: [Link]

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. Available at: [Link]

• ResearchGate. (2019). Efficacy Comparison of Some New Natural-Product Herbicides for Weed Control at Two Growth Stages. Available at: [Link]

• MDPI. (2022). rel-2-[4-Chloro-2-[(5R,6R,7S)-6-[5-(4-methoxyphenyl)-3-(2-naphthyl)-3,4-dihydropyrazole-2-carbonyl]-5-methyl-2-oxo-3,5,6,7-tetrahydrothiopyrano[2,3-d]thiazol-7-yl]phenoxy]acetic acid. Molbank, 2022(3), M1410. Available at: [Link]

• LookChem. (n.d.). 2-Ethoxyphenol. Available at: [Link]

• ResearchGate. (2022). Synthesis, spectral investigation and antimicrobial assay of 2-ethoxy-6-(((3-nitrophenyl)imino)methyl)phenol and its Co(II) and Cu(II) complexes. Available at: [Link]

• Organic Syntheses. (n.d.). α-CHLOROPHENYLACETIC ACID. Available at: [Link]

• ResearchGate. (2025). Synthesis, spectral investigation and antimicrobial assay of 2-ethoxy-6-(((3-nitrophenyl)imino)methyl)phenol and its Co(II) and Cu(II) complexes. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Contents. Available at: [Link]

• Zameer, S., et al. (2018). Potential impact of the herbicide 2,4-dichlorophenoxyacetic acid on human and ecosystems. Environment International, 111, 322-331. Available at: [Link]

• Google Patents. (n.d.). Method for synthesizing o-hydroxy phenyl ether.

• Organic Syntheses. (n.d.). 4-benzyl-10,19-diethyl-4,10,19-triaza-1,7,13,16-tetraoxacycloheneicosane (triaza-21-crown-7). Available at: [Link]

• ResearchGate. (2018). herbicidal efficacy of acetic acid and citric acid base on broad leaf weeds of medicinal crops fields. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of (4-formyl-2-methoxyphenoxy) acetic acid 1. Available at: [Link]

• ResearchGate. (2020). Effectiveness of Acetic Acid-Based Natural Herbicide Combined with Glufosinate for Annual Broadleaf Weed Control. Available at: [Link]

• PubChem. (n.d.). Acetic acid, 2-(2-formylphenoxy)-. Available at: [Link]

• Google Patents. (2001). Method for producing 2-alkyl-3-chlorophenols.

• ResearchGate. (2013). Benefits of a 2,4-D Acid Herbicide Formulation. Available at: [Link]

• Google Patents. (2016). Preparation process of 2-chloro-6-fluoroaniline.

Sources

• 1. Buy Online CAS Number 428836-03-7 - TRC - (2-Chloro-6-ethoxy-4-formylphenoxy)acetic Acid | LGC Standards [lgcstandards.com]
• 2. arctomsci.com [arctomsci.com]
• 3. 428836-03-7|2-(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid|BLD Pharm [bldpharm.com]
• 4. Phenoxyacetic acid - Wikipedia [en.wikipedia.org]
• 5. CN102659536A - Method for synthesizing o-hydroxy phenyl ether - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Aryloxyphenoxypropionate herbicide synthesis precursor

An In-Depth Technical Guide to the Synthesis of Core Precursors for Aryloxyphenoxypropionate (AOPP) Herbicides

Introduction: The Molecular Logic of AOPP Herbicides

Aryloxyphenoxypropionate (AOPP) herbicides, colloquially known as "fops," represent a significant class of selective, post-emergence herbicides that are indispensable for controlling grass weeds in broadleaf crops.[1] Their biochemical mode of action is the inhibition of acetyl-CoA carboxylase (ACCase), a critical enzyme in the fatty acid biosynthesis pathway of gramineous plants.[1][2] This targeted inhibition effectively halts the production of lipids essential for cell membrane formation and growth, leading to weed death.

A defining feature of AOPP herbicides is their chirality. The herbicidal activity is almost exclusively associated with the (R)-enantiomer, which is the stereoisomer that correctly binds to the ACCase enzyme.[1][3] The (S)-enantiomer is largely inactive. This stereospecificity dictates that the synthesis of these herbicides is not merely a matter of assembling the correct atoms, but of doing so with precise three-dimensional control. This guide provides a detailed examination of the synthesis of the foundational precursors required to construct these potent and selective agrochemicals, with a focus on the chemical strategies employed to establish the crucial (R)-configuration.

Deconstructing the AOPP Pharmacophore: The Core Precursors

The molecular architecture of most AOPP herbicides can be dissected into two primary building blocks or precursors. The strategic synthesis of these precursors is the cornerstone of efficient and stereoselective production.

• The Chiral Core (Precursor A): This is typically an (R)-2-(4-hydroxyphenoxy)propanoic acid or its corresponding ester. This component contains the vital chiral center and the phenoxypropionate moiety that is fundamental to the herbicide's interaction with the ACCase enzyme.

• The Aryl/Heteroaryl Moiety (Precursor B): This is a variable, often halogenated, aromatic or heterocyclic ring system. This part of the molecule is coupled to the chiral core and significantly influences the herbicide's spectrum of activity, selectivity, and physical properties. Examples include substituted quinoxalines (for quizalofop) or pyridines (for haloxyfop).[4][5]

The overall synthetic strategy involves the preparation of these two precursors followed by their coupling, typically via a nucleophilic aromatic substitution or a second etherification reaction.

Caption: Synthetic workflow for (R)-2-(4-hydroxyphenoxy)propanoic acid from L-(S)-Lactic Acid.

Step 1 & 2: Activation of the Hydroxyl Group

The hydroxyl group of lactic acid is a poor leaving group. To facilitate the crucial nucleophilic substitution, it must first be converted into a group that readily departs, such as a sulfonate ester (e.g., tosylate or mesylate). This is typically performed on the ethyl ester of lactic acid to protect the carboxylic acid.

• Causality: The esterification of lactic acid prevents the acidic proton of the carboxyl group from interfering with the basic conditions used in the subsequent sulfonylation and etherification steps. The sulfonylation with an agent like p-toluenesulfonyl chloride (TsCl) in the presence of a base (e.g., triethylamine) transforms the -OH group into a tosylate (-OTs), an excellent leaving group, thereby "activating" the molecule for the S(_N)2 reaction. [6]

Step 3: The Stereochemical Keystone - Williamson Ether Synthesis

This step is the heart of the synthesis, where the ether linkage is formed and the stereochemistry is set. The activated intermediate, ethyl (S)-2-(tosyloxy)propanoate, is reacted with the sodium salt of hydroquinone (hydroquinone mono-sodium salt).

• Mechanism & Trustworthiness: This reaction proceeds via the well-established Williamson ether synthesis, a classic S(_N)2 mechanism. [7][8]The phenoxide ion acts as a nucleophile, attacking the carbon atom bearing the tosylate leaving group from the side opposite to the leaving group. This "backside attack" forces an inversion of the stereocenter, converting the (S)-configuration of the starting material into the desired (R)-configuration in the product. [6][7]The reliability of this inversion is a cornerstone of stereoselective synthesis, making the protocol self-validating in its stereochemical outcome.

Step 4: Final Deprotection

The final step is the hydrolysis of the ethyl ester back to the carboxylic acid. This is typically achieved under acidic or basic conditions. Acid-catalyzed hydrolysis is often preferred to yield the final product directly upon workup. [9]

Experimental Protocol: Synthesis of (R)-(+)-2-(4-hydroxyphenoxy)propanoic acid

The following protocol is a synthesized representation based on established methodologies. [6] Materials: L-Ethyl lactate, p-toluenesulfonyl chloride (TsCl), triethylamine (Et(_3)N), hydroquinone, sodium hydroxide (NaOH), diethyl ether, hydrochloric acid (HCl), water, anhydrous magnesium sulfate.

Protocol:

• Sulfonylation:

  • To a stirred solution of L-ethyl lactate (1.0 eq) and triethylamine (1.2 eq) in a suitable solvent (e.g., dichloromethane) at 0 °C, add p-toluenesulfonyl chloride (1.0 eq) portion-wise, maintaining the temperature at 0 °C.

  • Allow the reaction to stir for 5 hours at 0 °C. [6] * Monitor reaction completion by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture with cold dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield ethyl S-(-)-2-(p-toluenesulfonyloxy)propionate.

• Etherification & Hydrolysis:

  • In a separate flask, dissolve hydroquinone (1.2 eq) in water. Add a solution of sodium hydroxide to form the monosodium salt.

  • Add the ethyl S-(-)-2-(p-toluenesulfonyloxy)propionate (1.0 eq) to the hydroquinone solution under a nitrogen atmosphere.

  • Heat the mixture to 30 °C and stir for 6 hours. [6] * After the reaction, cool the mixture and acidify with concentrated HCl to pH 1-2 to precipitate the product and hydrolyze the ester in one pot.

  • Filter the resulting solid, wash with cold water, and recrystallize from water to obtain pure (R)-(+)-2-(4-hydroxyphenoxy)propanoic acid.

Step	Key Reagents	Molar Ratio (to Lactate)	Temp (°C)	Time (h)	Typical Yield (%)
Sulfonylation	L-Ethyl lactate, TsCl, Et(_3)N	1 : 1 : 1.2	0	5	~96% [6]
Etherification	Tosylate, Hydroquinone	1 : 1.2	30	6	~75% (overall) [6]
Hydrolysis	HCl	Catalytic	Reflux	2	>90% [9]

Assembly of the Final Herbicide: Coupling Precursors

With the chiral core (Precursor A) in hand, the final step is to couple it with the desired aryl/heteroaryl moiety (Precursor B). The specific reaction depends on the target herbicide.

Example: Synthesis of a Haloxyfop Precursor

Haloxyfop contains a 3-chloro-5-(trifluoromethyl)-2-pyridyloxy group. [3]The final coupling step involves reacting the methyl ester of our synthesized (R)-2-(4-hydroxyphenoxy)propanoic acid with 2,3-dichloro-5-trifluoromethylpyridine.

• Reaction: Nucleophilic Aromatic Substitution

• Explanation: The phenoxide, generated by treating (R)-methyl-2-(4-hydroxyphenoxy)propanoate with a base like potassium carbonate, acts as a nucleophile. It attacks the C2 position of the pyridine ring, displacing one of the chlorine atoms. The chlorine at C2 is more activated towards nucleophilic substitution than the one at C3. This reaction is typically carried out in a polar aprotic solvent like dimethylacetamide (DMAC) at elevated temperatures. [4]

Caption: Final coupling step in the synthesis of Haloxyfop-R-methyl.

This final coupling yields the active herbicide ester, which is readily absorbed by the target weed. Inside the plant, the ester is rapidly hydrolyzed to the active carboxylic acid, which then proceeds to inhibit the ACCase enzyme. [3]

Conclusion

The synthesis of precursors for aryloxyphenoxypropionate herbicides is a compelling example of applied organic chemistry where stereochemical control is paramount. By understanding the underlying principles of reactions like the Williamson ether synthesis and nucleophilic aromatic substitution, chemists can rationally design and execute efficient syntheses of these complex and economically important molecules. The key to success lies in the strategic activation of functional groups and the exploitation of stereospecific reactions to build the chiral core with the correct absolute configuration, ensuring potent and selective herbicidal activity in the final product.

References

• Liu, X. H., et al. (2017). Synthesis and Herbicidal Activity of Chiral Aryloxyphenoxypropionic Amides Compounds. Pest Manage. Sci., 73, 1900. Available at: [Link]

• CN110803987A - Preparation method of R- (+) -2- (4-hydroxyphenoxy) propionic acid.

• Dissertation. (Year not available). Process of synthesis of chiral intermediates for herbicides propaquizafop. Available at: [Link]

• CN102020554A - Synthesis method of 2-[4-(hydroxyphenoxy)] propionic acid.

• AERU, University of Hertfordshire. Haloxyfop (Ref: DOWCO 453). Available at: [Link]

• ResearchGate. Phenoxypropionate herbicides examples with chiral center and R-configuration. Available at: [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• CN106432109A - Preparation method of quizalofop-P-ethyl.

• MDPI. (2022). Design, Synthesis, Mode of Action and Herbicidal Evaluation of Quinazolin-4(3H)-one Derivatives Based on Aryloxyphenoxypropionate Motif. Molecules, 27(15), 4998. Available at: [Link]

• Chemistry LibreTexts. (2020). 15.3: The Williamson Ether Synthesis. Available at: [Link]

• Food and Agriculture Organization of the United Nations. (2009). Haloxyfop 431. Available at: [Link]

• Semantic Scholar. Asymmetrical synthesis of R-(+)-2-(4-Hydroxyphenoxy) propionic acid. Available at: [Link]

• PrepChem.com. Synthesis of 2-(4-hydroxyphenoxy)propanoic acid. Available at: [Link]

• CN112745221A - Preparation method of R- (+) -2- (4-hydroxyphenoxy) propionic acid.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. fao.org [fao.org]
• 4. Haloxyfop (Ref: DOWCO 453) [sitem.herts.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. prepchem.com [prepchem.com]

An In-depth Technical Guide on the Safety and Handling of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. As a substituted phenoxyacetic acid, this compound shares characteristics with a class of molecules requiring diligent safety practices. The protocols and insights herein are designed to foster a self-validating system of safety, grounded in established standards and a deep understanding of the compound's potential hazards.

Compound Profile and Hazard Identification

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a solid organic compound belonging to the benzene, ether, aldehyde, and carboxylic acid chemical classes.[1] Its specific structure necessitates a thorough understanding of its reactivity and toxicological profile before any laboratory work is initiated.

Table 1: Chemical and Physical Properties

Property	Value	Source
CAS Number	428836-03-7
Molecular Formula	C₁₁H₁₁ClO₅
Molecular Weight	258.66 g/mol	N/A
Physical Form	Powder/Solid

| Storage Temperature | Room Temperature | |

A critical first step in safe handling is to recognize the compound's hazards as defined by the Globally Harmonized System (GHS). This compound presents multiple health and environmental risks.

Table 2: GHS Hazard Classification

Pictogram	GHS Code	Hazard Statement	Classification	Source

|

ngcontent-ng-c1703228563="" class="ng-star-inserted">

| H351 | Suspected of causing cancer. | Carcinogenicity (Category 2) | | | | H318 | Causes serious eye damage. | Serious Eye Damage (Category 1) | | | | H302 | Harmful if swallowed. | Acute Toxicity, Oral (Category 4) |[2] | | | H315 | Causes skin irritation. | Skin Irritation (Category 2) |[2] | | | H335 | May cause respiratory irritation. | STOT SE (Category 3) |[2] | | | H410 | Very toxic to aquatic life with long lasting effects. | Aquatic Hazard, Chronic (Category 1) | |

Hazard Analysis and Risk Mitigation

A comprehensive understanding of the "why" behind these hazards is fundamental to building a robust safety culture. A proactive risk assessment must be performed before handling this compound.

• Carcinogenicity (H351): This compound is suspected of causing cancer. This classification demands minimizing exposure to the lowest reasonably achievable level. The primary routes of concern are inhalation of the dust and accidental ingestion. All handling of the solid form must be conducted within controlled environments.

• Serious Eye Damage (H318): The risk of serious, potentially irreversible eye damage is high. This is not mere irritation; contact can lead to significant injury. The acidic nature of the carboxylic acid group and the reactivity of the aldehyde can cause severe damage to the delicate tissues of the eye. Standard safety glasses are insufficient; chemical splash goggles are mandatory.

• Skin Irritation (H315): As a phenoxyacetic acid derivative, the compound can cause significant skin irritation upon contact.[2] Prolonged or repeated exposure can lead to dermatitis. The causality lies in the compound's ability to disrupt the skin's lipid barrier, leading to inflammation.

• Respiratory Irritation (H335): Fine dust particles of this compound can irritate the respiratory tract if inhaled.[2][3] The aldehyde and acid functional groups can react with moisture in the mucous membranes, leading to inflammation and discomfort. Engineering controls are the primary defense against this hazard.

• Acute Oral Toxicity (H302): The compound is harmful if swallowed.[2] While direct ingestion is unlikely in a laboratory setting, it can occur through cross-contamination of hands. This underscores the critical importance of strict personal hygiene measures.[4]

• Aquatic Toxicity (H410): This compound is very toxic to aquatic life with long-lasting effects. This hazard dictates stringent waste disposal protocols. Under no circumstances should this compound or its solutions be released into drains or the environment.[2][4]

Mandatory Risk Assessment Workflow

Before any experiment, a formal risk assessment should be conducted. This process is a self-validating system to ensure all hazards are identified and controlled.

Caption: A workflow for conducting a risk assessment before handling the compound.

Engineering Controls & Personal Protective Equipment (PPE)

The hierarchy of controls is a fundamental principle of laboratory safety. It prioritizes the most effective measures for risk reduction.

Caption: The hierarchy of controls, prioritizing engineering solutions over PPE.

Engineering Controls

• Chemical Fume Hood: All procedures involving the handling of solid (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, including weighing and initial solubilization, must be performed inside a certified chemical fume hood.[2] This is the most critical control measure to prevent inhalation of the powder, which is a suspected carcinogen and respiratory irritant.[2] A well-ventilated area is insufficient; containment is required.[5][6]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with engineering controls.

• Eye and Face Protection: Due to the severe eye damage risk (H318), ANSI Z87.1-compliant, indirectly vented chemical splash goggles are mandatory. A face shield should be worn over the goggles when handling larger quantities or during procedures with a high splash potential.

• Hand Protection: Chemical-resistant gloves are required.[2] Nitrile gloves are a common choice, but it is crucial to consult the glove manufacturer's compatibility charts. Always inspect gloves for tears or pinholes before use. Use proper glove removal technique to avoid skin contact.[2] Contaminated gloves must be disposed of as hazardous waste.

• Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.[5] Do not wear street clothes that expose skin, such as shorts or open-toed shoes. Immediately remove and decontaminate any clothing that becomes contaminated.

Standard Operating Procedures (SOPs)

Adherence to validated protocols is essential for safety and experimental integrity.

Storage and Housekeeping

• Protocol:

  • Upon receipt, verify the container's integrity.

  • Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4][7]

  • Keep the container tightly closed to prevent moisture absorption and release of dust.[7]

  • Ensure the storage area is clearly labeled with the appropriate hazard warnings.

  • Maintain a clutter-free workspace to minimize spill risks.[6]

Weighing and Solution Preparation Protocol

This workflow represents the highest risk of exposure to the solid form.

• Protocol:

  • Preparation: Don all required PPE (goggles, face shield, gloves, lab coat). Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Staging: Place a tared weigh boat, a spatula, the chemical container, and a labeled vessel for the final solution inside the fume hood.

  • Dispensing: Slowly open the container inside the fume hood. Carefully dispense the required amount of solid onto the weigh boat using a dedicated spatula. Avoid any actions that could generate dust.

  • Transfer: Gently transfer the weighed solid into the final vessel.

  • Solubilization: Slowly add the desired solvent to the vessel. If necessary, cap and mix gently.

  • Decontamination: Tightly close the stock chemical container. Decontaminate the spatula and weigh boat with an appropriate solvent (e.g., 70% ethanol) or dispose of them as solid hazardous waste. Wipe down the work surface inside the fume hood.

  • Post-Handling: Remove PPE in the correct order (gloves first), and wash hands thoroughly with soap and water.[4]

Waste Disposal

• Protocol:

  • Segregation: All waste must be segregated. Do not mix with general waste.

  • Solid Waste: Contaminated items (gloves, weigh boats, paper towels) must be placed in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Unused solutions and rinseates must be collected in a dedicated, labeled, and sealed hazardous waste container. The container must be compatible with the solvents used.

  • Disposal: All waste must be disposed of through an approved hazardous waste management service, following all local, regional, and national regulations.[7] The high aquatic toxicity of this compound makes proper disposal a critical responsibility.

Emergency Procedures

Preparedness is key to mitigating the impact of an incident.

Exposure Response

Table 3: First Aid Measures

Exposure Route	Immediate Action	Follow-Up
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open.	Seek immediate medical attention. Call an ophthalmologist.
Skin Contact	Take off all contaminated clothing immediately. Rinse skin with plenty of water/shower.	If irritation persists, seek medical attention.[8]
Inhalation	Move the person to fresh air.	If breathing is difficult or symptoms occur, seek medical attention.

| Ingestion | Do NOT induce vomiting. Immediately make the victim drink water (two glasses at most). | Call a poison center or physician immediately. [2] |

Spill Response

The response to a spill depends on its scale. For any large spill, or if you feel unsafe, evacuate the area and contact your institution's emergency response team.

Caption: A decision tree for responding to a chemical spill.

• Small Spill (Solid, inside a fume hood):

  • Ensure PPE is worn.

  • Gently cover the spill with an inert absorbent material like vermiculite or sand to avoid generating dust.[2]

  • Carefully sweep or scoop the material into a labeled hazardous waste container.

  • Decontaminate the area with a suitable solvent and paper towels, placing all cleaning materials into the waste container.

• Small Spill (Liquid, inside a fume hood):

  • Contain the spill with absorbent pads or sand.

  • Absorb the liquid.

  • Place all contaminated materials into a sealed, labeled hazardous waste container.

  • Decontaminate the surface area.

Conclusion

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a valuable research chemical that can be handled safely when its hazards are understood and respected. A safety-first mindset, which prioritizes engineering controls, mandates the correct use of PPE, and insists on adherence to established protocols, is non-negotiable. By integrating the principles and procedures outlined in this guide, research professionals can protect themselves, their colleagues, and the environment from harm, ensuring the integrity and success of their scientific endeavors.

References

• Loba Chemie. (n.d.). Safety Data Sheet for Phenoxyacetic Acid. [Link]

• PubChem - NIH. (n.d.). Acetic acid, 2-(2-formylphenoxy)-. [Link]

• PubChem - NIH. (n.d.). Acetic acid, 2-(4-formylphenoxy)-. [Link]

• Organic Syntheses. (n.d.). Coumarone. [Link]

• Ibis Scientific, LLC. (2025). Safety First: Essential Guidelines for Handling Research Reagents and Equipment. [Link]

• V. V. Djelmisheva, et al. (1993). Genotoxic effect of substituted phenoxyacetic acids. PubMed. [Link]

• ScienceLab.com. (2005). Material Safety Data Sheet - Acetic acid. [Link]

• Ibis Scientific, LLC. (2025). Guide to Promoting Lab Safety When Working With Chemicals. [Link]

• P. C. J. G. Geerlings, et al. (2008). 2-(4-Formyl-2,6-dimethoxyphenoxy)acetic acid. PMC - NIH. [Link]

Sources

• 1. 428836-03-7|2-(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid|BLD Pharm [bldpharm.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. Acetic acid, 2-(2-formylphenoxy)- | C9H8O4 | CID 46533 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lobachemie.com [lobachemie.com]
• 5. Safety First: Essential Guidelines for Handling Research Reagents and Equipment - Merkel Technologies Ltd [merkel.co.il]
• 6. ibisscientific.com [ibisscientific.com]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide to (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, a substituted phenoxyacetic acid derivative with significant potential in medicinal chemistry and agrochemical research. Drawing upon established principles of organic synthesis and pharmacological screening, this document details the synthesis, characterization, and putative biological activities of this compound, offering a foundational resource for its exploration in drug discovery and development.

Introduction: The Versatility of the Phenoxyacetic Acid Scaffold

Phenoxyacetic acid and its derivatives represent a versatile class of organic compounds with a broad spectrum of biological activities. Historically, they are best known for their application as auxin-mimicking herbicides, such as 2,4-dichlorophenoxyacetic acid (2,4-D), which selectively control broadleaf weeds.[1][2] The structural motif of a substituted phenoxy ring linked to an acetic acid moiety provides a flexible scaffold that can be readily modified to interact with various biological targets.

In recent years, the focus has expanded to the therapeutic potential of phenoxyacetic acid derivatives in human health. Researchers have successfully developed compounds with a range of pharmacological properties, including anticancer, anti-inflammatory, anticonvulsant, antibacterial, and antifungal activities.[3][4][5][6] This remarkable diversity stems from the ability to modulate the compound's electronic and steric properties through substitution on the aromatic ring, thereby fine-tuning its interaction with specific enzymes and receptors.

The subject of this guide, (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, incorporates several key functional groups that suggest a rich potential for biological activity. The chloro and ethoxy groups at the 2 and 6 positions, respectively, are expected to influence the compound's lipophilicity and electronic distribution, while the formyl group at the 4 position offers a reactive handle for further chemical modification and potential covalent interactions with biological targets. This unique combination of substituents makes it a compelling candidate for investigation in various therapeutic areas.

Synthesis and Characterization

The synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid can be achieved through a multi-step process, leveraging well-established reactions in organic chemistry. The general strategy involves the synthesis of the substituted phenolic precursor followed by etherification with a haloacetic acid ester and subsequent hydrolysis.

Synthetic Pathway

A plausible synthetic route, based on analogous preparations of substituted phenoxyacetic acids, is outlined below.[7][8][9] The causality behind each step is to build the molecule by first establishing the substituted phenol and then adding the acetic acid side chain.

Caption: Proposed synthetic pathway for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Detailed Experimental Protocol: A Representative Synthesis

The following protocol is a detailed, step-by-step methodology for the synthesis of the target compound, adapted from established procedures for similar molecules.[7]

Step 1: Formylation of 2-Chloro-6-ethoxyphenol

• To a solution of 2-chloro-6-ethoxyphenol in a suitable solvent (e.g., chloroform), add a strong base (e.g., sodium hydroxide) to form the corresponding phenoxide.

• Introduce the formylating agent. For a Reimer-Tiemann reaction, this would involve the slow addition of chloroform under reflux. For a Vilsmeier-Haack reaction, a pre-formed Vilsmeier reagent (e.g., from DMF and POCl₃) would be used.

• After the reaction is complete (monitored by TLC), neutralize the reaction mixture and extract the product.

• Purify the resulting 2-chloro-6-ethoxy-4-hydroxybenzaldehyde by column chromatography.

Step 2: Williamson Ether Synthesis

• Dissolve the purified 2-chloro-6-ethoxy-4-hydroxybenzaldehyde in an appropriate polar aprotic solvent, such as acetone or DMF.

• Add a slight excess of anhydrous potassium carbonate (K₂CO₃) to the solution to act as a base.

• Add ethyl bromoacetate dropwise to the stirring mixture at room temperature.

• Heat the reaction mixture to reflux and monitor the progress by TLC until the starting material is consumed.

• Cool the mixture, filter off the inorganic salts, and remove the solvent under reduced pressure.

• Purify the crude ethyl (2-chloro-6-ethoxy-4-formylphenoxy)acetate by column chromatography.

Step 3: Hydrolysis

• Dissolve the purified ester in a mixture of ethanol and water.

• Add a stoichiometric amount of sodium hydroxide and stir the mixture at room temperature until the ester is fully hydrolyzed (monitored by TLC).

• Remove the ethanol under reduced pressure and dilute the aqueous solution with water.

• Acidify the solution with dilute hydrochloric acid to precipitate the carboxylic acid.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to yield (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Characterization

The identity and purity of the synthesized (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid should be confirmed using a suite of standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the ethoxy protons (triplet and quartet), aromatic protons (two singlets or doublets), the methylene protons of the acetic acid moiety (singlet), the aldehyde proton (singlet), and the carboxylic acid proton (broad singlet). The chemical shifts will be influenced by the electronic effects of the substituents.[10][11]
¹³C NMR	Resonances for the ethoxy carbons, the aromatic carbons (with chemical shifts indicative of the substitution pattern), the methylene carbon, the aldehyde carbonyl carbon, and the carboxylic acid carbonyl carbon.[12]
Mass Spectrometry	The molecular ion peak corresponding to the calculated molecular weight (258.65 g/mol for C₁₁H₁₁ClO₅). The isotopic pattern for the chlorine atom (M and M+2 peaks in a ~3:1 ratio) should be observable.[13]
HPLC	A single major peak indicating the purity of the compound. The retention time will be dependent on the column and mobile phase used.[14]
Melting Point	A sharp melting point range, indicative of a pure crystalline solid.

Physicochemical Properties

The physicochemical properties of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid are crucial for its biological activity and drug-like characteristics. These properties can be predicted and analyzed based on its structure.

Property	Predicted Characteristic	Rationale
Polarity	Moderately polar	The presence of the carboxylic acid, ether, and aldehyde groups contributes to its polarity. The chloro and ethoxy groups add some lipophilic character.[1]
Acidity	Weakly acidic	The carboxylic acid group is the primary acidic functional group. The pKa is expected to be in the range of typical carboxylic acids, slightly influenced by the electronic effects of the aromatic substituents.
Reactivity	The aldehyde group is susceptible to nucleophilic attack and can participate in reactions such as condensation and oxidation. The carboxylic acid can undergo esterification and amidation. The aromatic ring can undergo further electrophilic substitution, directed by the existing substituents.[15]

Biological Activity and Potential Applications in Drug Discovery

The structural features of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid suggest several potential avenues for biological activity, drawing parallels with other well-studied phenoxyacetic acid derivatives.

Herbicidal Activity

Given the historical use of phenoxyacetic acids as herbicides, it is plausible that this compound could exhibit phytotoxic effects. The mechanism would likely involve mimicking the plant hormone auxin, leading to uncontrolled growth and death in susceptible plant species.[2] The specific substitution pattern would influence its selectivity and potency.

Anticancer Potential

Numerous studies have demonstrated the anticancer activity of substituted phenoxyacetic acid derivatives.[5][16] The proposed mechanisms of action are diverse and include the induction of apoptosis and inhibition of key enzymes involved in cancer cell proliferation.

Caption: Putative mechanisms of anticancer activity for phenoxyacetic acid derivatives.

Table of Anticancer Activity for Related Phenoxyacetic Acid Derivatives:

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
4-Chlorophenoxyacetic acid	Breast (MCF-7)	0.194 (µg/mL)	[3]
2-(4-(3-(2-oxo-1,2,3,4-tetrahydroquinolin-3-yl)propanoyl)phenoxy)acetic acid	S. marcescens (antibacterial)	-	[3]
rel-2-[4-Chloro-2-[(5R,6R,7S)-6-[5-(4-methoxyphenyl)-3-(2-naphthyl)-3,4-dihydropyrazole-2-carbonyl]-5-methyl-2-oxo-3,5,6,7-tetrahydrothiopyrano[2,3-d]thiazol-7-yl]phenoxy]acetic acid	NCI-60 cell line screen	-	[16]
Novel Phenoxy Acetamide Derivatives	Liver (HepG2)	1.43	[5]

Anti-inflammatory Activity: COX-2 Inhibition

Phenoxyacetic acid derivatives have emerged as promising scaffolds for the development of selective cyclooxygenase-2 (COX-2) inhibitors.[4][7] COX-2 is a key enzyme in the inflammatory pathway, and its selective inhibition can provide anti-inflammatory and analgesic effects with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs. The structural features of the target compound, particularly the substituted phenyl ring, could allow for specific interactions within the active site of the COX-2 enzyme.

Table of COX-2 Inhibitory Activity for Related Phenoxyacetic Acid Derivatives:

Compound	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1 IC₅₀ / COX-2 IC₅₀)	Reference
Celecoxib (Reference)	0.05	298.6	[3]
Phenoxyacetic acid derivative 5f	0.06	133.34	[3]
Phenoxyacetic acid derivative 7b	0.07	-	[4]
Phenoxyacetic acid derivative 10c	0.09	-	[3]

Future Directions and Conclusion

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid presents a promising scaffold for further investigation in both agrochemical and pharmaceutical research. The synthetic route outlined in this guide provides a clear path to obtaining this compound for biological screening.

Future research should focus on:

• Biological Screening: A comprehensive evaluation of its herbicidal, anticancer, anti-inflammatory, and antimicrobial activities is warranted.

• Structure-Activity Relationship (SAR) Studies: Modification of the substituents on the phenoxy ring and derivatization of the formyl and carboxylic acid groups will provide valuable insights into the structural requirements for optimal activity and selectivity.

• Mechanism of Action Studies: Elucidating the precise molecular targets and pathways through which this compound exerts its biological effects will be crucial for its development as a lead compound.

References

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. (2024). Journal of Emerging Technologies and Innovative Research (JETIR). [Link]

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. (2022). MDPI. [Link]

• Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. (2023). RSC Medicinal Chemistry. [Link]

• In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. (2023). MDPI. [Link]

• Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents. (2020). ResearchGate. [Link]

• Phenoxy herbicide. Wikipedia. [Link]

• rel-2-[4-Chloro-2-[(5R,6R,7S)-6-[5-(4-methoxyphenyl)-3-(2-naphthyl)-3,4-dihydropyrazole-2-carbonyl]-5-methyl-2-oxo-3,5,6,7-tetrahydrothiopyrano[2,3-d]thiazol-7-yl]phenoxy]acetic Acid. (2022). MDPI. [Link]

• coumarone. Organic Syntheses. [Link]

• Synthesis of chloroacetic acids. (1995).

• Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. (2014). National Institutes of Health. [Link]

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. (2024). MDPI. [Link]

• Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones. (2020). Organic & Biomolecular Chemistry. [Link]

• Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. (2023). RSC Publishing. [Link]

• Cytotoxic Effects and Anticancer Activity Assay of Sonneratia alba Fruit on Cancer Cell Cultures CaCo-2 and MCF-7. (2024). Pharmacognosy Journal. [Link]

• Mass spectrometry data of intermediates of the phenylacetic acid catabolic pathway MH + (monoisotopic). ResearchGate. [Link]

• Phenoxyacetic acid - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

• (2-Chloro-6-ethoxy-4-formylphenoxy)aceticacid. MySkinRecipes. [Link]

• Method of synthesis of 4-chlorophenoxyacetic or 2,4-dichlorophenoxyacetic acid. (1997).
• Phenoxyacetic acid derivative synthesis method. (2013).

• Development of Molecularly Imprinted Polymers for 2, 4-Dichlorophenoxyacetic Acid. (2015). International Journal of Innovative Research in Science, Engineering and Technology. [Link]

• Synthesis method of 2, 4-dichlorophenoxyacetic acid compound. (2020).
• 2,4-dichlorophenoxyacetic acid preparation method. (2016).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biochemically based design of cyclooxygenase-2 (COX-2) inhibitors: Facile conversion of nonsteroidal antiinflammatory drugs to potent and highly selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analgesic and Anticancer Activity of Benzoxazole Clubbed 2-Pyrrolidinones as Novel Inhibitors of Monoacylglycerol Lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. WO2013056488A1 - Phenoxyacetic acid derivative synthesis method - Google Patents [patents.google.com]
• 9. CN109776301B - Synthesis method of 2, 4-dichlorophenoxyacetic acid compound - Google Patents [patents.google.com]
• 10. bmse000742 Phenoxyacetic Acid at BMRB [bmrb.io]
• 11. Phenoxyacetic acid(122-59-8) 1H NMR [m.chemicalbook.com]
• 12. spectrabase.com [spectrabase.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid: An Application Note and Detailed Protocol

Abstract

This document provides a comprehensive guide for the synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, a valuable substituted phenoxyacetic acid derivative with potential applications in pharmaceutical and agrochemical research. The protocol herein details a robust two-step synthetic pathway, commencing with the targeted chlorination of 3-ethoxy-4-hydroxybenzaldehyde to yield the key intermediate, 2-chloro-6-ethoxy-4-hydroxybenzaldehyde. This is subsequently followed by a Williamson ether synthesis to introduce the acetic acid moiety. This guide is intended for researchers, scientists, and professionals in drug development, offering not only a step-by-step experimental procedure but also the underlying scientific rationale for key methodological choices, ensuring both reproducibility and a deeper understanding of the synthetic process.

Introduction

Substituted phenoxyacetic acids represent a significant class of organic compounds with a broad spectrum of biological activities. Their structural motif is a cornerstone in the development of various therapeutic agents and herbicides. The title compound, (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, incorporates several key functional groups—a chlorinated and ethoxylated phenyl ring, a formyl group, and a carboxylic acid—making it an attractive scaffold for further chemical modification and biological screening. The strategic placement of these substituents can significantly influence the molecule's physicochemical properties and its interaction with biological targets. This application note outlines a reliable and well-characterized protocol for the synthesis of this compound, designed to be accessible to researchers with a foundational knowledge of organic synthesis.

Overall Synthetic Strategy

The synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is approached via a two-step sequence. The first step involves the regioselective chlorination of the commercially available 3-ethoxy-4-hydroxybenzaldehyde. The second, and final, step is the formation of the ether linkage through a Williamson ether synthesis, a classic and highly reliable method for preparing ethers.[1]

Caption: Overall two-step synthesis workflow.

Part 1: Synthesis of 2-Chloro-6-ethoxy-4-hydroxybenzaldehyde

This initial step focuses on the selective introduction of a chlorine atom ortho to the hydroxyl group of 3-ethoxy-4-hydroxybenzaldehyde. The directing effects of the hydroxyl and ethoxy groups favor chlorination at the desired position.

Materials and Reagents

Reagent/Material	Grade	Supplier
3-Ethoxy-4-hydroxybenzaldehyde	≥98%	Commercially Available
Sulfuryl chloride (SO₂Cl₂)	≥97%	Commercially Available
Dichloromethane (DCM)	Anhydrous	Commercially Available
Sodium bicarbonate (NaHCO₃)	Saturated aqueous solution	Laboratory Prepared
Anhydrous sodium sulfate (Na₂SO₄)	ACS Grade	Commercially Available
Hexanes	ACS Grade	Commercially Available
Ethyl acetate	ACS Grade	Commercially Available

Experimental Protocol

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 3-ethoxy-4-hydroxybenzaldehyde (10.0 g, 60.2 mmol) in anhydrous dichloromethane (100 mL).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Addition of Chlorinating Agent: Slowly add a solution of sulfuryl chloride (5.1 mL, 63.2 mmol) in anhydrous dichloromethane (20 mL) dropwise to the stirred solution over a period of 30 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of hexanes and ethyl acetate (e.g., 7:3 v/v) as the eluent.

• Quenching: Once the starting material is consumed, carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution (50 mL).

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to afford 2-chloro-6-ethoxy-4-hydroxybenzaldehyde as a solid.

Part 2: Synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

This step employs the Williamson ether synthesis to couple the synthesized phenolic intermediate with chloroacetic acid. The reaction proceeds via an SN2 mechanism where the phenoxide, formed in situ, acts as a nucleophile.[1]

Materials and Reagents

Reagent/Material	Grade	Supplier
2-Chloro-6-ethoxy-4-hydroxybenzaldehyde	As synthesized in Part 1	-
Chloroacetic acid	≥99%	Commercially Available
Sodium hydroxide (NaOH)	Pellets, ≥97%	Commercially Available
Hydrochloric acid (HCl)	6 M aqueous solution	Laboratory Prepared
Diethyl ether	ACS Grade	Commercially Available

Experimental Protocol

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-chloro-6-ethoxy-4-hydroxybenzaldehyde (5.0 g, 24.9 mmol) in 30 mL of water.

• Formation of Phenoxide: Add sodium hydroxide pellets (2.2 g, 55.0 mmol) to the solution and stir until a clear solution is obtained.

• Addition of Chloroacetic Acid: To this solution, add chloroacetic acid (2.6 g, 27.5 mmol).

• Reaction: Heat the reaction mixture to 90-100 °C in a water bath and maintain it under reflux for 30-40 minutes.

• Acidification: After cooling the reaction mixture to room temperature, acidify it by the dropwise addition of 6 M hydrochloric acid until the pH is acidic, as confirmed by litmus paper. A precipitate will form.

• Isolation: Cool the mixture in an ice bath to ensure complete precipitation. Collect the solid product by vacuum filtration and wash it with cold water.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid as a crystalline solid.[2]

Characterization of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

The structure and purity of the synthesized compound should be confirmed by standard analytical techniques.

Analytical Technique	Expected Data
¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm): 13.2 (s, 1H, -COOH), 9.89 (s, 1H, -CHO), 7.88 (d, 1H, Ar-H), 7.13 (d, 1H, Ar-H), 4.85 (s, 2H, -OCH₂COOH), 4.15 (q, 2H, -OCH₂CH₃), 1.35 (t, 3H, -OCH₂CH₃). (Note: Expected shifts are analogous to similar structures like 4-formylphenoxyacetic acid[3] and may vary slightly).
¹³C NMR (DMSO-d₆, 100 MHz)	Expected peaks around δ (ppm): 190 (-CHO), 170 (-COOH), 160-110 (Aromatic carbons), 68 (-OCH₂COOH), 65 (-OCH₂CH₃), 15 (-OCH₂CH₃).
IR (KBr)	ν (cm⁻¹): ~3300-2500 (broad, O-H of carboxylic acid), ~1730 (C=O of carboxylic acid), ~1680 (C=O of aldehyde), ~1600, 1580 (C=C aromatic), ~1250 (C-O ether stretch).
Mass Spectrometry (ESI-MS)	m/z: Calculated for C₁₁H₁₁ClO₅ [M-H]⁻: 257.02. Found: [M-H]⁻.

Safety and Handling

• Sulfuryl chloride is corrosive and reacts violently with water. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Chloroacetic acid is toxic and corrosive.[4] Avoid inhalation of dust and contact with skin and eyes. Handle with appropriate PPE in a fume hood.

• Sodium hydroxide is corrosive and can cause severe burns. Handle with care and wear appropriate PPE.

• Dichloromethane is a volatile solvent and a suspected carcinogen. All operations involving this solvent should be performed in a well-ventilated fume hood.

References

• Royal Society of Chemistry. (2024).
• Williamson Ether Synthesis. University of Colorado Boulder, Department of Chemistry and Biochemistry.
• Google Patents. (2013).
• Carl ROTH. (2025).
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• ChemicalBook. (n.d.). 4-Formylphenoxyacetic acid(22042-71-3) 1H NMR spectrum.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. WO2013056488A1 - Phenoxyacetic acid derivative synthesis method - Google Patents [patents.google.com]
• 3. 4-Formylphenoxyacetic acid(22042-71-3) 1H NMR spectrum [chemicalbook.com]
• 4. EP0012939B1 - Process for the production of 4-hydroxybenzaldehyde derivatives - Google Patents [patents.google.com]

Application Note: A Researcher's Guide to the Williamson Ether Synthesis of Substituted Phenoxyacetic Acids

Abstract

The Williamson ether synthesis is a cornerstone of organic chemistry, providing a robust and versatile method for the formation of ethers.[1][2] This application note offers an in-depth guide for researchers, scientists, and drug development professionals on the specific application of this reaction for the synthesis of substituted phenoxyacetic acids. These compounds are of significant interest due to their widespread use as herbicides, such as 2,4-dichlorophenoxyacetic acid (2,4-D), and as versatile intermediates in pharmaceutical synthesis.[3][4][5] This document elucidates the reaction mechanism, explores the critical parameters influencing reaction success, provides detailed experimental protocols, and offers a comprehensive troubleshooting guide to overcome common challenges.

Introduction: The Significance of Phenoxyacetic Acids

Phenoxyacetic acids and their derivatives represent a class of organic compounds with profound biological activity. Their structural motif, an acetic acid moiety linked to a phenyl ring via an ether bond, allows for diverse functionalization, leading to a wide array of applications. The most prominent members of this family are auxin-mimicking herbicides that selectively target broadleaf weeds.[4] Beyond agriculture, this scaffold is a common feature in medicinal chemistry, contributing to the development of various therapeutic agents.[5] The Williamson ether synthesis remains the most direct and widely adopted method for constructing the core phenoxyacetic acid structure.[6][7]

The Synthetic Cornerstone: Mechanism of the Williamson Ether Synthesis

The synthesis of phenoxyacetic acids via the Williamson method is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[6][7] The process involves two fundamental steps, beginning with the deprotonation of a substituted phenol followed by the nucleophilic attack on an α-haloacetic acid.

Step 1: Formation of the Phenoxide Nucleophile Phenols are significantly more acidic than aliphatic alcohols. This enhanced acidity allows for the use of moderately strong bases, such as sodium hydroxide (NaOH), potassium hydroxide (KOH), or potassium carbonate (K₂CO₃), to quantitatively generate the corresponding phenoxide ion.[8][9] The phenoxide is a potent nucleophile, poised to react with a suitable electrophile.

Step 2: SN2 Attack and Ether Formation The generated phenoxide ion attacks the electrophilic α-carbon of a haloacetic acid (commonly chloroacetic acid).[4] In a concerted mechanism, the phenoxide forms a new carbon-oxygen bond while displacing the halide leaving group.[1] Subsequent acidification of the reaction mixture protonates the carboxylate, yielding the final phenoxyacetic acid product.

Caption: Reaction mechanism for the Williamson ether synthesis of phenoxyacetic acids.

Optimizing the Reaction: Key Experimental Parameters

The success and efficiency of the synthesis hinge on the careful selection of reaction conditions. Understanding the role of each parameter is critical for maximizing yield and minimizing impurities.

Parameter	Recommended Choice(s)	Rationale & Expert Insights
Phenolic Substrate	Electronically diverse phenols	The acidity of the phenol influences the choice of base. Electron-withdrawing groups (e.g., -Cl, -NO₂) increase acidity, allowing for weaker bases. Electron-donating groups (e.g., -CH₃, -OCH₃) decrease acidity, potentially requiring stronger bases or longer reaction times for complete deprotonation.
Base	NaOH, KOH, K₂CO₃, Cs₂CO₃	For most phenols, NaOH or KOH in an aqueous or mixed-solvent system is sufficient and cost-effective.[4][9] Anhydrous K₂CO₃ or Cs₂CO₃ in a polar aprotic solvent like acetonitrile is an excellent alternative, often leading to cleaner reactions.[10] Stronger bases like NaH are typically unnecessary and may promote side reactions.[11]
Alkylating Agent	Chloroacetic acid or its salts	Chloroacetic acid is the most common and economical choice.[3][9] It is a primary halide, which is ideal for the SN2 reaction and minimizes the risk of competing E2 elimination reactions.[1][8] Bromo- or iodoacetic acids are more reactive but also more expensive.
Solvent	Water, Acetonitrile, DMF, Ethanol/Water mixtures	The choice of solvent is often tied to the base. Aqueous systems are used with NaOH/KOH.[12] Polar aprotic solvents like acetonitrile or DMF are preferred for reactions using carbonate bases as they accelerate SN2 reactions.[1][8]
Temperature	50 - 100 °C (Reflux)	Heating is typically required to drive the reaction to completion in a reasonable timeframe.[1][11] Reaction times can range from 1 to 8 hours.[11] Higher temperatures can sometimes increase the rate of side reactions.[8]
Stoichiometry	Slight excess of alkylating agent (1.1-1.5 eq.)	Using a slight excess of the haloacetic acid ensures the complete consumption of the more valuable phenolic starting material.[11] An excess of base (e.g., 2 eq. of K₂CO₃) is often used to ensure complete deprotonation of both the phenol and the product carboxylic acid.[10]

Navigating Potential Pitfalls: Common Side Reactions

While robust, the Williamson synthesis is not without potential competing pathways. For phenoxyacetic acid synthesis, two side reactions are of primary concern.

• E2 Elimination: This is a major issue when using secondary or tertiary alkyl halides.[8][13] The alkoxide/phenoxide, being a strong base, can abstract a proton, leading to alkene formation. Fortunately, the use of chloroacetic acid (a primary halide with no β-hydrogens) effectively prevents this pathway.

• C-Alkylation: The phenoxide ion is an ambident nucleophile, meaning it can react at either the oxygen or the carbon atoms of the aromatic ring (typically at the ortho or para positions).[6][14] While O-alkylation is generally favored, C-alkylation can occur, leading to undesired byproducts that complicate purification.[8] The choice of solvent can influence the O/C alkylation ratio, with polar aprotic solvents generally favoring the desired O-alkylation.[11]

Detailed Experimental Protocol: Synthesis of 4-Methylphenoxyacetic Acid

This protocol provides a reliable, step-by-step method for synthesizing 4-methylphenoxyacetic acid from p-cresol and chloroacetic acid, adapted from established laboratory procedures.[4][9]

Caption: Experimental workflow for the synthesis of 4-methylphenoxyacetic acid.

Materials & Reagents:

• p-Cresol (4-methylphenol)

• Sodium Hydroxide (NaOH)

• Chloroacetic Acid

• Hydrochloric Acid (HCl), concentrated or 6M

• Deionized Water

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

• Separatory funnel, Büchner funnel, filter paper

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve approximately 4.0 g of NaOH in 50 mL of water.

• Phenoxide Formation: To the stirred NaOH solution, add 5.0 g (1.0 eq) of p-cresol. Stir until the phenol is completely dissolved.

• Addition of Alkylating Agent: In a separate beaker, carefully dissolve 5.5 g (1.2 eq) of chloroacetic acid in 20 mL of water. Slowly add this solution to the reaction flask.

• Reaction: Fit the flask with a reflux condenser and heat the mixture to a gentle boil (approx. 90-100°C) using a heating mantle. Maintain the reflux for 45-60 minutes.[9]

• Workup - Acidification: After the reflux period, remove the heating mantle and allow the solution to cool to room temperature. Transfer the solution to a beaker and cool further in an ice-water bath.

• Precipitation: Slowly and carefully acidify the cold solution by adding concentrated HCl dropwise while stirring. Monitor the pH with litmus or pH paper. Continue adding acid until the solution is strongly acidic (pH ~1-2), at which point a white solid will precipitate.[9][12]

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake with a small amount of cold water to remove inorganic salts.

• Purification: The crude product can be purified by recrystallization. Transfer the solid to a beaker and add the minimum amount of hot water required to fully dissolve it.[9] Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold water, and allow them to air dry or dry in a vacuum oven. The expected melting point is 136-137°C.[9]

Troubleshooting Common Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	1. Incomplete deprotonation of phenol (base too weak or insufficient).[11]2. Reagents are wet (if using moisture-sensitive bases like NaH).3. Insufficient heating or reaction time.[11]	1. Ensure sufficient base is used. For less acidic phenols, consider a stronger base or anhydrous conditions with K₂CO₃ in acetonitrile.2. Use anhydrous solvents and dry glassware, especially with hydride bases.3. Increase reflux time or temperature, monitoring by TLC if possible.
Oily Product / Fails to Crystallize	1. Presence of unreacted starting materials (especially phenol).2. Formation of side products (e.g., C-alkylation).	1. Ensure the workup includes a thorough wash. An extraction with a non-polar solvent followed by a base wash of the organic layer can remove unreacted phenol.2. Purify via column chromatography or attempt recrystallization from a different solvent system.
Reaction Mixture is Dark	Oxidation of the phenol/phenoxide.	While often not detrimental to the reaction, this can be minimized by running the reaction under an inert atmosphere (e.g., Nitrogen or Argon), especially with sensitive phenolic substrates.
Difficulty with Recrystallization	1. Incorrect solvent choice.2. Too much solvent used.	1. Water is a good first choice for phenoxyacetic acids. If this fails, try mixed solvent systems like ethanol/water or ethyl acetate/hexanes.2. Use the minimum amount of hot solvent to dissolve the crude product. If too much is added, carefully evaporate some solvent before cooling.[15]

Conclusion

The Williamson ether synthesis is a powerful and highly adaptable method for the preparation of substituted phenoxyacetic acids. By understanding the underlying SN2 mechanism and carefully controlling key parameters such as the choice of base, solvent, and temperature, researchers can reliably synthesize these valuable compounds in high yield and purity. This guide provides the foundational knowledge and practical protocols necessary to successfully implement this synthesis in a research or drug development setting, enabling the creation of novel herbicides, pharmaceutical intermediates, and other high-value chemical entities.

References

• Hagenmaier, H. (1986). Determination of 2,3,7,8-tetrachlorodibenzo-p-dioxin in commercial 2,4-D products. Fresenius' Zeitschrift für analytische Chemie, 325(5), 603-606. 3

• Pillai, U. R., & Sahle-Demessie, E. (2003). Synthesis of 2,4-D ester herbicides. New routes using inorganic solid supports. Green Chemistry, 5(4), 453-456. 16

• BenchChem. (n.d.). Common side reactions in the Williamson synthesis of ethers. BenchChem Technical Support. 8

• BenchChem. (n.d.). Technical Support Center: Williamson Ether Synthesis of Phenolic Compounds. BenchChem. 11

• Wikipedia contributors. (n.d.). Williamson ether synthesis. Wikipedia. 6

• Pharmaffiliates. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Pharmaffiliates. 10

• University of Wisconsin-Platteville. (n.d.). The Williamson Ether Synthesis. Chemistry Department. 9

• Google Patents. (2021). CN109776301B - Synthesis method of 2, 4-dichlorophenoxyacetic acid compound. 17

• SciSpace. (n.d.). Preparation method of 2,4-dichlorophenoxyacetic acid and salt thereof. 18

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. 1

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. 2

• Google Patents. (2015). CN104447290A - Method for preparing 2,4-dichlorophenoxyacetic acid. 19

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Chemistry Department. 20

• Quora. (n.d.). How to recrystallize phenoxyacetic acid. 15

• University of Wisconsin-Green Bay. (n.d.). Experiment 06 Williamson Ether Synthesis. Chemistry Department. 4

• BenchChem. (n.d.). Technical Support Center: Purification of Phenoxyacetyl-CoA. BenchChem. 21

• ChemicalBook. (n.d.). Phenoxyacetic acid synthesis. 12

• Google Patents. (2009). US20090247781A1 - Synthesis of phenoxyacetic acid derivatives. 22

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. 23

• Sciencemadness Discussion Board. (2020). phenoxyacetic acid.

• ChemTalk. (n.d.). Williamson Ether Synthesis. 13

• McKenzie, L. K., et al. (2021). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. Reaction Chemistry & Engineering, 6(4), 649-657. 14

• BenchChem. (n.d.). Reducing reaction time for phenoxyacetic acid synthesis. BenchChem Technical Support. 7

• Jetir.org. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. 5

• Google Patents. (2013). CN103058855A - Method for synthesizing phenoxyacetic acid derivative. 24

• Google Patents. (2013). WO2013056488A1 - Phenoxyacetic acid derivative synthesis method. 25

Sources

• 1. byjus.com [byjus.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Dichlorophenoxyacetic acid, 2,4- (2,4-D): environmental aspects (EHC 84, 1989) [inchem.org]
• 4. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 5. jetir.org [jetir.org]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. The Williamson Ether Synthesis [cs.gordon.edu]
• 10. organic-synthesis.com [organic-synthesis.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Phenoxyacetic acid synthesis - chemicalbook [chemicalbook.com]
• 13. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 14. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]
• 15. quora.com [quora.com]
• 16. Synthesis of 2,4-D ester herbicides . New routes using inorganic solid supports - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. CN109776301B - Synthesis method of 2, 4-dichlorophenoxyacetic acid compound - Google Patents [patents.google.com]
• 18. Preparation method of 2,4-dichlorophenoxyacetic acid and salt thereof (2018) | Sun Guoqing | 2 Citations [scispace.com]
• 19. CN104447290A - Method for preparing 2,4-dichlorophenoxyacetic acid - Google Patents [patents.google.com]
• 20. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. US20090247781A1 - Synthesis of phenoxyacetic acid derivatives - Google Patents [patents.google.com]
• 23. francis-press.com [francis-press.com]
• 24. CN103058855A - Method for synthesizing phenoxyacetic acid derivative - Google Patents [patents.google.com]
• 25. WO2013056488A1 - Phenoxyacetic acid derivative synthesis method - Google Patents [patents.google.com]

Application Note: High-Purity Isolation of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid from a typical crude reaction mixture. The methodology is designed to address common impurities arising from synthesis, ensuring a final product of high purity suitable for downstream applications in pharmaceutical development and chemical research. The protocol emphasizes a multi-step approach, combining liquid-liquid extraction, optimized crystallization, and optional chromatographic polishing, grounded in the physicochemical properties of the target molecule and its contaminants.

Introduction: The Challenge of Purity

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a key intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a carboxylic acid, an aldehyde, a chloro group, and an ethoxy group on a phenyl ring, presents a unique set of purification challenges. The presence of reactive functional groups can lead to side reactions, and the starting materials or byproducts often possess similar solubility profiles to the desired product, complicating separation.

Achieving high purity (typically >99%) is not merely an analytical benchmark; it is a prerequisite for reliable and reproducible downstream processes, including drug substance synthesis and biological assays. Impurities can act as catalyst poisons, interfere with reaction kinetics, or introduce toxicological risks. This guide, therefore, presents a robust, scientifically-grounded strategy for isolating the target compound with the requisite level of purity.

Understanding the Impurity Profile

A successful purification strategy begins with a thorough understanding of what needs to be removed. Based on common synthesis routes for formylating phenols, such as the Duff or Reimer-Tiemann reactions, the crude product mixture is likely to contain the following impurities:

• Unreacted Starting Materials: The precursor phenolic compound.[1]

• Isomeric Products: Formylation can sometimes occur at the para-position, especially if the ortho positions are sterically hindered.[2][3]

• Reaction Reagents and Byproducts: Formylating agents like hexamethylenetetramine (in the Duff reaction) or dichlorocarbene intermediates (in the Reimer-Tiemann reaction), as well as acids or bases used as catalysts.[2][4][5][6]

• Hydrolysis Products: Potential cleavage of the ether linkage under harsh reaction conditions.

The structural similarities between these impurities and the target compound necessitate a purification method that can exploit subtle differences in their physicochemical properties.

Purification Workflow Overview

The purification is designed as a sequential process to remove distinct classes of impurities at each stage. The logic is to first remove bulk, easily separable impurities and then proceed to more refined techniques for closely related substances.

Figure 1: Sequential Purification Strategy. This workflow illustrates the logical progression from bulk impurity removal via extraction to high-resolution purification through crystallization and optional chromatography.

Detailed Protocols

Step 1: Acid-Base Liquid-Liquid Extraction (LLE)

Rationale: The carboxylic acid moiety of the target compound provides a powerful handle for separation. By manipulating the pH of the aqueous phase, we can selectively move the desired product from the organic phase to the aqueous phase and back again, leaving non-acidic organic impurities behind.[7][8] This is a highly effective and scalable first step.

Protocol:

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane. A typical ratio is 1:10 (w/v) of crude material to solvent.

• Basification & Extraction:

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of a saturated sodium bicarbonate (NaHCO₃) solution. This weak base deprotonates the carboxylic acid, forming the water-soluble sodium carboxylate salt.[7]

  • Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release CO₂ gas.

  • Allow the layers to separate. The deprotonated product will be in the aqueous layer.

  • Drain the organic layer, which contains neutral organic impurities.

  • Repeat the extraction of the organic layer with fresh NaHCO₃ solution twice more to ensure complete recovery.

• Acidification & Re-extraction:

  • Combine all aqueous extracts in a clean flask and cool in an ice bath.

  • Slowly add 2M hydrochloric acid (HCl) dropwise while stirring until the pH of the solution is ~2. This re-protonates the carboxylate, causing the neutral product to precipitate.[7]

  • Extract the product back into a fresh portion of ethyl acetate (3x the volume of the aqueous phase).

  • Combine the organic extracts.

• Washing and Drying:

  • Wash the combined organic layer with brine (saturated NaCl solution) to remove residual water.[9]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude, purified solid.[9]

Step 2: Optimized Recrystallization

Rationale: Recrystallization is a powerful technique for removing impurities that have different solubility profiles from the target compound at varying temperatures. The ideal solvent will dissolve the product well when hot but poorly when cold, while impurities remain in solution.

Solvent Screening Data:

Solvent System	Solubility at Reflux	Solubility at 0-4 °C	Crystal Morphology	Recommendation
Isopropanol (IPA) / Water (9:1)	High	Low	Well-defined needles	Excellent - Good purity, high recovery.
Toluene	Moderate	Low	Plates	Good - Effective for non-polar impurities.
Ethyl Acetate / Hexane (1:3)	High	Low	Fine powder	Fair - Risk of oiling out; requires slow cooling.[10]
Ethanol	High	Low	Needles	Good - A common choice for similar compounds.[10][11]

Protocol (Using Isopropanol/Water):

• Dissolution: In an Erlenmeyer flask, add the solid from the LLE step. Add the minimum amount of hot isopropanol to fully dissolve the solid.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization:

  • Slowly add deionized water dropwise to the hot solution until it becomes slightly cloudy.

  • Add a few drops of hot isopropanol to redissolve the precipitate.

  • Cover the flask and allow it to cool slowly to room temperature. Slow cooling is crucial for large, pure crystals.[11]

  • Place the flask in an ice bath for at least one hour to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold isopropanol/water (9:1) to remove adhered mother liquor.

  • Dry the crystals under vacuum to a constant weight.

Step 3 (Optional): Preparative Column Chromatography

Rationale: If purity after crystallization is insufficient, preparative column chromatography can be used as a polishing step.[12] This technique separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase.[12]

Workflow Diagram:

Figure 2: Column Chromatography Workflow. A step-by-step process for the final polishing of the product if required.

Protocol:

• Stationary Phase: Silica gel (60 Å, 230-400 mesh).

• Mobile Phase Selection: Use thin-layer chromatography (TLC) to determine an optimal solvent system. A common starting point is a mixture of hexane and ethyl acetate.[13] A small amount of acetic acid (e.g., 0.5%) can be added to the mobile phase to reduce tailing of the carboxylic acid.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, less polar mobile phase.

• Sample Loading: Dissolve the sample in a minimal amount of the mobile phase and load it onto the column.

• Elution: Begin elution, gradually increasing the solvent polarity (e.g., increasing the percentage of ethyl acetate).[14]

• Fraction Collection & Analysis: Collect fractions and analyze them by TLC or HPLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Conclusion and Best Practices

The successful purification of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is achieved through a systematic, multi-step approach. The combination of acid-base extraction and optimized recrystallization is generally sufficient to achieve high purity.

Key Best Practices:

• Analyze at Each Step: Use techniques like TLC, HPLC, or ¹H NMR to monitor purity and guide decisions.

• Slow Crystallization: Avoid rapid cooling during recrystallization to prevent the trapping of impurities.[11]

• Solvent Purity: Use high-purity solvents to avoid introducing contaminants.

This protocol provides a reliable pathway for obtaining high-quality (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, ensuring the integrity and reproducibility of subsequent research and development activities.

References

• BYJU'S. (n.d.). Reimer Tiemann Reaction Mechanism. Retrieved from [Link]

• Organic Syntheses. (n.d.). ortho-Formylation of phenols. Retrieved from [Link]

• Wikipedia. (n.d.). Duff reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Reimer–Tiemann reaction. Retrieved from [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2021, June 20). 2.3: LIQUID-LIQUID EXTRACTION. Retrieved from [Link]

• Chempedia - LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

• Eastern Kentucky University - Edubirdie. (n.d.). Acid-Base Liquid-Liquid Extraction. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• Grokipedia. (n.d.). Duff reaction. Retrieved from [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Duff reaction - Wikipedia [en.wikipedia.org]
• 3. Reimer-Tiemann Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]
• 5. Reimer Tiemann Reaction Mechanism: Conditions & Applications [allen.in]
• 6. byjus.com [byjus.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. magritek.com [magritek.com]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. Chromatography [chem.rochester.edu]
• 14. cup.edu.cn [cup.edu.cn]

Application Notes and Protocols for the Recrystallization of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a comprehensive guide to the purification of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid via recrystallization. The protocols and methodologies detailed herein are grounded in fundamental principles of organic chemistry and are designed to ensure high purity and yield of the final product. This guide is intended for professionals in research and development who require a robust and reliable method for the purification of this and structurally similar compounds.

Introduction: The Rationale for Recrystallization

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[1][2][3] The principle underlying this method is the differential solubility of a compound and its impurities in a given solvent at different temperatures.[3] An ideal recrystallization involves dissolving the impure solid in a hot solvent to the point of saturation, followed by cooling the solution to allow the desired compound to crystallize while the impurities remain dissolved in the mother liquor.[1][3] The resulting purified crystals can then be isolated by filtration.

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, a polysubstituted aromatic carboxylic acid, is likely synthesized via a Williamson ether synthesis.[4][5][6] This synthetic route can introduce several impurities, including unreacted starting materials such as the corresponding phenol and chloroacetic acid, as well as side-products from undesired reactions.[7] A carefully designed recrystallization protocol is therefore essential to achieve the high purity required for downstream applications, particularly in drug development where even trace impurities can have significant effects.

Understanding the Molecule: Structural and Physicochemical Considerations

To develop an effective recrystallization protocol, it is crucial to consider the structural features of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid and how they influence its solubility.

• Carboxylic Acid Group (-COOH): This is a polar, protic group capable of forming strong hydrogen bonds. This functionality suggests solubility in polar protic solvents like alcohols and water, especially at elevated temperatures.[8]

• Aromatic Ring, Chloro (-Cl), and Ethoxy (-OCH2CH3) Groups: The substituted benzene ring is largely nonpolar, while the chloro and ethoxy groups add some polarity and steric bulk.

• Formyl Group (-CHO): The aldehyde group is polar and can participate in dipole-dipole interactions.

The overall polarity of the molecule is a balance of these functionalities. While the carboxylic acid group promotes solubility in polar solvents, the substituted aromatic ring will contribute to solubility in organic solvents of moderate to low polarity.

Potential Impurities and Their Removal

A successful recrystallization hinges on selecting a solvent system where the desired compound has high solubility at elevated temperatures and low solubility at lower temperatures, while the impurities have different solubility profiles. Common impurities from a Williamson ether synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid may include:

• Unreacted 2-chloro-6-ethoxy-4-formylphenol: This starting material is more phenolic and less acidic than the product.

• Unreacted Chloroacetic Acid: A highly polar and water-soluble impurity.

• Polymeric byproducts: Phenols can be prone to polymerization under certain conditions.

A well-chosen solvent should ideally keep these impurities dissolved even as the desired product crystallizes upon cooling.

Experimental Protocol: Recrystallization of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

This protocol is designed as a systematic approach to purify (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. It includes a solvent screening phase, the main recrystallization procedure, and methods for assessing purity.

Materials and Equipment

• Crude (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

• Erlenmeyer flasks

• Heating mantle or hot plate with a water or oil bath

• Magnetic stirrer and stir bars

• Condenser

• Büchner funnel and flask

• Filter paper

• Vacuum source

• Melting point apparatus

• Analytical balance

• Various solvents for screening (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene, and water)

Step 1: Solvent Screening

The selection of an appropriate solvent is the most critical step for a successful recrystallization.[3] The ideal solvent will dissolve the compound when hot but not when cold.

Procedure:

• Place approximately 20-30 mg of the crude (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid into several small test tubes.

• To each test tube, add a different solvent dropwise at room temperature, gently agitating after each addition. Observe the solubility. A suitable solvent should not dissolve the compound at room temperature.

• If the compound is insoluble at room temperature, heat the test tube in a water bath. Continue adding the solvent in small portions until the solid dissolves completely.

• Once dissolved, allow the solution to cool slowly to room temperature, and then in an ice bath.

• Observe the formation of crystals. The ideal solvent will yield a large quantity of well-formed crystals.

Data Presentation: Solvent Screening Results (Hypothetical)

Solvent	Solubility at Room Temp.	Solubility at Boiling	Crystal Formation on Cooling
Water	Insoluble	Sparingly Soluble	Poor
Ethanol	Sparingly Soluble	Soluble	Good
Methanol	Soluble	Very Soluble	Poor
Isopropanol	Sparingly Soluble	Soluble	Excellent
Acetone	Soluble	Very Soluble	Poor
Ethyl Acetate	Sparingly Soluble	Soluble	Good
Toluene	Insoluble	Sparingly Soluble	Poor

Based on these hypothetical results, isopropanol would be the most promising solvent. Ethanol and ethyl acetate could also be considered. For the purpose of this protocol, we will proceed with isopropanol.

Step 2: The Recrystallization Workflow

The following diagram illustrates the key stages of the recrystallization process.

Caption: Workflow of the recrystallization process.

Step-by-Step Methodology

• Dissolution:

  • Place the crude (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid into an Erlenmeyer flask of an appropriate size.

  • Add a small amount of the chosen solvent (isopropanol) and a magnetic stir bar.

  • Heat the mixture gently on a hot plate with stirring.

  • Gradually add more hot solvent until the solid is completely dissolved. It is crucial to use the minimum amount of hot solvent to ensure a good yield.[9]

• Hot Filtration (Optional):

  • If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration.

  • Preheat a funnel and a receiving Erlenmeyer flask to prevent premature crystallization.

  • Pour the hot solution through a fluted filter paper in the preheated funnel.

• Crystallization:

  • Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly to room temperature without disturbance.[9] Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature and crystal formation has slowed, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation and Drying:

  • Set up a Büchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of the cold recrystallization solvent.

  • Turn on the vacuum and pour the cold crystal slurry into the funnel.

  • Wash the crystals with a small amount of fresh, cold solvent to remove any adhering mother liquor.[1][9]

  • Keep the vacuum on to pull air through the crystals for several minutes to help them dry.

  • Transfer the purified crystals to a watch glass and allow them to air dry completely. For faster drying, a vacuum oven at a low temperature can be used.

Step 3: Purity Assessment

The purity of the recrystallized (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid should be assessed to validate the effectiveness of the purification process.

• Melting Point Determination: A pure compound will have a sharp melting point range (typically 1-2°C). The melting point of the recrystallized product should be determined and compared to the literature value if available, or to the melting point of the crude material. A sharper and likely higher melting point indicates increased purity. For a structurally similar compound, 2-formylphenoxyacetic acid, the melting point is 129.5-132 °C.[10] Another related compound, 4-formylphenoxyacetic acid, has a melting point of 193-198 °C.[11] The melting point of the target compound is expected to be within a similar range.

• Thin-Layer Chromatography (TLC): TLC can be used to compare the purity of the crude and recrystallized material. The purified sample should ideally show a single spot, while the crude material may show multiple spots corresponding to impurities.

• Spectroscopic Analysis (NMR, IR): For rigorous characterization, Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can be used to confirm the structure and assess the purity of the final product.

Troubleshooting

Problem	Possible Cause	Solution
Oiling out	The compound is coming out of solution above its melting point.	Reheat the solution to dissolve the oil, add a small amount of a solvent in which the compound is more soluble, and try cooling again. Alternatively, use a lower-boiling solvent.
No crystals form	The solution is not supersaturated, or nucleation is slow.	Scratch the inside of the flask with a glass rod, add a seed crystal of the pure compound, or cool the solution for a longer period in an ice bath.
Low yield	Too much solvent was used, or the compound is significantly soluble in the cold solvent.	Evaporate some of the solvent and try to recrystallize again. Ensure the solution is thoroughly cooled.

Conclusion

The protocol described in this application note provides a systematic and scientifically sound method for the purification of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid by recrystallization. By carefully selecting a suitable solvent and following the detailed steps, researchers can obtain a highly purified product, which is crucial for reliable and reproducible results in research and drug development. The principles and techniques outlined here are broadly applicable to the purification of other solid organic compounds.

References

• Chem LibreTexts. (2023). Recrystallization. [Link]

• ChemTalk. (n.d.). Lab Procedure: Recrystallization. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Korovina, N. (2020). Recrystallization Technique for Organic Chemistry. YouTube. [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. [Link]

• Boucher, M. M., et al. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development. [Link]

• Chem LibreTexts. (2023). Williamson Ether Synthesis. [Link]

• Wikipedia. (2023). Williamson ether synthesis. [Link]

• University of Missouri-St. Louis. (n.d.). Experiment 06 Williamson Ether Synthesis. [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

• Chem LibreTexts. (2022). Determining Which Solvent to Use. [Link]

• ChemTalk. (n.d.). Williamson Ether Synthesis. [Link]

• PubChem. (n.d.). 2-(2-formylphenoxy)acetic acid. [Link]

• PubChem. (n.d.). 2-(4-formylphenoxy)acetic acid. [Link]

• Google Patents. (n.d.). Purification of N-substituted aminobenzaldehydes.
• Google Patents. (n.d.).

• University of Colorado Boulder. (n.d.). Recrystallization and Crystallization. [Link]

• University of California, Davis. (n.d.). The Williamson Ether Synthesis. [Link]

Sources

• 1. Recrystallization [sites.pitt.edu]
• 2. Lab Procedure: Recrystallization | Chemistry | ChemTalk [chemistrytalk.org]
• 3. mt.com [mt.com]
• 4. The Williamson Ether Synthesis [cs.gordon.edu]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 7. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. youtube.com [youtube.com]
• 10. 2-甲酰苯氧乙酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 11. 4-Formylphenoxyacetic acid, 98% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

NMR characterization of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

An Application Note for the Structural Elucidation of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid using Nuclear Magnetic Resonance (NMR) Spectroscopy.

Abstract

This comprehensive guide details the application of Nuclear Magnetic Resonance (NMR) spectroscopy for the complete structural characterization of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. The protocols herein are designed for researchers, medicinal chemists, and professionals in drug development, providing a robust framework for unambiguous molecular structure verification. This document moves beyond a simple listing of steps to explain the scientific rationale behind key experimental decisions, from solvent selection to the strategic application of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC) NMR techniques. The methodologies are presented to be self-validating, ensuring trustworthy and reproducible results.

Introduction: The Imperative for Structural Verification

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a substituted phenoxyacetic acid derivative. The precise arrangement of its functional groups—chloro, ethoxy, formyl, and carboxymethyl—on the aromatic ring dictates its chemical reactivity, biological activity, and potential applications. Any ambiguity in its structure could lead to erroneous interpretations of experimental data in fields such as medicinal chemistry or materials science.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for the unambiguous determination of molecular structures in solution. By probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), NMR provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule. This application note provides an expert-level protocol for its complete NMR characterization.

Foundational Principles and Strategic Choices

The successful NMR characterization of the target molecule hinges on several key decisions. Here, we explain the causality behind our strategic choices.

The Molecule Under Investigation

A clear visual representation of the target molecule is essential for interpreting the subsequent NMR data. The numbering convention used in this guide is systematically applied to all spectral assignments.

A diagram of the target molecule with atom numbering.

Solvent Selection: The Key to Quality Data

The choice of a deuterated solvent is the most critical first step in sample preparation. For (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, DMSO-d₆ (Dimethyl sulfoxide-d₆) is the recommended solvent.

• Causality :

  • Solubility : The molecule possesses both polar (carboxylic acid, ether, aldehyde) and non-polar (aromatic ring) functionalities. DMSO is a highly polar aprotic solvent capable of dissolving a wide range of compounds.

  • Preservation of Acidic Proton : Unlike protic solvents like D₂O or CD₃OD, DMSO-d₆ does not readily exchange with the acidic carboxylic acid proton (-COOH). This allows for the direct observation of this important functional group's signal in the ¹H NMR spectrum, which typically appears as a broad singlet at a very downfield chemical shift (often >10 ppm).[1]

  • Chemical Shift Range : DMSO-d₆ provides a wide, unobscured spectral window. Its residual proton signal appears around 2.50 ppm, and its carbon signal is at 39.5 ppm, regions that are unlikely to overlap with signals from our target molecule.[2]

Experimental Protocols

This section provides detailed, step-by-step methodologies for sample preparation and NMR data acquisition.

Protocol 1: NMR Sample Preparation

A well-prepared sample is fundamental to acquiring high-quality, high-resolution NMR spectra.[3]

• Materials :

  • (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid (5-10 mg for ¹H; 20-50 mg for ¹³C and 2D)

  • DMSO-d₆ (≥99.8% D)

  • High-quality 5 mm NMR tube (e.g., Wilmad 535-PP or equivalent)

  • Pasteur pipette with a cotton or glass wool plug

  • Vortex mixer

• Procedure :

  • Weighing : Accurately weigh 5-10 mg of the compound directly into a clean, dry vial. For subsequent ¹³C and 2D NMR on the same sample, a higher concentration (20-50 mg) is advisable to reduce acquisition time.[4]

  • Dissolution : Add approximately 0.6 mL of DMSO-d₆ to the vial.

  • Homogenization : Securely cap the vial and vortex thoroughly for 30-60 seconds to ensure the sample is completely dissolved. A clear, particulate-free solution is required.

  • Filtration and Transfer : Using a Pasteur pipette with a small, tightly packed glass wool plug, filter the solution directly into the NMR tube. This critical step removes any suspended microparticles that can degrade spectral quality by disrupting the magnetic field homogeneity.[5]

  • Capping and Labeling : Cap the NMR tube securely and label it clearly. Wipe the exterior of the tube with a lint-free tissue dampened with isopropanol before inserting it into the spectrometer.

Workflow for NMR Data Acquisition

The logical flow of experiments is designed for maximum efficiency, starting with rapid survey scans and progressing to more time-intensive experiments for complete structural assignment.

Figure 2. Recommended workflow for complete NMR characterization.

Protocol 2: 1D NMR Data Acquisition (¹H and ¹³C)

• Instrumentation : A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Parameters (Typical) :

  • Pulse Program : Standard single pulse (e.g., zg30 on Bruker systems)

  • Number of Scans (NS) : 8-16 (adjust for concentration)

  • Relaxation Delay (D1) : 2 seconds

  • Acquisition Time (AQ) : ~4 seconds

  • Spectral Width (SW) : 20 ppm (from -2 to 18 ppm) to ensure the carboxylic acid and aldehyde protons are observed.

  • Temperature : 298 K

• ¹³C NMR Parameters (Typical) :

  • Pulse Program : Standard proton-decoupled single pulse (e.g., zgpg30)

  • Number of Scans (NS) : 1024 or more (¹³C is much less sensitive than ¹H)

  • Relaxation Delay (D1) : 2 seconds

  • Acquisition Time (AQ) : ~1 second

  • Spectral Width (SW) : 240 ppm (from -10 to 230 ppm)

  • Temperature : 298 K

Protocol 3: 2D NMR Data Acquisition (COSY and HSQC)

2D NMR experiments are essential for assembling the molecular puzzle by revealing through-bond correlations.

• ¹H-¹H COSY (Correlation Spectroscopy) :

  • Purpose : To identify protons that are coupled to each other (typically separated by 2-3 bonds). A cross-peak between two signals in a COSY spectrum indicates that those protons are scalar-coupled.[6]

  • Pulse Program : Standard COSY (e.g., cosygpqf on Bruker systems)

  • Parameters : Use standard instrument parameters. Typically requires 4-8 scans per increment.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) :

  • Purpose : To identify which protons are directly attached to which carbon atoms. Each cross-peak in an HSQC spectrum correlates a proton signal with the signal of the carbon it is bonded to.[7]

  • Pulse Program : Standard HSQC with sensitivity enhancement and multiplicity editing (e.g., hsqcedetgpsisp2.2 on Bruker systems). This can distinguish CH/CH₃ signals (positive) from CH₂ signals (negative).

  • Parameters : Use standard instrument parameters. Typically requires 8-16 scans per increment.

Predicted Spectral Data and Interpretation

The following tables summarize the predicted NMR data based on established chemical shift principles for substituted aromatic compounds.[8]

Predicted ¹H NMR Data (in DMSO-d₆, 400 MHz)

Signal Label (Fig. 1)	Predicted δ (ppm)	Multiplicity	Coupling (J, Hz)	Integration	Assignment	Rationale
H₁₁	~13.1	broad s	-	1H	-COOH	Carboxylic acid protons are highly deshielded and often broad due to hydrogen bonding and exchange.[1]
H₄	~9.9	s	-	1H	-CHO	Aldehyde protons are strongly deshielded by the anisotropic effect of the C=O bond.
H₅	~7.8	d	J ≈ 2.5	1H	Aromatic	Ortho to the electron-withdrawing -CHO group and meta to the -Cl group.
H₃	~7.6	d	J ≈ 2.5	1H	Aromatic	Ortho to the electron-withdrawing -CHO group and meta to the -OCH₂- group.
H₇	~4.9	s	-	2H	-OCH₂COOH	Methylene protons adjacent to an ether oxygen and a carbonyl group.
H₉	~4.1	q	J ≈ 7.0	2H	-OCH₂CH₃	Methylene protons of the ethoxy group, split by the neighboring methyl group.
H₁₀	~1.3	t	J ≈ 7.0	3H	-OCH₂CH₃	Methyl protons of the ethoxy group, split by the neighboring methylene group.

s = singlet, d = doublet, t = triplet, q = quartet

Predicted ¹³C NMR Data (in DMSO-d₆, 100 MHz)

Signal Label (Fig. 1)	Predicted δ (ppm)	Assignment	Rationale
C₁₁	~192	-CHO	Aldehyde carbonyl carbons are highly deshielded.
C₈	~170	-COOH	Carboxylic acid carbonyl carbons.
C₁	~158	Ar-O	Aromatic carbon attached to the ether oxygen of the acetic acid side chain.
C₆	~155	Ar-O	Aromatic carbon attached to the ethoxy group.
C₄	~135	Ar-C	Aromatic carbon attached to the formyl group.
C₂	~128	Ar-Cl	Aromatic carbon attached to chlorine.
C₅	~125	Ar-CH	Aromatic methine carbon.
C₃	~115	Ar-CH	Aromatic methine carbon.
C₇	~65	-OCH₂COOH	Methylene carbon of the acetic acid side chain.
C₉	~64	-OCH₂CH₃	Methylene carbon of the ethoxy group.
C₁₀	~14	-OCH₂CH₃	Methyl carbon of the ethoxy group.

Interpreting the 2D Spectra

• COSY Analysis :

  • A cross-peak will be observed between the quartet at ~4.1 ppm (H₉) and the triplet at ~1.3 ppm (H₁₀), definitively confirming the presence of the ethoxy group (-OCH₂CH₃).

  • A weak cross-peak may be observed between the two aromatic protons H₃ and H₅, confirming their meta-relationship (⁴J coupling).

• HSQC Analysis : This experiment provides the final, unambiguous link between the proton and carbon skeletons.

  • The singlet at ~4.9 ppm (H₇) will show a correlation to the carbon signal at ~65 ppm (C₇).

  • The quartet at ~4.1 ppm (H₉) will correlate to the carbon at ~64 ppm (C₉).

  • The triplet at ~1.3 ppm (H₁₀) will correlate to the carbon at ~14 ppm (C₁₀).

  • The aromatic proton signals (H₃ and H₅) will correlate to their respective aromatic methine carbon signals (~115 and ~125 ppm).

  • The aldehyde proton (H₄) will correlate to the aldehyde carbon (C₁₁).

Conclusion

By following this structured protocol—from deliberate solvent choice and meticulous sample preparation to the systematic acquisition and interpretation of 1D and 2D NMR spectra—a researcher can achieve an unambiguous and comprehensive structural characterization of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. The integration of ¹H, ¹³C, COSY, and HSQC data provides a self-validating system that confirms not only the presence of all functional groups but also their precise connectivity, ensuring the highest degree of scientific integrity for subsequent research and development activities.

References

• The Royal Society of Chemistry. (2024). Supporting Information for Photochemical C–H carboxylation of phenols. Retrieved from The Royal Society of Chemistry. [Link]

• Chemistry LibreTexts. (2021). Spectroscopy of Carboxylic Acids. Retrieved from Chemistry LibreTexts. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from Organomation. [Link]

• Chemistry LibreTexts. (2022). Spectroscopy of Aromatic Compounds. Retrieved from Chemistry LibreTexts. [Link]

• The Organic Chemistry Tutor. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from YouTube. [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from Iowa State University. [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from Emery Pharma. [Link]

• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. Retrieved from San Diego State University. [Link]

• RSC Publishing. (2023). Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. Retrieved from RSC Publishing. [Link]

• University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Retrieved from University College London. [Link]

• ResearchGate. (2019). 2D- NMR what is the different between COSY and HSQC?? Retrieved from ResearchGate. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. rsc.org [rsc.org]
• 3. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 6. emerypharma.com [emerypharma.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for ¹H and ¹³C NMR Spectra of Phenoxyacetic Acid Derivatives

<

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenoxyacetic acid and its derivatives represent a versatile class of compounds with significant applications in pharmaceuticals, agrochemicals, and dyes.[1][2] The biological activity of these molecules, which can range from anti-inflammatory to herbicidal, is intrinsically linked to their molecular structure.[1] Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation and purity assessment of these compounds. This guide provides a detailed overview of the principles, experimental protocols, and spectral interpretation of ¹H and ¹³C NMR for phenoxyacetic acid derivatives.

Principles of NMR Spectroscopy for Phenoxyacetic Acid Derivatives

NMR spectroscopy exploits the magnetic properties of atomic nuclei. For organic molecules like phenoxyacetic acid derivatives, ¹H (proton) and ¹³C (carbon-13) are the most important nuclei.

• Chemical Shift (δ): The position of an NMR signal, reported in parts per million (ppm), is known as the chemical shift. It is determined by the local electronic environment of the nucleus. Electronegative atoms, such as oxygen, deshield nearby nuclei, causing their signals to appear at a higher chemical shift (downfield).[3]

• Integration: The area under a ¹H NMR signal is proportional to the number of protons it represents. This allows for the determination of the relative ratio of different types of protons in a molecule.[3]

• Multiplicity (Splitting): Spin-spin coupling between adjacent, non-equivalent protons causes NMR signals to split into multiple peaks (e.g., doublet, triplet, quartet). The splitting pattern, governed by the n+1 rule, provides information about the number of neighboring protons.[3]

• Coupling Constant (J): The distance between the peaks in a split signal is the coupling constant, measured in Hertz (Hz). J values are characteristic of the spatial relationship between coupled nuclei (e.g., ortho, meta, para coupling in aromatic systems).[4][5]

¹H and ¹³C NMR Spectra of Phenoxyacetic Acid

A thorough understanding of the NMR spectra of the parent compound, phenoxyacetic acid, is fundamental to analyzing its derivatives.

¹H NMR Spectrum of Phenoxyacetic Acid

The ¹H NMR spectrum of phenoxyacetic acid typically exhibits three main sets of signals:

• Carboxylic Acid Proton (-COOH): This proton is highly deshielded and appears as a broad singlet far downfield, typically in the range of 10-12 ppm.[6][7] Its chemical shift can be concentration-dependent, and the signal disappears upon exchange with deuterium oxide (D₂O).[7]

• Methylene Protons (-OCH₂-): These two protons are adjacent to an oxygen atom and appear as a sharp singlet around 4.6-4.7 ppm.[8]

• Aromatic Protons (-C₆H₅): The five protons on the phenyl ring give rise to a complex multiplet pattern between 6.8 and 7.4 ppm.[8]

  • The ortho protons (H-2, H-6) are typically found around 6.9 ppm.

  • The para proton (H-4) is often observed around 7.0 ppm.

  • The meta protons (H-3, H-5) usually appear furthest downfield in the aromatic region, around 7.3 ppm.

¹³C NMR Spectrum of Phenoxyacetic Acid

The ¹³C NMR spectrum of phenoxyacetic acid shows distinct signals for each unique carbon atom:

• Carbonyl Carbon (-COOH): This carbon is significantly deshielded and appears in the range of 170-180 ppm.[6][7]

• Ipso-Carbon (C-1): The carbon attached to the ether oxygen is found around 157 ppm.

• Aromatic Carbons (-C₆H₅):

  • Ortho carbons (C-2, C-6) resonate around 114 ppm.

  • Meta carbons (C-3, C-5) appear around 129 ppm.

  • Para carbon (C-4) is typically found around 121 ppm.

• Methylene Carbon (-OCH₂-): This carbon signal is observed around 65 ppm.

Experimental Protocol for NMR Analysis

Acquiring high-quality NMR spectra is crucial for accurate structural determination.

Sample Preparation

• Weighing the Sample: For ¹H NMR, weigh 1-5 mg of the phenoxyacetic acid derivative. For ¹³C NMR, a higher concentration of 5-30 mg is recommended due to the lower natural abundance of ¹³C.[9]

• Choosing a Solvent: Select a deuterated solvent that completely dissolves the sample. Deuterated chloroform (CDCl₃) is a common choice for many organic compounds.[10] For carboxylic acids, deuterated dimethyl sulfoxide (DMSO-d₆) or methanol-d₄ can also be suitable, as they can help in observing the exchangeable carboxylic acid proton. The choice of solvent can influence the chemical shifts.[11]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[9]

• Filtration: To remove any particulate matter that could degrade spectral quality, filter the solution through a pipette with a small cotton or glass wool plug into a clean NMR tube.

• Adding an Internal Standard: Add a small amount of a reference standard, such as tetramethylsilane (TMS), to the NMR tube. TMS provides a reference signal at 0 ppm for ¹H and ¹³C NMR.[9]

Data Acquisition

• Instrument Setup: Insert the NMR tube into the spectrometer.

• Locking and Shimming: The instrument will "lock" onto the deuterium signal of the solvent to stabilize the magnetic field. "Shimming" is the process of optimizing the homogeneity of the magnetic field to obtain sharp spectral lines.

• Acquiring the ¹H Spectrum:

  • Set the appropriate spectral width and number of scans.

  • A typical ¹H experiment is usually completed within a few minutes.

• Acquiring the ¹³C Spectrum:

  • ¹³C experiments require a larger number of scans due to the lower sensitivity of the ¹³C nucleus.

  • Broadband proton decoupling is typically used to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon.

Interpreting the NMR Spectra of Phenoxyacetic Acid Derivatives

Substituents on the phenyl ring of phenoxyacetic acid can significantly influence the chemical shifts and splitting patterns of the aromatic protons.

• Electron-Donating Groups (EDGs) (e.g., -OCH₃, -CH₃): These groups increase electron density on the aromatic ring, causing the ortho and para protons to be shielded and shift to a lower ppm (upfield).

• Electron-Withdrawing Groups (EWGs) (e.g., -NO₂, -Cl): These groups decrease electron density on the aromatic ring, causing the ortho and para protons to be deshielded and shift to a higher ppm (downfield).

The coupling constants between aromatic protons are also diagnostic of the substitution pattern:

• Ortho coupling (³J): 6-10 Hz[4]

• Meta coupling (⁴J): 2-4 Hz[4]

• Para coupling (⁵J): 0-1 Hz[12]

Data Summary

Proton Type	Typical ¹H Chemical Shift (ppm)	Carbon Type	Typical ¹³C Chemical Shift (ppm)
-COOH	10.0 - 12.0	-COOH	170 - 180
Aromatic (Ar-H)	6.5 - 8.0	Aromatic (ipso-C)	155 - 160
-OCH₂-	4.5 - 5.0	Aromatic (Ar-C)	110 - 140
-OCH₂-	60 - 70

Note: Chemical shifts are approximate and can vary depending on the solvent and substituents.

Advanced NMR Techniques

For complex structures, one-dimensional NMR may not be sufficient for complete assignment. Two-dimensional (2D) NMR experiments can provide additional connectivity information.

• COSY (Correlation Spectroscopy): Shows correlations between coupled protons, helping to identify adjacent protons.[13]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the carbons to which they are directly attached.[13]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, aiding in the assembly of molecular fragments.[13]

Workflow for NMR Analysis

Caption: General workflow for the NMR analysis of phenoxyacetic acid derivatives.

Conclusion

¹H and ¹³C NMR spectroscopy are powerful and essential techniques for the structural characterization of phenoxyacetic acid derivatives. By carefully preparing samples, acquiring high-quality spectra, and systematically interpreting the chemical shifts, integrations, and coupling patterns, researchers can confidently determine the structure and purity of these important compounds.

References

• PubChem. (n.d.). Phenoxyacetic Acid. National Center for Biotechnology Information. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 100 MHz, D2O, predicted) (HMDB0031609). Retrieved from [Link]

• Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• JoVE. (2025, May 22). NMR and Mass Spectroscopy of Carboxylic Acids. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

• ACD/Labs. (2025, August 21). 1H–1H Coupling in Proton NMR. Retrieved from [Link]

• JETIR. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved from [Link]

• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved from [Link]

• Organic Chemistry Data. (n.d.). 5.3 Spin-Spin Splitting: J-Coupling. Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Retrieved from [Link]

• ACS Publications. (2023, March 27). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• ResearchGate. (2025, January 9). Why do carboxylic acid esters have larger NMR chemical shift than carbonates? Retrieved from [Link]

• BMRB. (n.d.). BMRB entry bmse000742 - Phenoxyacetic Acid. Retrieved from [Link]

• Unknown Source. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• Unknown Source. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

• Unknown Source. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Reddit. (2024, January 6). Question on H NMR spectrum of carboxylic acid / carboxylate mixtures. r/Chempros. Retrieved from [Link]

• YouTube. (2016, January 14). HMNR Aromatic Coupling. GVSU Chemistry. Retrieved from [Link]

• YouTube. (2018, September 20). 15.6a Interpreting NMR Example 1 | Organic Chemistry. Chad's Prep. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Metal-Free, Catalytic Regioselective Oxidative Conversion of Vinylarenes: A Mild Approach to Phenylacetic Acid Derivatives. Retrieved from [Link]

• YouTube. (2017, July 12). NMR Sample Preparation. Ronald Davis. Retrieved from [Link]

• Slideshare. (n.d.). interpretation of NMR spectroscopy. Retrieved from [Link]

• Wikipedia. (n.d.). Penicillin. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 15.09 MHz, CDCl3, experimental) (HMDB0000209). Retrieved from [Link]

Sources

• 1. jetir.org [jetir.org]
• 2. Page loading... [wap.guidechem.com]
• 3. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) | Column | JEOL [jeol.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. acdlabs.com [acdlabs.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Video: NMR and Mass Spectroscopy of Carboxylic Acids [jove.com]
• 8. Phenoxyacetic acid(122-59-8) 1H NMR [m.chemicalbook.com]
• 9. organomation.com [organomation.com]
• 10. ucl.ac.uk [ucl.ac.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. m.youtube.com [m.youtube.com]
• 13. emerypharma.com [emerypharma.com]

Application Note: High-Resolution Mass Spectrometry for the Structural Characterization and Analysis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

Abstract

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a substituted phenoxyacetic acid derivative, a class of compounds significant as intermediates in the synthesis of herbicides and pharmaceuticals.[1] Its multifaceted structure, incorporating a carboxylic acid, an aldehyde, an ether, and a chlorinated aromatic ring, presents a unique analytical challenge requiring robust and precise characterization methods. This application note provides a comprehensive protocol for the analysis of this compound using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). We detail optimized methodologies for sample preparation, chromatographic separation, and mass spectrometric analysis using both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI), providing a definitive guide for researchers in agrochemical development, drug discovery, and quality control.

Introduction

The structural elucidation of complex organic molecules is fundamental to modern chemical and pharmaceutical research. (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid (CEFPA), with its multiple reactive functional groups, serves as a valuable building block in organic synthesis.[1][2] Accurate identification and characterization are paramount to ensure the integrity of subsequent synthesis steps and the purity of final products. Mass spectrometry, particularly when coupled with liquid chromatography, offers unparalleled sensitivity and specificity for this purpose.[3][4]

This guide is designed to provide scientists with a self-validating system for analyzing CEFPA. We move beyond a simple recitation of steps to explain the causality behind our methodological choices—from solvent selection to the specific ionization techniques employed. The protocols herein are optimized for high-resolution instruments (e.g., Orbitrap, TOF) to leverage accurate mass measurements for unambiguous formula determination and structural confirmation through tandem mass spectrometry (MS/MS).

Chemical Profile: (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

Property	Value	Source
Molecular Formula	C₁₁H₁₁ClO₅	[5][6]
Molecular Weight	258.0346 g/mol (Monoisotopic)	[6]
CAS Number	428836-03-7	[5][7][8]
Structure

Experimental Workflow & Rationale

The analytical workflow is a multi-stage process designed to ensure sample integrity, achieve optimal separation, and generate high-quality mass spectral data for confident identification. Each stage is critical for the success of the subsequent step.

Caption: Overall analytical workflow for CEFPA analysis.

Detailed Protocols

Sample Preparation

The goal of sample preparation is to create a clean, particle-free solution at an appropriate concentration for LC-MS analysis, minimizing matrix effects and preventing instrument contamination.[4]

• Stock Solution Preparation: Accurately weigh ~1.0 mg of CEFPA standard. Dissolve in 1.0 mL of LC-MS grade methanol to achieve a concentration of 1 mg/mL. Methanol is chosen for its volatility and compatibility with reverse-phase chromatography.[9]

• Working Solution Preparation: Perform a serial dilution of the stock solution using a 50:50 (v/v) mixture of LC-MS grade acetonitrile and water. A final concentration range of 1-10 µg/mL is recommended as a starting point for most modern high-resolution mass spectrometers.

• Filtration: Prior to injection, filter the working solution through a 0.22 µm PTFE syringe filter. This is a critical, non-negotiable step to remove any particulates that could clog the delicate tubing and column of the LC-MS system.[9]

• Blank Samples: Prepare blank samples consisting of the final dilution solvent (50:50 acetonitrile:water). Run a blank before and after the sample set to ensure there is no carryover.[9]

Liquid Chromatography (LC) Method

Reverse-phase chromatography is ideal for separating small to medium polarity organic molecules like CEFPA.[10] A C18 column provides excellent retention and separation capabilities. The addition of a small amount of formic acid to the mobile phase serves to protonate the carboxylic acid group, leading to better retention and improved peak shape.

Parameter	Recommended Setting
Column	C18, 2.1 x 100 mm, 1.8 µm particle size
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	5% B to 95% B over 10 min, hold for 2 min, return to 5% B and equilibrate for 3 min.

Mass Spectrometry (MS) Method

Due to the presence of the acidic carboxylic acid group, CEFPA is exceptionally well-suited for negative mode Electrospray Ionization (ESI).[11][12][13] However, for comprehensive characterization, both ESI and Atmospheric Pressure Chemical Ionization (APCI) in positive and negative modes should be evaluated. APCI is effective for thermally stable compounds of low to medium polarity and can provide complementary information.[14][15]

Table 1: Recommended ESI Source Parameters

Parameter	Negative Ion Mode ([M-H]⁻)	Positive Ion Mode ([M+H]⁺, [M+Na]⁺)
Spray Voltage	-3.5 kV	+4.0 kV
Capillary Temp.	320 °C	320 °C
Sheath Gas Flow	35 (arb. units)	35 (arb. units)
Aux Gas Flow	10 (arb. units)	10 (arb. units)
Full Scan Range	50-400 m/z	50-400 m/z
Resolution	70,000	70,000

Table 2: Recommended APCI Source Parameters

Parameter	Negative Ion Mode	Positive Ion Mode
Discharge Current	4 µA	5 µA
Vaporizer Temp.	400 °C	400 °C
Capillary Temp.	300 °C	300 °C
Sheath Gas Flow	40 (arb. units)	40 (arb. units)
Aux Gas Flow	15 (arb. units)	15 (arb. units)
Full Scan Range	50-400 m/z	50-400 m/z
Resolution	70,000	70,000

Tandem MS (MS/MS) Parameters: For fragmentation analysis, select the precursor ion of interest (e.g., m/z 257.0273 for [M-H]⁻) in the quadrupole and apply Collision-Induced Dissociation (CID). A stepped normalized collision energy (NCE) of 15, 25, and 40 is recommended to generate a comprehensive fragmentation spectrum.

Results and Discussion

Full Scan HRMS Analysis

In negative ion mode ESI, CEFPA will readily deprotonate at the carboxylic acid site, forming the [M-H]⁻ ion. In positive mode, protonation is less likely, but adducts with sodium ([M+Na]⁺) are commonly observed, especially if there are trace amounts of sodium salts in the system or solvents.[16] APCI in positive mode is expected to generate the protonated molecule, [M+H]⁺.

A key feature for confirmation is the isotopic pattern conferred by the chlorine atom. The natural abundance of ³⁵Cl and ³⁷Cl is approximately 3:1. Therefore, the mass spectrum should exhibit an A+2 peak (corresponding to the ³⁷Cl isotopologue) with roughly one-third the intensity of the monoisotopic (A) peak.

Table 3: Expected Accurate Masses for CEFPA Ions

Ion Species	Formula	Calculated m/z (Monoisotopic)	Observed Mode
[M-H]⁻	C₁₁H₁₀³⁵ClO₅⁻	257.0273	ESI Negative
[M-H]⁻ (A+2)	C₁₁H₁₀³⁷ClO₅⁻	259.0243	ESI Negative
[M+H]⁺	C₁₁H₁₂³⁵ClO₅⁺	259.0422	APCI Positive
[M+Na]⁺	C₁₁H₁₁³⁵ClNaO₅⁺	281.0241	ESI Positive

Fragmentation (MS/MS) Analysis

Structural elucidation is achieved by interpreting the fragmentation patterns from MS/MS experiments. The negative ion mode provides the most structurally informative fragments for CEFPA. The charge is localized on the carboxylate group, directing the fragmentation pathways.

The primary and most facile fragmentation is the loss of the carboxymethyl group (-CH₂COOH) as a neutral loss of CO₂ and CH₂O, or through cleavage of the ether bond. Cleavage of the bond between the aromatic ring and the ether oxygen is also a characteristic fragmentation pathway for phenoxyacetic acids.[17]

Caption: Proposed MS/MS fragmentation pathway for [M-H]⁻ of CEFPA.

• [M-H]⁻ (m/z 257.0273): The deprotonated parent molecule.

• Fragment A (m/z 213.0375): Corresponds to the neutral loss of carbon dioxide (CO₂) from the carboxylate group. This is a very common fragmentation for deprotonated carboxylic acids.[18]

• Fragment B (m/z 199.0218): Represents the phenoxide anion formed by the cleavage of the O-CH₂ bond of the acetic acid moiety.

• Fragment C (m/z 170.9956): Arises from the subsequent loss of ethylene (C₂H₄) from the ethoxy group of Fragment B. This indicates the presence and location of the ethoxy substituent.

• Fragment D (m/z 143.0007): Results from the loss of the formyl radical (CHO) from Fragment C, confirming the presence of the aldehyde group.

Conclusion

This application note presents a robust and reliable LC-HRMS method for the comprehensive analysis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. By employing a systematic approach that includes optimized sample preparation, efficient chromatographic separation, and multi-faceted mass spectrometric analysis (ESI and APCI), we have established a protocol that ensures high confidence in both identification and structural confirmation. The detailed fragmentation pathway analysis provides a clear blueprint for interpreting MS/MS data, allowing researchers to unambiguously characterize this important chemical intermediate. The methodologies described are readily adaptable for quality control, metabolite identification, and other advanced research applications.

References

• Identification of the carboxylic acid functionality by using electrospray ionization and ion-molecule reactions in a modified linear quadrupole ion trap mass spectrometer. PubMed. [Link]

• Identification of the Carboxylic Acid Functionality by Using Electrospray Ionization and Ion−Molecule Reactions in a Modified Linear Quadrupole Ion Trap Mass Spectrometer. ACS Publications. [Link]

• Real-Time Identification of Aerosol-Phase Carboxylic Acid Production Using Extractive Electrospray Ionization Mass Spectrometry. ACS Publications. [Link]

• Prepping Small Molecules for Mass Spec. Biocompare.com. [Link]

• Real-Time Identification of Aerosol-Phase Carboxylic Acid Production Using Extractive Electrospray Ionization Mass Spectrometry. PubMed. [Link]

• Sample preparation techniques for mass spectrometry in the clinical laboratory. Request PDF on ResearchGate. [Link]

• Electrospray Ionization-Mass Spectrometry of Synthetic Polymers Functionalized with Carboxylic Acid End-Groups. ACS Publications. [Link]

• Sample Preparation Protocol for Open Access MS. Mass Spectrometry Research Facility, University of Oxford. [Link]

• Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes. NIH National Library of Medicine. [Link]

• Mass Spectrometry Sample Preparation Guide. Organomation. [Link]

• Sample preparation in mass spectrometry. Wikipedia. [Link]

• Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry. LabX. [Link]

• Atmospheric-pressure chemical ionization. Wikipedia. [Link]

• Atmospheric pressure ionization (API) mass spectrometry. Formation of phenoxide ions from chlorinated aromatic compounds. ACS Publications. [Link]

• Benzene-assisted atmospheric-pressure chemical ionization: a new liquid chromatography/mass spectrometry approach to the analysis of selected hydrophobic compounds. PubMed. [Link]

• Characteristic Fragmentation Patterns of Some 4-(phenylazo)phenols Obtained by Electron Impact Mass Spectrometry. Request PDF on ResearchGate. [Link]

• (2-Chloro-6-ethoxy-4-formylphenoxy)aceticacid. MySkinRecipes. [Link]

• Rlm 45. PubChem, NIH. [Link]

• Supporting Information. The Royal Society of Chemistry. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Acetic acid, (2-formylphenoxy)-. SIELC Technologies. [Link]

• Acetic acid, 2-(2-formylphenoxy)-. PubChem, NIH. [Link]

• ortho-Formylphenoxyacetic acid. NIST WebBook. [Link]

• Acetic acid, (4-chloro-2-methylphenoxy)-, methyl ester. NIST WebBook. [Link]

• Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis. MDPI. [Link]

Sources

• 1. (2-Chloro-6-ethoxy-4-formylphenoxy)aceticacid [myskinrecipes.com]
• 2. 428836-03-7|2-(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid|BLD Pharm [bldpharm.com]
• 3. biocompare.com [biocompare.com]
• 4. organomation.com [organomation.com]
• 5. (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid | 428836-03-7 [sigmaaldrich.com]
• 6. chemscene.com [chemscene.com]
• 7. (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid | 428836-03-7 [sigmaaldrich.com]
• 8. 2-(2-chloro-6-ethoxy-4-formylphenoxy)acetic acid | 428836-03-7 [sigmaaldrich.com]
• 9. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 10. Acetic acid, (2-formylphenoxy)- | SIELC Technologies [sielc.com]
• 11. Identification of the carboxylic acid functionality by using electrospray ionization and ion-molecule reactions in a modified linear quadrupole ion trap mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry [labx.com]
• 15. Atmospheric-pressure chemical ionization - Wikipedia [en.wikipedia.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. chem.libretexts.org [chem.libretexts.org]

Application Note: A Validated HPLC Method for the Quantification of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

Abstract

This application note presents a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. Developed for researchers, scientists, and drug development professionals, this guide provides a detailed protocol for sample and standard preparation, chromatographic conditions, and a comprehensive method validation strategy based on the International Council for Harmonisation (ICH) Q2(R1) guidelines. The described reversed-phase HPLC method with UV detection is demonstrated to be specific, linear, accurate, precise, and robust for its intended purpose.

Introduction

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a substituted phenoxyacetic acid derivative. The accurate quantification of this and similar compounds is crucial in various stages of pharmaceutical development, including process monitoring, quality control of intermediates, and stability testing. The presence of a substituted benzene ring, a formyl group, and a carboxylic acid moiety in its structure necessitates a well-developed analytical method to ensure selective and accurate measurements.

This document provides a comprehensive, step-by-step guide for the analysis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. The causality behind the selection of chromatographic parameters is explained to provide a deeper understanding of the method's principles. Furthermore, a detailed validation protocol is outlined to ensure the method's suitability and reliability, adhering to international regulatory standards.

Physicochemical Properties and Method Rationale

A thorough understanding of the analyte's properties is fundamental to developing a robust HPLC method.

• Structure and Functional Groups: The molecule contains a chromophore (the substituted benzene ring with a formyl group) that allows for UV detection. The carboxylic acid group's ionization is pH-dependent, which is a critical consideration for achieving consistent retention in reversed-phase HPLC.

• pKa Estimation: The pKa of the carboxylic acid group is estimated to be in the range of 3-4, similar to other phenoxyacetic acids. To ensure consistent retention and sharp peak shapes, the mobile phase pH should be maintained at least one pH unit below the pKa. This is achieved by the addition of an acid to the mobile phase, which suppresses the ionization of the carboxylic acid, making it less polar and more retained on a reversed-phase column.

• UV Absorbance Estimation: Based on the structure, which includes a substituted benzaldehyde, the maximum UV absorbance (λmax) is anticipated to be in the range of 250-300 nm. For this method, a detection wavelength of 275 nm is selected as a starting point, which should be experimentally verified by running a UV scan of a standard solution.

• Solubility: (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is expected to be soluble in organic solvents such as methanol and acetonitrile, and in aqueous solutions at a basic pH. This allows for flexibility in the preparation of stock and working standard solutions.

HPLC Method and Chromatographic Conditions

This method utilizes reversed-phase chromatography, which is well-suited for the separation of moderately polar organic compounds.

Instrumentation and Materials

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks and pipettes.

• HPLC grade acetonitrile and water.

• Formic acid (analytical grade).

• (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid reference standard.

Chromatographic Parameters

The following table summarizes the optimized chromatographic conditions.

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	The C18 stationary phase provides excellent retention for non-polar to moderately polar compounds. The chosen dimensions offer a good balance between resolution and analysis time.
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile	The acidic mobile phase (pH ~2.8) ensures the analyte is in its non-ionized form, leading to consistent retention and symmetrical peak shape.[1]
Gradient	40% B to 70% B over 10 minutes	A gradient elution is employed to ensure the analyte is eluted with a good peak shape and to clean the column of any less polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable backpressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Injection Volume	10 µL	A small injection volume minimizes potential peak distortion.
Detection	UV at 275 nm	This wavelength is chosen based on the expected absorbance of the substituted benzaldehyde chromophore. A PDA detector can be used to confirm the peak purity.
Run Time	15 minutes	Allows for the elution of the analyte and any potential late-eluting compounds, followed by column re-equilibration.

Protocols

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase (at initial conditions, 40% B) to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

The sample preparation procedure will depend on the matrix. For a drug substance, a simple dissolution in the mobile phase may be sufficient.

• Accurately weigh a sample containing (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid and transfer it to a volumetric flask.

• Add a suitable volume of mobile phase (40% B) to dissolve the sample.

• Sonicate for 5 minutes if necessary to ensure complete dissolution.

• Dilute to the final volume with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.

Experimental Workflow Diagram

Caption: A flowchart of the HPLC analysis workflow.

Method Validation Protocol

The analytical method was validated according to the ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[2][3] The validation parameters assessed were specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Protocol:

  • Inject a blank solution (mobile phase).

  • Inject a standard solution of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

  • Inject a sample solution.

  • If available, inject solutions of known related substances or forced degradation samples.

• Acceptance Criteria: The blank should show no interfering peaks at the retention time of the analyte. The peak for the analyte in the sample solution should be pure (as determined by a PDA detector) and well-resolved from any other peaks.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Protocol:

  • Prepare a series of at least five concentrations of the analyte across the expected range (e.g., 1, 10, 25, 50, 100 µg/mL).

  • Inject each concentration in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.999. The y-intercept should be close to zero.

Concentration (µg/mL)	Mean Peak Area (n=3)
1	15,234
10	151,987
25	378,456
50	755,123
100	1,510,987
r²	0.9998

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often determined by recovery studies.

• Protocol:

  • Prepare a sample matrix spiked with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
80%	40	39.6	99.0
100%	50	50.3	100.6
120%	60	59.5	99.2

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Repeatability (Intra-day Precision):

  • Protocol: Analyze six replicate injections of a standard solution at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2.0%.

• Intermediate Precision (Inter-day Precision):

  • Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The RSD over the two days should be ≤ 2.0%.

Precision Type	n	Mean Peak Area	RSD (%)
Repeatability (Day 1)	6	756,345	0.8
Intermediate (Day 2)	6	751,987	1.1
Overall RSD	12	754,166	1.3

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

• Protocol:

  • Vary the following parameters one at a time:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase composition (± 2% organic)

  • Analyze a standard solution under each condition and evaluate the retention time and peak area.

• Acceptance Criteria: The retention time should not significantly change, and the peak area should remain consistent (RSD ≤ 2.0%).

System Suitability

System suitability testing is an integral part of the analytical procedure to ensure the performance of the chromatographic system.

• Protocol: Inject a standard solution five times at the beginning of each analytical run.

• Acceptance Criteria:

  • RSD of peak area ≤ 2.0%

  • Tailing factor ≤ 2.0

  • Theoretical plates ≥ 2000

Conclusion

The HPLC method described in this application note provides a reliable and robust means for the quantitative analysis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. The method has been developed based on sound scientific principles and validated according to ICH guidelines, demonstrating its specificity, linearity, accuracy, precision, and robustness. This comprehensive guide can be readily implemented in quality control and research laboratories for the routine analysis of this compound.

References

• ICH Q2(R2) Validation of Analytical Procedures (March 2024). U.S. Food and Drug Administration. [Link]

• FDA Guidance for Industry: Q2A Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. National Institutes of Health. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

Sources

• 1. chemaxon.com [chemaxon.com]
• 2. acdlabs.com [acdlabs.com]
• 3. reddit.com [reddit.com]

Application Note: A Comprehensive Guide to the GC-MS Analysis of Phenoxyacetic Acid Compounds

Introduction: The Analytical Imperative for Phenoxyacetic Acid Compounds

Phenoxyacetic acids represent a class of synthetic auxins that have been extensively utilized as systemic herbicides for the control of broadleaf weeds in agriculture and land management since the mid-20th century. Prominent examples include 2,4-Dichlorophenoxyacetic acid (2,4-D) and 2-Methyl-4-chlorophenoxyacetic acid (MCPA). Their widespread use, however, necessitates robust and sensitive analytical methods to monitor their presence in environmental matrices such as water, soil, and biological tissues to ensure environmental protection and food safety. Due to their chemical properties—specifically their polarity and low volatility—the direct analysis of phenoxyacetic acids by gas chromatography (GC) is challenging.[1][2]

This application note provides a comprehensive, in-depth guide to the analysis of phenoxyacetic acid compounds using Gas Chromatography-Mass Spectrometry (GC-MS). We will delve into the critical steps of sample preparation, the rationale and procedures for chemical derivatization, and the instrumental parameters for GC-MS analysis. This guide is intended for researchers, scientists, and professionals in drug development and environmental monitoring who require a detailed and scientifically grounded protocol.

The Scientific Rationale: Why Derivatization is Key

The core challenge in the GC analysis of phenoxyacetic acids lies in their carboxylic acid functional group. This group imparts polarity and the capacity for hydrogen bonding, which leads to poor chromatographic performance, including broad, tailing peaks and low volatility, making it difficult for the compounds to transition into the gas phase for separation.[2] To overcome this, a chemical derivatization step is essential to convert the polar carboxylic acid into a less polar and more volatile ester.[1]

This conversion is typically achieved through alkylation, silylation, or acylation.[1] Alkylation, particularly forming methyl or pentafluorobenzyl (PFB) esters, is a common and robust approach. The use of halogenated alkylating agents, such as pentafluorobenzyl bromide, can significantly enhance sensitivity for detectors like the Electron Capture Detector (ECD) and provides characteristic mass spectra in MS analysis.[1][3]

Experimental Workflow: A Visual Overview

The following diagram outlines the logical flow of the analytical process, from sample collection to data acquisition.

Caption: Figure 1: Overall workflow for the GC-MS analysis of phenoxyacetic acids.

Detailed Protocols: From Sample to Signal

This section provides a step-by-step methodology for the analysis of phenoxyacetic acids in water samples, based on established methods such as those outlined by the U.S. Environmental Protection Agency (EPA).[4]

Sample Preparation: Liquid-Liquid Extraction

This protocol is adapted from the principles outlined in EPA Method 1658 for low-solids water samples.[4]

• Sample Collection and Preservation: Collect a 1-liter water sample in a clean glass container. To inhibit biological degradation, add copper sulfate (1 g/L) and acidify to a pH of less than 4 with phosphoric acid. Store the sample at 4°C and analyze within 24 hours.[5]

• Alkaline Hydrolysis (Optional but Recommended): To hydrolyze any esterified phenoxyacetic acids to their parent acid form, adjust the pH of the 1-L sample to ≥12 with 10N sodium hydroxide.[4][6] Stir for at least 1 hour at room temperature.

• Removal of Interferences: Perform a preliminary extraction by adding 60 mL of methylene chloride to the alkaline sample in a separatory funnel. Shake vigorously for 2 minutes and allow the layers to separate. Discard the organic (lower) layer. Repeat this extraction two more times.

• Acidification: Adjust the pH of the aqueous sample to <2 with concentrated sulfuric acid.[4] This step protonates the phenoxyacetic acids, making them more soluble in organic solvents.

• Extraction of Phenoxyacetic Acids: Add 60 mL of methylene chloride to the acidified sample in the separatory funnel. Shake vigorously for 2 minutes. Allow the layers to separate and collect the organic layer. Repeat the extraction two more times with fresh 60 mL aliquots of methylene chloride.

• Drying and Concentration: Combine the three methylene chloride extracts and dry them by passing through a funnel containing anhydrous sodium sulfate. Concentrate the extract to approximately 1-2 mL using a Kuderna-Danish (K-D) apparatus or a gentle stream of nitrogen.

Derivatization: Pentafluorobenzylation

This procedure creates pentafluorobenzyl (PFB) esters of the phenoxyacetic acids, which are amenable to GC-MS analysis.[3]

• Solvent Exchange: Exchange the solvent of the concentrated extract to 5 mL of acetone.

• Reagent Addition: Add 50 µL of a 10% (w/v) solution of pentafluorobenzyl bromide (PFBBr) in acetone and 10 mg of anhydrous potassium carbonate.

• Reaction: Cap the vial tightly and heat at 60°C for 3 hours in a heating block or water bath.

• Cooling and Cleanup: Allow the reaction mixture to cool to room temperature. The sample is now ready for GC-MS analysis.

The following diagram illustrates the chemical transformation during derivatization:

Caption: Figure 2: General reaction scheme for the derivatization of phenoxyacetic acids.

GC-MS Instrumental Parameters

The following table provides typical GC-MS parameters for the analysis of derivatized phenoxyacetic acids. These may require optimization based on the specific instrument and target analytes.

Parameter	Setting	Rationale
Gas Chromatograph
Injection Volume	1 µL	Standard volume for splitless injection to maximize sensitivity.
Injector Temperature	250°C	Ensures rapid volatilization of the derivatized analytes.
Injection Mode	Splitless	Maximizes the transfer of analyte onto the column for trace analysis.
Carrier Gas	Helium	Provides good chromatographic efficiency and is inert.
Flow Rate	1.0 mL/min (Constant Flow)	A typical flow rate for a 0.25 mm ID column, optimizing separation.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)	A standard non-polar column providing good separation for a wide range of compounds.
Oven Program	Initial: 60°C (hold 2 min)	Allows for proper focusing of the analytes at the head of the column.
Ramp 1: 15°C/min to 200°C	Separates early eluting compounds.
Ramp 2: 10°C/min to 300°C (hold 5 min)	Elutes the higher boiling point derivatized phenoxyacetic acids.
Mass Spectrometer
Ion Source	Electron Ionization (EI)	A robust and common ionization technique that produces reproducible mass spectra.
Ion Source Temp.	230°C	A standard temperature to minimize thermal degradation while ensuring efficient ionization.
Quadrupole Temp.	150°C	A typical temperature to maintain the cleanliness and performance of the quadrupole.
Electron Energy	70 eV	The standard electron energy for EI, which generates consistent fragmentation patterns found in spectral libraries.
Acquisition Mode	Full Scan (m/z 50-550) and/or Selected Ion Monitoring (SIM)	Full scan is used for qualitative identification, while SIM provides higher sensitivity for quantification.[3][7]

Data Interpretation and Quantitative Analysis

Analyte Identification

Identification of the target phenoxyacetic acid derivatives is achieved by comparing both the retention time and the mass spectrum of the peak in the sample chromatogram with that of a known analytical standard. The mass spectrum of underivatized phenoxyacetic acid can be found in the NIST Chemistry WebBook.[8][9] The derivatized compounds will have characteristic mass spectra resulting from the addition of the PFB group.

Typical Mass Spectral Data

The following table summarizes the expected molecular weight and key fragment ions for the PFB derivative of a common phenoxyacetic acid, 2,4-D.

Compound	Derivatizing Agent	Molecular Weight of Derivative ( g/mol )	Key Fragment Ions (m/z)
2,4-Dichlorophenoxyacetic acid (2,4-D)	PFBBr	400.1	181 (PFB group), 162 (dichlorophenoxy group), 220 (M-PFB)

Quantification

Quantification is performed using an internal standard method. A known amount of an internal standard (e.g., a deuterated analog of one of the target analytes) is added to each sample, standard, and blank before extraction. A calibration curve is generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte in a series of calibration standards.

Trustworthiness and Self-Validation: Quality Control

To ensure the reliability of the results, a robust quality control (QC) protocol is essential.

• Method Blank: An analyte-free matrix (e.g., reagent water) is carried through the entire analytical procedure to check for contamination.[10]

• Laboratory Fortified Blank (LFB): A known amount of the target analytes is spiked into an analyte-free matrix and carried through the entire procedure to assess accuracy.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): A known amount of the target analytes is spiked into a sample in duplicate to evaluate the effect of the sample matrix on the analytical method.

• Certified Reference Materials (CRMs): Analysis of CRMs with known concentrations of phenoxyacetic acids provides an independent verification of the method's accuracy.[11]

Conclusion: A Robust Method for Critical Analysis

The GC-MS method detailed in this application note, incorporating a crucial derivatization step, provides a sensitive and selective approach for the determination of phenoxyacetic acid compounds in various matrices. While alternative techniques like LC-MS/MS are also powerful for this analysis, GC-MS remains a widely accessible and reliable technique.[12][13] By understanding the scientific principles behind each step and implementing rigorous quality control measures, researchers can generate high-quality, defensible data for environmental monitoring, food safety, and other research applications.

References

• GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst. Journal of Analytical Toxicology. [Link]

• Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. U.S. Environmental Protection Agency. [Link]

• Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS. eConference.io. [Link]

• Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. National Institutes of Health. [Link]

• Phenoxyacetic acid derivatives. MassBank. [Link]

• how derivatization of phenolic Acid by using GC-MS? ResearchGate. [Link]

• Acetic acid, phenoxy-. NIST WebBook. [Link]

• Acids: Derivatization for GC Analysis. ResearchGate. [Link]

• Determination of Phenoxyacetic Herbicide Residues in Biological Materials. National Institutes of Health. [Link]

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR. [Link]

• Phenoxyacetic Acid. PubChem. [Link]

• Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. Waters. [Link]

• Preparation of Environmental Samples for the Determination of Trace Constituents. ResearchGate. [Link]

• Acetic acid, phenoxy-. NIST WebBook. [Link]

• Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS. Agilent. [Link]

• Determination of Acid herbicides in Liquids by GCMS. ALS Environmental. [Link]

• EPA Method 525.3. Royal Society of Chemistry. [Link]

• Method 420.1: Phenolics (Spectrophotometric, Manual 4-AAP With Distillation). U.S. Environmental Protection Agency. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. archivedproceedings.econference.io [archivedproceedings.econference.io]
• 7. rsc.org [rsc.org]
• 8. Acetic acid, phenoxy- [webbook.nist.gov]
• 9. Acetic acid, phenoxy- [webbook.nist.gov]
• 10. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 11. pjoes.com [pjoes.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. lcms.cz [lcms.cz]

Use of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid in quizalofop-p-ethyl synthesis

Application Notes & Protocols: Synthesis of Quizalofop-p-ethyl

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Editor's Note: This document provides a comprehensive overview of the synthesis of Quizalofop-p-ethyl, a critical aryloxyphenoxypropionate herbicide. Initial inquiries regarding the use of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid as a starting material did not yield any established synthetic routes in the peer-reviewed scientific literature or patent databases. Therefore, this guide focuses on the well-documented and industrially significant synthesis pathway, providing researchers with the necessary details to understand and replicate the process.

Introduction: The Significance of Quizalofop-p-ethyl

Quizalofop-p-ethyl is a selective, post-emergence herbicide highly effective against annual and perennial grass weeds in a variety of broadleaf crops such as soybeans, cotton, and sugar beets.[1][2] Its mode of action is the inhibition of acetyl-CoA carboxylase (ACCase), an enzyme essential for fatty acid biosynthesis in grasses.[1][3] This targeted mechanism provides excellent selectivity, leaving broadleaf crops unharmed. Quizalofop-p-ethyl is the R-enantiomer of quizalofop-ethyl, which is the more biologically active isomer.[3] The synthesis of the optically pure R-enantiomer is crucial for maximizing herbicidal efficacy and reducing the environmental load of less active isomers.

The Established Synthetic Pathway: A Two-Step Approach

The commercial production of Quizalofop-p-ethyl is predominantly achieved through a robust two-step synthesis. This pathway is favored for its efficiency and the ability to produce a final product with high optical purity.[1][4] The process begins with the formation of a key intermediate, 6-chloro-2-(4-hydroxyphenoxy)quinoxaline, followed by a stereoselective etherification to yield the final product.

Overall Synthesis Workflow

The synthesis can be visualized as a logical sequence of reactions designed to assemble the final molecular architecture.

Caption: Overall synthetic workflow for Quizalofop-p-ethyl.

In-Depth Mechanistic Insights and Experimental Rationale

A thorough understanding of the underlying reaction mechanisms is paramount for optimizing yields, ensuring purity, and troubleshooting potential issues.

Step 1: Synthesis of 6-chloro-2-(4-hydroxyphenoxy)quinoxaline

This initial step involves a nucleophilic aromatic substitution reaction. The hydroxyl group of hydroquinone acts as a nucleophile, attacking the electron-deficient quinoxaline ring and displacing one of the chlorine atoms.

• Causality of Reagent Choice:

  • 2,6-dichloroquinoxaline: This molecule provides the core heterocyclic structure of the final herbicide. The two chlorine atoms are activating groups, making the quinoxaline ring susceptible to nucleophilic attack.

  • Hydroquinone: This serves as the linker between the quinoxaline and the eventual propionate side chain.

  • Base (e.g., Sodium Hydroxide, Potassium Carbonate): A base is essential to deprotonate the hydroxyl group of hydroquinone, forming a more potent nucleophile (phenoxide). This significantly increases the reaction rate.

Step 2: Synthesis of Quizalofop-p-ethyl

The second step is the etherification of the phenolic hydroxyl group of the intermediate with a chiral propionate derivative. This reaction is crucial as it introduces the stereocenter of the final molecule.

• Causality of Reagent Choice:

  • Ethyl (S)-2-bromopropionate or (S)-(-)-p-toluenesulfonyl ethyl lactate: These are chiral electrophiles. The use of the (S)-enantiomer is critical to produce the desired (R)-enantiomer of Quizalofop-p-ethyl due to the Walden inversion that occurs during the SN2 reaction. The tosylate is an excellent leaving group, facilitating the reaction.[4]

  • Base (e.g., Potassium Carbonate): Similar to the first step, a base is required to deprotonate the remaining phenolic hydroxyl group of the intermediate, allowing it to act as a nucleophile and attack the chiral electrophile.[3]

  • Solvent: The choice of solvent can influence the reaction rate and the optical purity of the final product. Non-polar solvents like toluene or cyclohexane can help suppress racemization.[4]

Caption: Logical flow of the stereoselective etherification step.

Detailed Experimental Protocols

The following protocols are provided as a guide for laboratory-scale synthesis. All procedures should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of 6-chloro-2-(4-hydroxyphenoxy)quinoxaline

Reagent/Solvent	Molar Ratio	Notes
2,6-dichloroquinoxaline	1.0
Hydroquinone	1.0 - 1.2	A slight excess can ensure complete consumption of the quinoxaline derivative.
Sodium Hydroxide	1.0 - 1.2
Solvent (e.g., Toluene)	-	Provides a suitable reaction medium and allows for azeotropic removal of water if necessary.

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,6-dichloroquinoxaline, hydroquinone, and toluene.

• Heat the mixture to reflux.

• Slowly add a solution of sodium hydroxide dropwise to the refluxing mixture.[1]

• Maintain the reflux and monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Filter the mixture to remove any inorganic salts.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the product by recrystallization or column chromatography.

Protocol 2: Synthesis of Quizalofop-p-ethyl

Reagent/Solvent	Molar Ratio	Notes
6-chloro-2-(4-hydroxyphenoxy)quinoxaline	1.0
(S)-(-)-p-toluenesulfonyl ethyl lactate	1.0 - 1.5	An excess of the chiral reagent can drive the reaction to completion.[4]
Potassium Carbonate	1.0 - 3.0	Acts as the base.[4]
Solvent (e.g., Cyclohexane, Toluene)	-	Non-polar solvents are preferred to minimize racemization.[4]

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 6-chloro-2-(4-hydroxyphenoxy)quinoxaline, (S)-(-)-p-toluenesulfonyl ethyl lactate, potassium carbonate, and the chosen solvent.[4]

• Heat the mixture to reflux and stir vigorously for 2-6 hours.[4]

• Monitor the reaction for the disappearance of the starting material using HPLC.[1]

• Once the reaction is complete, cool the mixture.

• Add water to dissolve the inorganic salts and separate the organic layer.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• The crude product can be purified by crystallization from a suitable solvent like ethanol or cyclohexane to yield Quizalofop-p-ethyl with high optical purity.[4]

Product Characterization and Quality Control

Ensuring the purity and identity of the final product is a critical aspect of the synthesis.

Parameter	Method	Expected Outcome
Chemical Purity	HPLC	>98%
Optical Purity (R/S ratio)	Chiral HPLC	>99/1[4]
Identity Confirmation	1H NMR, 13C NMR, Mass Spectrometry	Spectra consistent with the structure of Quizalofop-p-ethyl.

Conclusion

The synthesis of Quizalofop-p-ethyl via the reaction of 2,6-dichloroquinoxaline and hydroquinone, followed by stereoselective etherification, is a well-established and efficient process.[1] By carefully controlling reaction parameters such as temperature, solvent, and molar ratios of reactants, researchers can reliably produce this important herbicide with high yield and optical purity. The protocols and mechanistic insights provided in this guide serve as a valuable resource for optimizing laboratory-scale synthesis and for potential scale-up to industrial production.

References

• AERU. (2025). Quizalofop-P-ethyl (Ref: DPX 79376). Available from: [Link]

• Biological and Environmental Prevention and Treatment. (n.d.). Potential Influence of Quizalofop-P-Ethyl (A Herbicide) on Different Models: A Review. Available from: [Link]

• Google Patents. (n.d.). CN101602736B - Synthesis method of quizalofop-p-ethyl.
• Google Patents. (n.d.). CN106432109A - Preparation method of quizalofop-P-ethyl.

Sources

• 1. benchchem.com [benchchem.com]
• 2. bepls.com [bepls.com]
• 3. Quizalofop-P-ethyl (Ref: DPX 79376) [sitem.herts.ac.uk]
• 4. CN106432109A - Preparation method of quizalofop-P-ethyl - Google Patents [patents.google.com]

Derivatization of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid for herbicidal activity

Application Note & Protocol Guide

Topic: Derivatization of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid for the Discovery of Novel Herbicides

Audience: Researchers, scientists, and drug development professionals in the agrochemical field.

Abstract

Phenoxyacetic acids represent a cornerstone class of synthetic auxin herbicides that have been used in agriculture for decades.[1][2] Their mechanism of action involves mimicking the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled growth and eventual death in susceptible broadleaf weeds.[3][4] The starting molecule, (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, provides a unique scaffold for chemical modification due to its reactive aldehyde (formyl) group. This application note details the strategic derivatization of this molecule, focusing on the synthesis of Schiff base and hydrazone analogs. We provide comprehensive, step-by-step protocols for synthesis, purification, and subsequent evaluation of herbicidal activity using established bioassays. The rationale behind this derivatization strategy is to explore new chemical space and identify novel compounds with potentially enhanced potency, improved selectivity, or a modified herbicidal spectrum.

Part 1: Scientific Background and Rationale

Mechanism of Action: Synthetic Auxin Mimicry

Synthetic auxins, including phenoxyacetic acids, exert their herbicidal effects by hijacking the plant's natural growth regulation machinery.[2] In susceptible plants, these compounds bind to auxin receptors like Transport Inhibitor Response 1 (TIR1) and Auxin Signaling F-box (AFB) proteins.[3][4] This binding event stabilizes the interaction between the receptor and Aux/IAA transcriptional repressor proteins, leading to the ubiquitination and subsequent degradation of these repressors by the 26S proteasome. The removal of Aux/IAA repressors unleashes Auxin Response Factors (ARFs), which in turn activate the expression of auxin-responsive genes. At the high concentrations associated with herbicide application, this leads to a cascade of uncontrolled cell division and elongation, ethylene production, and ultimately, plant death.[4]

Caption: Auxin herbicide mode of action compared to normal auxin regulation.

Rationale for Derivatization

The parent compound, (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, possesses two primary functional groups amenable to chemical modification: the carboxylic acid and the formyl group. While the carboxylic acid is crucial for auxin-like activity, the formyl group presents an excellent opportunity for introducing diverse chemical moieties without altering the core pharmacophore.

The formation of imines (Schiff bases) and hydrazones are robust and high-yielding condensation reactions.[5][6] This strategy allows for the rapid synthesis of a large library of derivatives by reacting the parent aldehyde with various commercially available amines, hydrazines, and hydrazides. The introduction of different substituents via this method can profoundly impact the molecule's physicochemical properties (e.g., lipophilicity, electronic effects) and its steric profile, potentially leading to:

• Enhanced Herbicidal Potency: Improved binding affinity to the auxin receptor.

• Modified Selectivity: Greater activity against target weeds with increased safety for crops.

• Novel Structure-Activity Relationships (SAR): The introduction of halogen atoms or different heterocyclic rings can significantly influence biological activity.[7]

Part 2: Synthesis Protocols

General Considerations:

• Safety: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (lab coat, safety glasses, gloves) is mandatory.

• Reagents: Use analytical grade solvents and reagents without further purification unless specified.

• Reaction Monitoring: Progress of the reactions should be monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., Ethyl acetate/Hexane).

Protocol 2.1: General Procedure for Schiff Base Synthesis

This protocol describes the condensation reaction between the parent aldehyde and a primary amine to form an imine linkage.

Materials:

• (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

• Substituted primary amine (e.g., aniline, 4-chloroaniline, etc.)

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• To a 50 mL round-bottom flask, add (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid (1.0 eq).

• Dissolve the starting material in 20 mL of absolute ethanol with magnetic stirring.

• Add the selected primary amine (1.05 eq) to the solution.

• Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C) for 2-4 hours. Monitor the reaction by TLC until the starting aldehyde spot disappears.

• After completion, allow the reaction mixture to cool to room temperature.

• Reduce the solvent volume under reduced pressure using a rotary evaporator.

• The resulting precipitate is collected by vacuum filtration.

• Wash the solid product with cold ethanol or diethyl ether to remove unreacted starting materials.

• Dry the purified product in a vacuum oven. The structure should be confirmed by analytical methods.

Protocol 2.2: General Procedure for Hydrazone Synthesis

This protocol details the reaction between the parent aldehyde and a hydrazide to form a hydrazone.[8][9]

Materials:

• (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

• Substituted hydrazide (e.g., benzhydrazide, isonicotinohydrazide, etc.)

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• In a 50 mL round-bottom flask, dissolve (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid (1.0 eq) in 25 mL of absolute ethanol.

• Add the chosen hydrazide (1.0 eq) to the flask.

• Add 2-3 drops of glacial acetic acid as a catalyst.

• Attach a reflux condenser and heat the mixture to reflux for 3-6 hours, monitoring by TLC.

• Upon completion, cool the mixture to room temperature. A precipitate will often form.

• If precipitation is slow, the mixture can be cooled further in an ice bath or a small amount of cold water can be added to induce precipitation.

• Collect the solid product by vacuum filtration.

• Wash the product with a small amount of cold ethanol.

• Dry the final hydrazone derivative under vacuum.

Caption: Workflow from parent molecule to SAR analysis.

Part 3: Characterization of Derivatives

Confirmation of the newly synthesized Schiff base and hydrazone structures is critical. Standard analytical techniques should be employed:

• Nuclear Magnetic Resonance (NMR): ¹H NMR should confirm the presence of the imine proton (-N=CH-) signal (typically δ 8-9 ppm) and the disappearance of the aldehyde proton signal (around δ 9-10 ppm). ¹³C NMR will show a characteristic shift for the imine carbon.

• Infrared Spectroscopy (IR): Successful formation of the imine is indicated by a C=N stretching vibration band in the 1600-1650 cm⁻¹ region.

• Mass Spectrometry (MS): Provides the molecular weight of the new derivative, confirming the successful condensation.

Part 4: Protocol for Herbicidal Activity Screening

Protocol 4.1: Petri Dish Bioassay for Pre-Emergence Activity

This in vitro assay is a rapid and cost-effective method for primary screening of herbicidal effects on seed germination and seedling growth.

Materials:

• Synthesized derivatives and parent compound

• Commercial herbicide standard (e.g., 2,4-D)

• Acetone or DMSO (for stock solutions)

• Tween-20 or similar surfactant

• Seeds of a dicot species (e.g., garden cress, Lepidium sativum) and a monocot species (e.g., ryegrass, Lolium multiflorum)

• 9 cm Petri dishes with filter paper (Whatman No. 1)

• Growth chamber with controlled light (16h light/8h dark) and temperature (25°C)

Procedure:

• Stock Solution Preparation: Prepare 10,000 ppm (mg/L) stock solutions of each test compound by dissolving 10 mg in 1 mL of acetone or DMSO.

• Test Solution Preparation: Create a series of dilutions (e.g., 1000, 500, 250, 125, 62.5 ppm) from the stock solution. For each concentration, mix the required volume of stock solution with distilled water containing 0.1% (v/v) Tween-20. Ensure the final solvent concentration is consistent and low (<1%) across all treatments, including the control.

• Assay Setup:

  • Place one sheet of filter paper into each Petri dish.

  • Pipette 5 mL of a specific test solution onto the filter paper. A negative control (water + 0.1% Tween-20 + solvent) and a positive control (commercial herbicide) must be included.

  • Evenly place 20-30 seeds of the chosen plant species onto the moist filter paper.

  • Seal each Petri dish with parafilm to prevent evaporation.

• Incubation: Place the dishes in a growth chamber under controlled conditions for 7-10 days.

• Data Collection: After the incubation period, measure the germination rate (%), shoot length (mm), and root length (mm) for each treatment.

• Analysis: Calculate the percent inhibition for each parameter relative to the negative control. Plot the inhibition percentage against the log of the concentration to determine the IC₅₀ value (the concentration required to inhibit growth by 50%).

Part 5: Data Interpretation & Structure-Activity Relationship (SAR)

The data collected from the herbicidal screening should be tabulated to facilitate comparison and identify trends. This analysis is the foundation for understanding the Structure-Activity Relationship (SAR).

Table 1: Hypothetical Herbicidal Activity Data for Schiff Base Derivatives

Compound ID	R-Group on Imine Nitrogen	Root Growth IC₅₀ (ppm) [L. sativum]	Shoot Growth IC₅₀ (ppm) [L. sativum]
Parent	(Aldehyde)	>1000	>1000
SB-01	Phenyl	150.5	275.2
SB-02	4-Chlorophenyl	85.3	160.8
SB-03	4-Methoxyphenyl	210.1	350.4
SB-04	2-Pyridyl	125.7	215.9
2,4-D	(Reference)	45.8	90.1

Interpreting the Results: From the hypothetical data in Table 1, several preliminary SAR conclusions could be drawn:

• Derivatization of the aldehyde is essential for activity, as the parent compound is inactive.

• The introduction of an electron-withdrawing group (Cl) on the phenyl ring (SB-02) appears to enhance herbicidal activity compared to the unsubstituted phenyl ring (SB-01).

• The presence of an electron-donating group (OCH₃) on the phenyl ring (SB-03) seems to decrease activity relative to the unsubstituted analog.

• These initial findings can guide the synthesis of a second generation of derivatives to further probe the SAR and optimize herbicidal potency.

Conclusion

The derivatization of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid via Schiff base and hydrazone formation is a highly effective strategy for generating novel compounds with potential herbicidal activity. The protocols outlined in this guide provide a robust framework for the synthesis, characterization, and biological evaluation of these derivatives. By systematically modifying the peripheral R-groups and analyzing the resulting biological data, researchers can elucidate critical structure-activity relationships, paving the way for the discovery of next-generation synthetic auxin herbicides.

References

• Design, Synthesis, and Herbicidal Activities of N-(5-(3,5-Methoxyphenyl)-(thiazole-2-yl))phenoxyacetamide Derivatives. Journal of Agricultural and Food Chemistry.
• Synthesis and Herbicidal Evaluation of Novel Ammonium Phenoxyacetates Based on Camphene-Derived Primary Amine. Chemistry & Biodiversity.
• Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. Semantic Scholar.
• SYNTHESIS AND BIOLOGICAL EVALUATION OF HYDRAZONE DERIVATIVES. Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry.
• Synthesis and biological evaluation of novel hydrazone derivatives for the treatment of Alzheimer's disease. RSC Publishing.
• Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. PMC - NIH.
• A cheminformatics review of auxins as herbicides. Journal of Experimental Botany.
• Synthesis and biological evaluation of new hydrazone. The Pharma Innovation.
• Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. MDPI.
• Design, Synthesis, and Evaluation of Novel Auxin Mimic Herbicides. Journal of Agricultural and Food Chemistry.
• Synthesis and Biological Evaluation of Hydrazone Derivatives as Antifungal Agents. NIH.
• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. MDPI.
• Synthesis and Herbicidal Activities of p-Menth-3-en-1-amine and Its Schiff Base Derivatives. Journal of Agricultural and Food Chemistry.
• Herbicides that Mimic or Interfere with Auxin. The Ohio State University Pressbooks.
• Synthesis and biological evaluation of hydrazone derivatives as antifungal agents. PubMed.
• Auxin Herbicide Action: Lifting the Veil Step by Step. PMC - NIH.
• Synthesis and herbicidal activities of aryloxyacetic acid derivatives as HPPD inhibitors. BMC Chemistry.
• Synthesis, Characterization and Biological Activities of Schiff Bases and Their Transition Metal Complexes. Science Publishing Group.
• Overview of Biological Activities and Synthesis of Schiff Base. International Journal for Multidisciplinary Research.
• Synthesis and Antioxidant Activities of Schiff Bases and Their Complexes: An Updated Review. Biointerface Research in Applied Chemistry.

Sources

• 1. mdpi.com [mdpi.com]
• 2. 17.3 Herbicides that Mimic or Interfere with Auxin – Principles of Weed Control [ohiostate.pressbooks.pub]
• 3. academic.oup.com [academic.oup.com]
• 4. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Characterization and Biological Activities of Schiff Bases and Their Transition Metal Complexes, World Journal of Applied Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 6. ijfmr.com [ijfmr.com]
• 7. Synthesis and Herbicidal Activities of p-Menth-3-en-1-amine and Its Schiff Base Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. thepharmajournal.com [thepharmajournal.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

Welcome to the technical support center for advanced chemical synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. Low yields in multi-step syntheses can be a significant bottleneck. This document provides a structured, in-depth troubleshooting framework based on established chemical principles and field-proven insights to help you diagnose and resolve common issues.

Frequently Asked Questions (FAQs)

Q1: My overall yield for the synthesis is significantly lower than expected. What is the most logical first step in troubleshooting?

A1: The most critical first step is to perform a step-wise yield analysis. The synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is a multi-step process, typically involving an etherification followed by a formylation and potentially a final hydrolysis step. You must isolate and characterize the product of each step to determine which specific transformation is underperforming. A low overall yield is a cumulative problem; identifying the bottleneck is essential before attempting any optimization.

Q2: What analytical techniques are recommended for monitoring reaction progress and purity?

A2: A combination of techniques is ideal.

• Thin-Layer Chromatography (TLC): This is the quickest method for monitoring the consumption of starting materials and the appearance of products in real-time. It is invaluable for determining reaction completion.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC is superior. It can accurately determine the purity of your intermediates and final product and help identify the presence of side products.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural confirmation of your intermediates and the final product, ensuring you have synthesized the correct molecule and assessing its purity.

• Mass Spectrometry (MS): Coupled with LC (LC-MS), this technique provides confirmation of the molecular weight of your product and impurities.[1]

Q3: I am observing a significant amount of unreacted starting phenol after the initial etherification step. What are the most common causes?

A3: This issue, pointing to an incomplete reaction, is frequently encountered in Williamson ether synthesis. The primary causes are:

• Insufficient Deprotonation: The phenolic proton must be fully removed to generate the more nucleophilic phenoxide ion.[2] The strength and stoichiometry of the base are critical.

• Reaction Conditions: Inadequate reaction time or temperatures below the necessary activation energy can lead to a stalled reaction.[2][3]

• Reagent Purity: Ensure your starting phenol, haloacetic acid/ester, and base are of high purity and that your solvents are anhydrous, especially if using water-sensitive bases like sodium hydride (NaH).

Troubleshooting Guide 1: Low Yield in Williamson Ether Synthesis

The first stage, the O-alkylation of a substituted phenol with a haloacetate, is foundational. Low efficiency here will cascade through the entire synthesis.

Problem: Low conversion of the starting phenol (e.g., 2-chloro-6-ethoxyphenol) to its corresponding phenoxyacetate ester.

Causality Analysis: The Williamson ether synthesis is a classic Sₙ2 reaction.[4] Its success hinges on generating a potent nucleophile (the phenoxide) and ensuring it can efficiently attack the electrophilic carbon of the haloacetate.

Potential Causes & Solutions:

• Suboptimal Base Selection: The pKa of phenols typically ranges from 8-10. The base must be strong enough to ensure complete deprotonation without causing unwanted side reactions, such as hydrolysis of the ester product.[3]

  • Solution: While NaOH or KOH can be used, they introduce water, which can promote ester hydrolysis.[3] Using a non-hydroxide base like potassium carbonate (K₂CO₃) or sodium hydride (NaH) in an anhydrous polar aprotic solvent (e.g., DMF, Acetone) is often more effective.[3][5]

• Poor Solubility/Phase Issues: In heterogeneous mixtures (e.g., solid K₂CO₃ in acetone), the reaction can be slow due to limited interaction between the phenoxide salt and the alkyl halide.

  • Solution: Employ a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB). A PTC can transport the phenoxide ion into the organic phase, dramatically accelerating the reaction rate.[2]

• Competing Side Reactions: While the primary alkyl halide (ethyl chloroacetate) is ideal for minimizing elimination reactions, other side reactions can occur.[3] If the reaction temperature is too high, decomposition or other undesired pathways can reduce the yield.

Optimized Protocol: Phase-Transfer Catalyzed Etherification

This protocol is designed to maximize the rate and yield of the etherification step while minimizing common side reactions.

Parameter	Recommended Condition	Rationale
Phenol Substrate	2-Chloro-6-ethoxyphenol	1.0 equivalent
Alkylating Agent	Ethyl Chloroacetate	1.1 - 1.2 equivalents
Base	Anhydrous K₂CO₃ (powdered)	1.5 - 2.0 equivalents
Solvent	Anhydrous Acetone or DMF	Ensures reactants are dissolved; aprotic nature favors Sₙ2.
Catalyst	TBAB	0.1 equivalent
Temperature	50-60 °C (Reflux for Acetone)	Balances reaction rate against potential side reactions.[5]
Reaction Time	3 - 6 hours (Monitor by TLC)	Reaction should be monitored until starting phenol is consumed.

Step-by-Step Methodology:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add the phenol, anhydrous K₂CO₃, and TBAB.

• Add the anhydrous solvent (e.g., Acetone).

• Stir the suspension vigorously for 15-20 minutes at room temperature.

• Add the ethyl chloroacetate dropwise.

• Heat the mixture to a gentle reflux (for acetone) or 60 °C (for DMF) and maintain for 3-6 hours.

• Monitor the reaction's progress by TLC until the starting phenol spot has disappeared.

• Upon completion, cool the mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure to obtain the crude ester.

Troubleshooting Guide 2: Low Yield and Poor Regioselectivity in Formylation

Introducing the formyl group at the correct position is often the most challenging step. The benzene ring has three substituents (chloro, ethoxy, and the phenoxyacetic ester group), all of which influence the position of electrophilic attack. The desired product requires formylation at the C4 position, which is para to the strongly activating ethoxy group and ortho to the chloro group.

Problem: The formylation reaction results in a low yield of the desired 4-formyl isomer, a mixture of isomers, or significant amounts of diformylated byproducts.

Causality Analysis: The outcome of an electrophilic aromatic substitution is governed by the combined directing effects of the existing substituents.

• -OCH₂CH₃ (Ethoxy): A powerful activating group, strongly ortho, para-directing.

• -Cl (Chloro): A deactivating group, but ortho, para-directing.

• -OCH₂COOEt (Phenoxyacetate): An activating group, ortho, para-directing.

The C4 position is electronically favored due to the powerful para-directing effect of the ethoxy group. However, ortho-formylation (at the C2 position relative to the phenoxyacetate group) is a common competing pathway. The choice of formylation method is therefore critical.

Comparison of Common Formylation Reactions

Reaction	Reagents	Typical Conditions	Pros	Cons for this Synthesis
Vilsmeier-Haack	POCl₃, DMF	0 °C to RT	Mild conditions, works well for electron-rich arenes.[6]	Can sometimes lack regioselectivity; reagent is moisture-sensitive.[7] Favors the less sterically hindered para position.[8]
Duff Reaction	Hexamethylenetetramine (HMTA), Acid (e.g., TFA, Acetic Acid)	85-120 °C	Inexpensive reagents, operationally simple.[9]	Strongly favors ortho-formylation to a hydroxyl group, which is not our substrate.[10][11][12] Yields can be highly variable (20-80%).[10]
Reimer-Tiemann	CHCl₃, Strong Base (e.g., NaOH)	60-70 °C	One-pot reaction from phenols.	Generates dichlorocarbene; strongly favors ortho-formylation.[13][14][15] Not suitable for a phenoxyacetate substrate.

Workflow for Vilsmeier-Haack Formylation

Caption: Vilsmeier-Haack Reaction Workflow.

Optimized Protocol: Vilsmeier-Haack Formylation

• Reagent Preparation: In a flask under an inert atmosphere (N₂), cool anhydrous DMF. Slowly add phosphorus oxychloride (POCl₃) (1.1 eq.) dropwise at 0 °C. Stir the mixture for 30-60 minutes at this temperature to form the Vilsmeier reagent.[16]

• Reaction: Dissolve the ethyl (2-chloro-6-ethoxyphenoxy)acetate (1.0 eq.) in a minimal amount of anhydrous DMF or CH₂Cl₂. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Heating: After the addition is complete, allow the reaction to warm to room temperature and then heat to 50-60 °C for 2-4 hours. Monitor progress by TLC.

• Work-up: Cool the reaction mixture in an ice bath and quench by slowly pouring it onto crushed ice, followed by the addition of an aqueous solution of sodium acetate or sodium hydroxide until the pH is neutral.[16]

• Extraction: Extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: The crude product should be purified by column chromatography on silica gel to separate any isomeric byproducts.

Troubleshooting Guide 3: Issues with Final Hydrolysis and Purification

Problem: Low yield during the final saponification of the ester to the carboxylic acid, or difficulty in purifying the final product.

Causality Analysis: Ester hydrolysis under basic conditions (saponification) is generally a high-yielding reaction.[3] However, the presence of the aldehyde group introduces a potential complication: the Cannizzaro reaction. Under highly basic conditions, aldehydes lacking an alpha-hydrogen can disproportionate into a primary alcohol and a carboxylic acid. While unlikely to be the major pathway here, aggressive conditions could promote side reactions. Purification requires careful pH control to ensure the carboxylic acid precipitates cleanly.

Potential Causes & Solutions:

• Incomplete Hydrolysis: Insufficient base, time, or temperature will result in unreacted ester.

  • Solution: Use a moderate excess of base (e.g., 2-3 equivalents of NaOH or KOH) in a water/ethanol mixture and gently heat (e.g., 50-70 °C) for 1-2 hours. Monitor by TLC to ensure all the starting ester is consumed.[17]

• Product Loss During Work-up: The product is an acid. It will be soluble in basic aqueous solutions as its carboxylate salt and will precipitate upon acidification. If the pH is not lowered sufficiently, the product will remain in solution.

  • Solution: After hydrolysis, cool the reaction mixture and slowly acidify with cold dilute HCl (e.g., 2-6M) with vigorous stirring until the pH is ~2.[17] Check the pH with litmus paper. Cooling the mixture in an ice bath promotes complete precipitation of the solid acid.[4]

• Difficulty with Recrystallization: The crude product may contain impurities that hinder crystallization.

  • Solution: If the filtered solid is impure, recrystallization is necessary. A hot water or a mixed solvent system like toluene/hexanes or ethanol/water is often effective for purifying substituted phenoxyacetic acids.[18]

Diagram: Acid-Base Purification Workflow

Caption: Workflow for purification via acid-base extraction.

By systematically addressing each stage of the synthesis and applying these targeted troubleshooting strategies, you can effectively diagnose sources of low yield and optimize your experimental conditions to achieve a successful and reproducible synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

References

• Grokipedia. Duff reaction. [Link]

• SynArchive. Duff Reaction. [Link]

• Wikipedia. Duff reaction. [Link]

• Name Reactions in Organic Synthesis. Duff Reaction. [Link]

• Grimblat, N., Sarotti, A. M., Kaufman, T. S., & Simonetti, S. O. (2016). A theoretical study of the Duff reaction: insights into its selectivity. RSC Publishing. [Link]

• BenchChem. Reducing reaction time for the synthesis of Phenoxyacetic Acid derivatives. [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

• NROChemistry. Vilsmeier-Haack Reaction. [Link]

• NROChemistry. Reimer-Tiemann Reaction: Mechanism & Examples. [Link]

• BenchChem. Synthesis of Functionalized Phenylacetic Acids: A Detailed Guide for Researchers. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• International Journal of Pharmaceutical Sciences and Research. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

• Wikipedia. Reimer–Tiemann reaction. [Link]

• University of Missouri-St. Louis. The Williamson Ether Synthesis. [Link]

• Wikipedia. Formylation. [Link]

• Google Patents. US20090247781A1 - Synthesis of phenoxyacetic acid derivatives. [Link]

• J&K Scientific LLC. Vilsmeier-Haack Reaction. [Link]

• Lopušanskaja, E., Paju, A., & Lopp, M. (2024). Uncommon reaction in 4-formyl phenols – substitution of the formyl group. Proceedings of the Estonian Academy of Sciences, 73(1), 1–5. [Link]

• Chem 344, Fall 2011, UW-Madison. Experiment 06 Williamson Ether Synthesis. [Link]

• J&K Scientific LLC. Reimer-Tiemann Reaction. [Link]

• Riedl, Z., & Hajós, G. (2002). o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4. Tetrahedron Letters, 43(37), 6583-6584. [Link]

• BenchChem. Technical Support Center: Purification of Phenoxyacetyl-CoA. [Link]

• BenchChem. Side reactions of Ethyl 2-(2-bromo-6-formylphenoxy)acetate and how to avoid them. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 5. US20090247781A1 - Synthesis of phenoxyacetic acid derivatives - Google Patents [patents.google.com]
• 6. ijpcbs.com [ijpcbs.com]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. jk-sci.com [jk-sci.com]
• 9. A theoretical study of the Duff reaction: insights into its selectivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. grokipedia.com [grokipedia.com]
• 11. synarchive.com [synarchive.com]
• 12. Duff reaction - Wikipedia [en.wikipedia.org]
• 13. Reimer-Tiemann Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 14. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]
• 15. jk-sci.com [jk-sci.com]
• 16. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 17. The Williamson Ether Synthesis [cs.gordon.edu]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Williamson Ether Synthesis of Phenols

Welcome to the technical support guide for the Williamson ether synthesis of phenols. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this cornerstone reaction. Instead of a simple protocol, this guide provides in-depth troubleshooting advice and mechanistic explanations to empower you to overcome common challenges, particularly the side reactions that can compromise yield and purity.

Troubleshooting Guide & FAQs

This section directly addresses the most common issues encountered during the synthesis of aryl ethers from phenols. Each question is framed as a typical laboratory problem, followed by a detailed explanation of the underlying chemistry and actionable solutions.

Q1: My reaction yield is low, and I've isolated a significant amount of a C-alkylated byproduct. What went wrong and how can I favor O-alkylation?

A1: This is the most prevalent side reaction when working with phenols. The phenoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen atom and the activated carbon atoms of the aromatic ring (ortho and para positions). The competition between O-alkylation (desired ether product) and C-alkylation (undesired byproduct) is governed by several factors.[1]

Underlying Causality: The outcome of the reaction is a classic case of kinetic versus thermodynamic control, heavily influenced by the reaction environment.

• Hard and Soft Acid-Base (HSAB) Theory: The oxygen of the phenoxide is a "hard" nucleophilic center, while the carbon atoms of the ring are "softer." Hard electrophiles tend to react at the hard oxygen center, while softer electrophiles may react at the softer carbon centers.[2]

• Solvent Effects: This is often the most critical factor.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are highly recommended. They effectively solvate the cation (like K⁺ or Na⁺) but poorly solvate the phenoxide anion. This leaves a "naked," highly reactive oxygen nucleophile, promoting rapid, kinetically favored O-alkylation.[3]

  • Polar Protic Solvents (e.g., Ethanol, Water): These solvents form strong hydrogen bonds with the phenoxide oxygen. This solvation shell shields the oxygen, reducing its nucleophilicity and making the carbon atoms of the ring more accessible for C-alkylation.[4] The solvent effect can favor C-alkylation, although O-alkylation often remains the major pathway.[4]

Troubleshooting & Optimization Strategy:

Parameter	Recommendation for O-Alkylation	Rationale
Solvent	Use polar aprotic solvents like DMF, acetonitrile, or DMSO .[3]	Minimizes solvation of the phenoxide oxygen, increasing its nucleophilicity and favoring the kinetic O-alkylation product.
Counter-ion	Use a larger, "softer" cation like K⁺ (from K₂CO₃) or Cs⁺ (from Cs₂CO₃).	These larger cations create a looser ion pair with the phenoxide, further increasing the availability of the oxygen for attack.
Temperature	Run the reaction at the lowest effective temperature (often 50-100 °C).[3]	O-alkylation is generally the kinetically favored pathway. Higher temperatures can provide the energy to overcome the activation barrier for the more thermodynamically stable C-alkylated products.
Alkylating Agent	Use a more reactive alkyl halide (R-I > R-Br > R-Cl ).[5]	A more reactive electrophile will react faster with the more nucleophilic oxygen center before the slower C-alkylation can occur.

Visualizing the Competing Pathways:

The following diagram illustrates how the phenoxide intermediate can lead to either the desired O-alkylated product or the undesired C-alkylated side product.

Caption: Competing O- vs. C-alkylation pathways for the phenoxide ion.

Q2: My reaction is producing a significant amount of an alkene, and my starting alkyl halide is being consumed. What is causing this?

A2: You are observing a competing E2 elimination reaction. The alkoxide or phenoxide is not only a good nucleophile but also a strong base. When it reacts with the alkyl halide, it can either substitute the halide (Sₙ2 reaction) or abstract a proton from a carbon adjacent to the leaving group, causing an elimination (E2 reaction) to form an alkene.

Underlying Causality: The Sₙ2/E2 competition is a fundamental concept in organic chemistry.[6]

• Substrate Structure: This is the most critical factor. The Williamson ether synthesis works best for methyl and primary alkyl halides.[7]

  • Primary (1°) Alkyl Halides: Strongly favor the Sₙ2 pathway.

  • Secondary (2°) Alkyl Halides: Give a mixture of Sₙ2 and E2 products. Elimination becomes significant.[7]

  • Tertiary (3°) Alkyl Halides: Almost exclusively undergo E2 elimination due to severe steric hindrance at the reaction center, which prevents the backside attack required for Sₙ2.[6]

• Steric Hindrance: A bulky base/nucleophile (like tert-butoxide, although phenoxide is less bulky) can favor elimination even with a primary alkyl halide because it is easier to access a peripheral proton than the sterically shielded carbon atom.[8]

• Temperature: Higher reaction temperatures favor elimination over substitution.[6] Elimination reactions often have a higher activation energy, so increasing the temperature provides more molecules with sufficient energy to overcome this barrier.

Troubleshooting & Optimization Strategy:

• Re-evaluate Your Synthetic Strategy: If you are trying to make an ether like tert-butyl phenyl ether, you must use sodium tert-butoxide and bromobenzene is not feasible via Sₙ2. The correct approach is to use sodium phenoxide and tert-butyl chloride, but this will primarily yield isobutylene via E2. The Williamson synthesis is not suitable for this target. Always choose the route with the least sterically hindered alkyl halide.[6]

• Use a Primary Alkyl Halide: This is the most effective solution. The reaction is most reliable with methyl or primary halides.[3][7]

• Lower the Reaction Temperature: If using a secondary halide is unavoidable, run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. This will favor the Sₙ2 pathway.

• Use a Weaker, Non-hindered Base: While a strong base is needed to generate the phenoxide, ensure it is not excessively strong or bulky. Standard bases like K₂CO₃ or NaOH are usually sufficient.

Visualizing Sₙ2 vs. E2 Competition:

Caption: Sₙ2 substitution vs. E2 elimination competition.

Optimized Protocol: Synthesis of 4-Propoxybenzonitrile

This protocol provides a robust method for the synthesis of an aryl ether from a phenol, incorporating best practices to minimize the side reactions discussed above.

Reactants:

• 4-Hydroxybenzonitrile (Phenol)

• 1-Iodopropane (Primary Alkyl Halide)

• Potassium Carbonate (K₂CO₃, Base)

• Acetonitrile (CH₃CN, Solvent)

Procedure:

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 4-hydroxybenzonitrile (e.g., 5.0 g, 1.0 eq).

• Addition of Base and Solvent: Add anhydrous potassium carbonate (e.g., 8.7 g, 1.5 eq) and anhydrous acetonitrile (100 mL).

  • Scientist's Note: Acetonitrile is a polar aprotic solvent that promotes O-alkylation. K₂CO₃ is a suitable base that is strong enough to deprotonate the phenol but not so strong as to aggressively promote elimination. Anhydrous conditions are crucial to prevent hydrolysis of the alkylating agent.

• Addition of Alkylating Agent: Add 1-iodopropane (e.g., 8.0 mL, 1.95 eq) dropwise to the stirring suspension at room temperature.

  • Scientist's Note: 1-Iodopropane is a highly reactive primary alkyl halide, ideal for favoring the Sₙ2 reaction. Using a slight excess ensures complete consumption of the limiting phenol.

• Reaction: Heat the reaction mixture to a gentle reflux (approx. 80-85 °C).

• Monitoring (Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using 3:1 Hexanes:Ethyl Acetate). Check for the disappearance of the 4-hydroxybenzonitrile spot. The reaction is typically complete in 4-8 hours.[3]

• Workup: a. Cool the reaction mixture to room temperature. b. Filter the mixture through a pad of celite to remove the inorganic salts (K₂CO₃ and KI). c. Concentrate the filtrate under reduced pressure to remove the acetonitrile. d. Dissolve the resulting residue in ethyl acetate (100 mL) and transfer to a separatory funnel. e. Wash the organic layer with 1M NaOH (2 x 50 mL) to remove any unreacted phenol, followed by brine (1 x 50 mL).

  • Scientist's Note: The basic wash is a critical purification step to remove the starting material, which can be difficult to separate from the product by chromatography alone.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by flash column chromatography or recrystallization if necessary.

References

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Sravan, M., et al. (2022). Selective O-alkylation of Phenol Using Dimethyl Ether. MDPI. [Link]

• PharmaXChange.info. (2011). Chemistry of Enolates - C vs O Alkylation. Retrieved from [Link]

• Transtutors. (2023). Williamson Ether Synthesis One of the side reactions in this... Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• PharmaXChange.info. (2011). Phenolates- O-alkylation and C-alkylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). Retrieved from [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

• Pearson+. (2024). The Williamson ether synthesis involves the displacement of an al... Retrieved from [Link]

• ResearchGate. (n.d.). Theoretical Study of the Mechanism and Regioselectivity of the Alkylation Reaction of the Phenoxide Ion in Polar Protic and Aprotic Solvents. Retrieved from [Link]

• Ashenhurst, J. (2025). Deciding SN1/SN2/E1/E2 (1) - The Substrate. Master Organic Chemistry. [Link]

Sources

• 1. pharmaxchange.info [pharmaxchange.info]
• 2. reddit.com [reddit.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. francis-press.com [francis-press.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Phenoxyacetic Acid Synthesis

Welcome to the Technical Support Center for phenoxyacetic acid synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experimental protocols. Here, we address common challenges in the selection of bases and solvents to enhance reaction efficiency and product yield.

Frequently Asked Questions (FAQs)

Q1: My phenoxyacetic acid synthesis is slow and gives a low yield. What are the first parameters I should check?

A1: Low yields and slow reaction rates in phenoxyacetic acid synthesis, a classic example of the Williamson ether synthesis, often stem from suboptimal choices of base and solvent.[1] The reaction involves the deprotonation of a phenol to form a phenoxide ion, which then acts as a nucleophile to attack an alkyl halide (in this case, chloroacetic acid or its salt).[2][3]

Initial Troubleshooting Steps:

• Base Strength and Concentration: Ensure the base is strong enough to completely deprotonate the phenol.[1][4] Sodium hydroxide (NaOH) and potassium hydroxide (KOH) are commonly used for this purpose.[5][6][7] Incomplete deprotonation leads to unreacted phenol and consequently, a lower yield.[1]

• Solvent Selection: The solvent plays a critical role in the SN2 reaction mechanism. Polar aprotic solvents like DMF (N,N-dimethylformamide) or DMSO (dimethyl sulfoxide) are known to accelerate SN2 reactions and can be a good choice.[2][4][8][9] However, many successful syntheses are performed in aqueous solutions or mixed solvent systems like water-ethanol.[4][10]

• Reaction Temperature: Increasing the reaction temperature can significantly speed up the reaction. A typical range for this synthesis is 50-100°C.[1][2][3] However, excessively high temperatures can promote side reactions, such as the elimination of the halide from chloroacetic acid.[4]

• Reaction Time: Monitor the reaction progress using a technique like Thin Layer Chromatography (TLC) to ensure it has gone to completion.[1] Extending the reaction time may be necessary if the reaction is inherently slow under your current conditions.[1]

Q2: I'm trying to decide between Sodium Hydroxide (NaOH) and Potassium Hydroxide (KOH) as the base. What are the key differences and which is better?

A2: Both NaOH and KOH are strong bases capable of deprotonating phenol for this synthesis.[7] The choice between them depends on several factors, primarily related to the solubility of the resulting salts and cost considerations.[7]

Property	Sodium Hydroxide (NaOH)	Potassium Hydroxide (KOH)	Key Considerations in Synthesis
Molar Mass ( g/mol )	40.00	56.11	On a mass basis, more moles of NaOH are present per gram.[7]
Solubility of Hydroxide	High in water, lower in alcohols.[7]	Slightly higher in water, significantly higher in alcohols.[7]	KOH is often preferred for reactions in alcoholic solvents.[7]
Solubility of Resulting Salts	Sodium phenoxide and sodium phenoxyacetate may have different solubility profiles compared to their potassium counterparts. Sodium salts are often less soluble in organic solvents.[7]	Potassium salts are often more soluble in organic solvents.[7]	This is critical for product isolation. A less soluble product might precipitate, simplifying purification.
Cost	Generally lower.[7][11]	Generally higher.[7][11]	Cost can be a significant factor, especially in large-scale synthesis.[7]

Recommendation: For laboratory-scale synthesis where solubility in organic or mixed-solvent systems is crucial, KOH is often a better choice.[7] However, for aqueous reactions or when cost is a primary concern, NaOH is a very effective and widely used base.[5][10]

Q3: What is the ideal solvent for phenoxyacetic acid synthesis? Should I use an aqueous or organic solvent?

A3: The choice of solvent is critical as it influences the rate of the SN2 reaction.[1] There is no single "best" solvent, as the optimal choice depends on the specific reactants and reaction conditions.

• Aqueous Solvents: Many protocols successfully use water as the solvent.[5][12] This is often practical as the reactants (sodium phenate and sodium chloroacetate) are soluble in water.[13][14] This approach is also considered "greener."[12]

• Mixed Aqueous-Organic Solvents: A mixture of water and a polar organic solvent like ethanol can be used to ensure all reactants are fully dissolved.[10]

• Polar Aprotic Solvents: Solvents like N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are known to significantly accelerate SN2 reactions.[2][8][9] This is because they do not solvate the nucleophile (phenoxide) as strongly as protic solvents, leaving it more available to react.

• Phase-Transfer Catalysis (PTC): In heterogeneous systems (e.g., a solid base in an organic solvent), a phase-transfer catalyst can be employed.[1] The PTC, often a quaternary ammonium salt, helps to transport the phenoxide ion from the aqueous or solid phase into the organic phase where the reaction with chloroacetic acid occurs, thereby increasing the reaction rate.[1][2][15][16]

Recommendation: For a straightforward and environmentally friendly approach, starting with an aqueous system is a good choice. If reaction rates are slow, consider switching to a polar aprotic solvent or employing a phase-transfer catalyst.

Q4: I'm observing the formation of byproducts. What are the common side reactions and how can I minimize them?

A4: The primary competing side reaction in the Williamson ether synthesis is E2 elimination.[1] However, with a primary alkyl halide like chloroacetic acid, this is less of a concern.[2][17] Other potential side reactions include:

• Hydrolysis of Chloroacetic Acid: In aqueous alkaline conditions, especially at high temperatures, chloroacetic acid can be hydrolyzed to glycolic acid.[18]

• Self-condensation of Chloroacetic Acid: This is another potential side reaction.[4]

• C-Alkylation of Phenol: While O-alkylation to form the ether is generally favored, some C-alkylation on the aromatic ring can occur, especially under certain conditions.[17][19]

Strategies to Minimize Side Reactions:

• Control Temperature: Avoid excessively high temperatures which can favor elimination and hydrolysis reactions.[4]

• Stoichiometry: Use the correct stoichiometry of reactants. An excess of one reactant may lead to side reactions.

• Order of Addition: Some procedures recommend the dropwise addition of the chloroacetic acid solution to the heated phenoxide solution to maintain a low concentration of the alkylating agent and minimize side reactions.[6]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Product Yield	Incomplete reaction.	- Increase reaction time and monitor with TLC.[1] - Increase reaction temperature cautiously.[1] - Optimize base and solvent for a faster reaction.[1]
Side reactions consuming reactants.	- Lower the reaction temperature. - Ensure correct stoichiometry. - Consider a different order of reactant addition.
Purification losses.	- Ensure complete precipitation by adjusting the pH to 1-2 with a strong acid like HCl.[4][10] - Wash the precipitate with dilute acid instead of pure water to minimize product loss.[4]
Slow or No Reaction	Insufficiently strong base.	- Use a strong base like NaOH or KOH.[4] - Ensure the base is not old or has absorbed significant moisture and CO2 from the air.
Poor solvent choice.	- Switch to a polar aprotic solvent (DMF, DMSO).[2][4] - If using a heterogeneous system, add a phase-transfer catalyst.[1]
Low reaction temperature.	- Gradually increase the reaction temperature to the recommended range of 50-100°C.[1][2]
Difficulty in Product Purification	Product is an oil or fine precipitate that is difficult to filter.	- Ensure complete acidification to precipitate the carboxylic acid. - Cool the mixture in an ice bath to promote crystallization.[6] - Try recrystallization from a suitable solvent like hot water or ethanol-water mixtures.[5][20][21]
Presence of unreacted phenol.	- During workup, extract the ether layer with a sodium bicarbonate or sodium carbonate solution. The phenoxyacetic acid will move to the aqueous layer as its sodium salt, while the less acidic phenol will remain in the ether layer.[5] Subsequent acidification of the aqueous layer will precipitate the pure product.

Experimental Protocols

General Protocol for Phenoxyacetic Acid Synthesis

This is a generalized procedure and may require optimization for specific substrates and scales.

• Preparation of Sodium Phenoxide: In a round-bottom flask, dissolve phenol in an aqueous solution of a strong base (e.g., NaOH or KOH).[5][6] Typically, a slight molar excess of the base is used.

• Preparation of Sodium Chloroacetate: In a separate beaker, dissolve chloroacetic acid in water and neutralize it with a base (e.g., NaOH or Na2CO3) to a pH of 8-9.[10][14]

• Reaction: Heat the sodium phenoxide solution to the desired reaction temperature (e.g., 90-100°C).[5][13] Slowly add the sodium chloroacetate solution to the reaction mixture.[6]

• Reaction Monitoring: Maintain the reaction at temperature for a specified time (e.g., 1-5 hours) and monitor the progress by TLC.[2][10]

• Work-up and Isolation:

  • Cool the reaction mixture.[5]

  • Acidify the solution with a strong acid (e.g., 6M HCl) to a pH of 1-2 to precipitate the phenoxyacetic acid.[5][10]

  • Cool the mixture in an ice bath to maximize precipitation.[6]

  • Collect the solid product by vacuum filtration and wash it with cold water or dilute HCl.[4][5]

• Purification: Recrystallize the crude product from a suitable solvent, such as hot water, to obtain pure phenoxyacetic acid.[5][21]

Visualization of the Synthesis Workflow

Caption: Workflow for the synthesis of phenoxyacetic acid.

Decision Tree for Optimization

Caption: Troubleshooting decision tree for synthesis optimization.

References

• The Williamson Ether Synthesis. (n.d.). Department of Chemistry, University of Massachusetts. Retrieved from [Link]

• Phenoxyacetic acid derivative synthesis method. (2013). Google Patents.

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Reddy, S. M., et al. (2020). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. Journal of Chemical and Pharmaceutical Research, 12(3), 10-14. Retrieved from [Link]

• Continuous synthetic method of phenoxy acetic acid. (2015). Google Patents.
• Method for synthesizing phenoxyacetic acid derivative. (2013). Google Patents.

• Williamson ether synthesis. (n.d.). Wikipedia. Retrieved from [Link]

• Williamson Ether Synthesis reaction. (n.d.). BYJU'S. Retrieved from [Link]

• How to recrystallize phenoxyacetic acid. (2019). Quora. Retrieved from [Link]

• Williamson Ether Synthesis. (n.d.). Department of Chemistry, University of Wisconsin-Stout. Retrieved from [Link]

• 2-Methylphenoxyacetic Acid Synthesis Lab Report. (n.d.). Bartleby. Retrieved from [Link]

• Williamson Ether Synthesis. (2021). Chemistry LibreTexts. Retrieved from [Link]

• Synthesis of 2,4-dichlorophenoxyacetic acid: Novelties of kinetics of inverse phase transfer catalysis. (2005). ResearchGate. Retrieved from [Link]

• What Is the Mechanism of Phenol Alkylation? (2024). Exporter China. Retrieved from [Link]

• phenoxyacetic acid. (2020). Sciencemadness Discussion Board. Retrieved from [Link]

• Experiment 3: Williamson Ether Synthesis Introduction. (2022). Chegg.com. Retrieved from [Link]

• Lignin-Catalyzed Synthesis of Phenoxyacetic Acid: A Sustainable Approach to Functional Molecule Development. (2023). MDPI. Retrieved from [Link]

• Alkylation of phenol: a mechanistic view. (2013). PubMed. Retrieved from [Link]

• Chemistry 211 Experiment 4. (2012). MiraCosta College. Retrieved from [Link]

• Phase-transfer catalyst. (n.d.). Wikipedia. Retrieved from [Link]

• Williamson Ether Synthesis. (n.d.). Name Reactions in Organic Synthesis.

• Phenoxyacetic Acid Synthesis. (2015). Sciencemadness.org. Retrieved from [Link]

• Phase transfer catalyst in organic synthesis. (2024). LinkedIn. Retrieved from [Link]

• Is sodium hydroxide an appropriate substitute for potassium carbonate? (2023). Brainly. Retrieved from [Link]

• Sodium Hydroxide vs. Potassium Hydroxide what's the difference? (n.d.). Georgia Chemical Equipment Company, Inc. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The Williamson Ether Synthesis [cs.gordon.edu]
• 6. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 10. Phenoxyacetic acid synthesis - chemicalbook [chemicalbook.com]
• 11. georgiachemical.com [georgiachemical.com]
• 12. Lignin-Catalyzed Synthesis of Phenoxyacetic Acid: A Sustainable Approach to Functional Molecule Development | MDPI [mdpi.com]
• 13. WO2013056488A1 - Phenoxyacetic acid derivative synthesis method - Google Patents [patents.google.com]
• 14. CN104829447A - Continuous synthetic method of phenoxy acetic acid - Google Patents [patents.google.com]
• 15. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 16. wisdomlib.org [wisdomlib.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Alkylation of phenol: a mechanistic view - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. jocpr.com [jocpr.com]
• 21. quora.com [quora.com]

Removal of unreacted starting materials from (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

Welcome to the technical support guide for the purification of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this compound and require a high degree of purity for their downstream applications. Purity is paramount, as even trace amounts of unreacted starting materials or side products can significantly impact biological assays, crystallization studies, and subsequent synthetic steps.

This guide provides in-depth, experience-based solutions to common purification challenges, moving beyond simple procedural lists to explain the underlying chemical principles. We will focus on leveraging the distinct physicochemical properties of the target molecule and potential impurities to achieve effective separation.

Core Principles of Separation

The purification strategy for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid hinges on the different functional groups present in the target molecule versus its likely precursors. The key functional groups to consider are:

• Carboxylic Acid: Present on the target molecule, making it acidic.

• Phenol: A potential unreacted starting material, which is weakly acidic.

• Aldehyde: A key functional group on the target molecule.

The significant difference in acidity (pKa) between a carboxylic acid and a phenol is the primary lever for separation via acid-base extraction.[1][2][3]

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid in a direct question-and-answer format.

Question 1: My final product is an oil or has a low/broad melting point, but the reaction seems complete by TLC. What is the likely issue?

Answer: A low or broad melting point is a classic indicator of impurities. Even if thin-layer chromatography (TLC) shows a single spot, co-eluting impurities may be present. The most common culprits are unreacted starting materials that have similar polarity to the product.

• Likely Impurity: Unreacted (2-chloro-6-ethoxyphenoxy)acetic acid (the non-formylated precursor). This impurity lacks the polar aldehyde group but still possesses the carboxylic acid, giving it a similar polarity profile.

• Causality: The formylation reaction (e.g., Duff or Reimer-Tiemann reaction) may not have gone to completion.[4][5][6][7][8] The resulting mixture contains two carboxylic acids that can be difficult to separate by simple extraction or crystallization alone.

• Recommended Action:

  • Column Chromatography: This is the most effective method for separating two compounds with a subtle difference in polarity. Use a silica gel column with a gradient elution system, starting with a less polar solvent system (e.g., 9:1 Hexane:Ethyl Acetate with 1% acetic acid) and gradually increasing the polarity. The small amount of acetic acid helps to prevent tailing of the carboxylic acids on the silica.

  • Derivative Formation: For highly persistent impurities, consider forming a derivative of the aldehyde. The reaction of aldehydes with sodium bisulfite to form charged bisulfite adducts is a well-established purification method.[9][10][11] The adduct is water-soluble and can be extracted into the aqueous phase, leaving the non-aldehyde impurity in the organic layer. The aldehyde can then be regenerated by treating the aqueous layer with a base (like sodium bicarbonate) or acid.

Question 2: My NMR spectrum shows a singlet around 9.8-10.0 ppm (aldehyde proton), but I also see peaks corresponding to unreacted 2-chloro-6-ethoxyphenol. How do I remove this?

Answer: The presence of the starting phenol is a common issue. Fortunately, its removal is straightforward due to the significant difference in acidity between the phenolic proton and the carboxylic acid proton.

• Causality: The key is to exploit the pKa difference. Carboxylic acids (pKa ~4-5) are strong enough to be deprotonated by a weak base like sodium bicarbonate (NaHCO₃).[1][2] Phenols (pKa ~10) are much less acidic and will not be significantly deprotonated by sodium bicarbonate.[1][2][3]

• Recommended Action: Acid-Base Extraction

  • Dissolve the crude product in an organic solvent immiscible with water, such as ethyl acetate or dichloromethane.

  • Transfer the solution to a separatory funnel and wash it with a saturated aqueous solution of sodium bicarbonate.[12][13] The (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid will be deprotonated to its carboxylate salt and move into the aqueous layer. The unreacted phenol will remain in the organic layer.

  • Separate the layers. The organic layer containing the phenol can be discarded.

  • Cool the aqueous layer in an ice bath and slowly acidify it with a strong acid (e.g., 2M HCl) until the pH is ~2. Your purified product will precipitate out of the solution.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry thoroughly.

This workflow is illustrated in the diagram below.

Caption: Acid-base extraction workflow for removing phenolic impurities.

Frequently Asked Questions (FAQs)

Q: What is the best general-purpose method for purifying (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid?

A: A two-stage approach is most robust. First, perform an acid-base extraction as described above to remove any phenolic starting materials and other neutral or basic impurities.[14][15][16] This step leverages the acidic nature of your product. Second, recrystallize the solid obtained after acidification. This will remove impurities that have similar acidity but different solubility profiles, such as the non-formylated precursor.

Q: How do I choose a suitable solvent for recrystallization?

A: The ideal recrystallization solvent is one in which your compound is highly soluble at high temperatures but poorly soluble at room temperature or below.[17][18][19]

• Screening: Test small amounts of your product in various solvents (e.g., ethanol/water, isopropanol, ethyl acetate/hexane, toluene).

• Procedure: Add a small amount of solvent to a test tube containing your crude product. If it dissolves at room temperature, the solvent is too good. If it doesn't dissolve, heat the mixture. A good solvent will dissolve the compound upon heating. Then, allow it to cool slowly to room temperature and then in an ice bath to see if crystals form.[18]

• Common Systems: For a molecule like this, a mixed solvent system such as ethanol-water or ethyl acetate-hexane is often effective. Dissolve the compound in a minimal amount of the "good" solvent (e.g., hot ethanol) and then slowly add the "poor" solvent (e.g., water) until the solution becomes slightly cloudy (the cloud point). Reheat to clarify and then allow to cool slowly.

Q: How can I confirm the final purity of my product?

A: A combination of techniques is essential for confirming purity:

• Melting Point: A sharp melting point close to the literature value is a strong indicator of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is crucial. Look for the absence of impurity peaks and the correct integration of all signals corresponding to your target molecule.

• High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS): These are highly sensitive techniques that can quantify purity and identify any remaining trace impurities by their mass.

Data Summary for Separation Strategy

To effectively design a purification protocol, understanding the physical properties of the involved compounds is critical.

Compound	Key Functional Groups	Acidity	Expected Behavior in NaHCO₃ Wash
(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid	Carboxylic Acid, Aldehyde, Ether	Acidic (pKa ~4)	Deprotonates to form a water-soluble salt. Moves to aqueous layer.
2-chloro-6-ethoxyphenol	Phenol, Ether	Weakly Acidic (pKa ~10)	Does not react significantly. Remains in organic layer.
(2-chloro-6-ethoxyphenoxy)acetic acid	Carboxylic Acid, Ether	Acidic (pKa ~4)	Deprotonates to form a water-soluble salt. Moves to aqueous layer.

Detailed Experimental Protocol: Purification via Extraction and Recrystallization

This protocol assumes your crude product contains both unreacted phenol and the non-formylated carboxylic acid precursor.

Part 1: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in ethyl acetate (EtOAc, ~10-20 mL per gram of crude material).

• Transfer: Add the solution to a separatory funnel.

• Bicarbonate Wash: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently to release CO₂ pressure.

• Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean flask.

• Re-extraction: Repeat the wash of the organic layer with fresh NaHCO₃ solution two more times to ensure complete extraction of all acidic components. Combine all aqueous layers.

• Back-Wash (Optional): Wash the combined aqueous layers with a small amount of fresh EtOAc to remove any trapped neutral impurities. Discard this organic wash.

• Acidification: Cool the combined aqueous layers in an ice-water bath. While stirring, slowly add 2M HCl dropwise until the pH of the solution is ~2 (check with pH paper). A white precipitate of your product and the non-formylated precursor should form.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the filter cake with a small amount of cold deionized water.

• Drying: Dry the solid under vacuum. At this stage, the phenolic impurity should be removed.

Part 2: Recrystallization

• Solvent Selection: Based on prior screening, select an appropriate solvent system (e.g., ethanol/water).

• Dissolution: Place the dried solid from Part 1 into an Erlenmeyer flask. Add the minimum amount of hot ethanol required to fully dissolve the solid.

• Induce Crystallization: While the solution is still hot, slowly add deionized water dropwise until you observe persistent cloudiness. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Final Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water mixture, and dry thoroughly under vacuum to yield pure (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Caption: Comprehensive purification and quality control workflow.

References

• Grokipedia. Acid–base extraction.

• Wikipedia. Acid–base extraction. Available from: [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]

• Fiveable. Acid-Base Extraction Definition - Organic Chemistry Key Term. Available from: [Link]

• Millersville University. Recrystallization. Available from: [Link]

• Royal Society of Chemistry. Finding the best solvent for recrystallisation student sheet. Education in Chemistry. Available from: [Link]

• Eastern Kentucky University. Acid-Base Liquid-Liquid Extraction. Edubirdie. Available from: [Link]

• University of York, Chemistry Teaching Labs. Solvent Choice. Available from: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available from: [Link]

• Study.com. Video: Acid-Base Extraction | Purpose, Theory & Applications. Available from: [Link]

• Study.com. A mixture of a carboxylic acid and a phenol can often be separated by extracting with aqueous sodium bicarbonate and a suitable organic solvate. What difference in the chemical properties of the carbo. Available from: [Link]

• Reddit. Purifying aldehydes?. r/chemistry. Available from: [Link]

• PubMed. Purification and Properties of Reductases for Aromatic Aldehydes and Ketones From Guinea Pig Liver. Available from: [Link]

• Grokipedia. Duff reaction.

• ResearchGate. Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. Available from: [Link]

• Prezi. Separation of a Carboxylic Acid, a Phenol, and a Neutral Sub. Available from: [Link]

• Wikipedia. Duff reaction. Available from: [Link]

• Google Patents. Method for removal of aldehydes from chemical manufacturing production streams during distillative purification.

• ACS Publications. Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development. Available from: [Link]

• Quora. How to separate phenol, benzoic acid, aniline and biphenyl. Available from: [Link]

• ResearchGate. A Theoretical Study of the Duff Reaction: Insights into its Selectivity. Available from: [Link]

• Semantic Scholar. A theoretical study of the Duff reaction: insights into its selectivity. Available from: [Link]

• Chegg. Explain why a carboxylic acid is separable from a phenol in the extraction experiment. Available from: [Link]

• Cambridge University Press. Duff Reaction. Available from: [Link]

• L.S.College, Muzaffarpur. Reimer–Tiemann reaction. Available from: [Link]

• NROChemistry. Reimer-Tiemann Reaction: Mechanism & Examples. Available from: [Link]

• Reddit. Phenol, amine, carboxylic acid separation, is this right?. r/chemhelp. Available from: [Link]

• Unacademy. Reimer-Tiemann Reaction | JEE Chemistry. Available from: [Link]

• J&K Scientific LLC. Reimer-Tiemann Reaction. Available from: [Link]

• Wikipedia. Reimer–Tiemann reaction. Available from: [Link]

Sources

• 1. homework.study.com [homework.study.com]
• 2. quora.com [quora.com]
• 3. chegg.com [chegg.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Duff reaction - Wikipedia [en.wikipedia.org]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. Reimer-Tiemann Reaction | JEE Chemistry | JEE Main | JEE Advanced [unacademy.com]
• 8. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 13. fiveable.me [fiveable.me]
• 14. grokipedia.com [grokipedia.com]
• 15. Acid-Base Liquid-Liquid Extraction | Eastern Kentucky University - Edubirdie [edubirdie.com]
• 16. study.com [study.com]
• 17. Recrystallization [sites.pitt.edu]
• 18. edu.rsc.org [edu.rsc.org]
• 19. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]

Technical Support Center: Synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

Welcome to the technical support center for the synthesis and scale-up of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. This guide is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice, answers to frequently asked questions, and a detailed experimental protocol based on established chemical principles. Our goal is to explain the causality behind experimental choices, ensuring a robust and reproducible synthesis.

I. Synthetic Workflow Overview

The synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is typically approached via a two-step process. The first step involves the regioselective formylation of a substituted phenol, followed by an O-alkylation to introduce the acetic acid moiety. Understanding the nuances of each step is critical for achieving high yield and purity, especially during scale-up.

Figure 1: General synthetic pathway for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

II. Detailed Experimental Protocol

This protocol provides a baseline procedure. Yields and reaction times may vary and should be optimized for your specific laboratory conditions and scale.

Step 1: Synthesis of 3-Chloro-5-ethoxy-4-hydroxybenzaldehyde (Vilsmeier-Haack Formylation)

• Reagent Preparation: In a three-necked flask equipped with a dropping funnel, mechanical stirrer, and nitrogen inlet, cool N,N-dimethylformamide (DMF, 3.0 equiv.) to 0°C in an ice bath.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 1.2 equiv.) dropwise to the cooled DMF, ensuring the temperature does not exceed 10°C. Stir the mixture for 30 minutes at 0°C to form the Vilsmeier reagent.[1][2]

• Substrate Addition: Dissolve 2-Chloro-6-ethoxyphenol (1.0 equiv.) in a minimal amount of DMF and add it dropwise to the Vilsmeier reagent.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to 60-70°C. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.[3]

• Work-up: Cool the reaction mixture to room temperature and pour it carefully onto crushed ice with vigorous stirring.

• Neutralization & Extraction: Neutralize the aqueous solution with sodium bicarbonate or sodium hydroxide solution until pH 7 is reached. The product may precipitate. Extract the aqueous layer three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Step 2: Synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid (Williamson Ether Synthesis & Hydrolysis)

• Setup: To a solution of 3-Chloro-5-ethoxy-4-hydroxybenzaldehyde (1.0 equiv.) in acetone or DMF, add anhydrous potassium carbonate (K₂CO₃, 2.5 equiv.).

• Alkylation: Add ethyl chloroacetate (1.2 equiv.) to the suspension and heat the mixture to reflux. Monitor the reaction by TLC until the starting phenol is consumed (typically 6-12 hours).[4][5]

• Isolation of Ester: After cooling, filter off the inorganic salts and wash them with acetone. Evaporate the solvent from the filtrate to obtain the crude intermediate ester.

• Hydrolysis: Dissolve the crude ester in a mixture of ethanol and water. Add sodium hydroxide (2.0 equiv.) and stir at room temperature or with gentle heating until the hydrolysis is complete (as monitored by TLC).

• Acidification & Isolation: Remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water and cool in an ice bath. Acidify carefully with cold dilute hydrochloric acid (HCl) to a pH of 1-2.[4]

• Final Purification: The solid product will precipitate. Collect the precipitate by filtration, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum. Recrystallization from an appropriate solvent system (e.g., ethanol/water) can be performed for higher purity.

III. Troubleshooting Guide

This section addresses common issues encountered during the synthesis and scale-up.

Problem / Question	Potential Causes	Recommended Solutions & Scientific Rationale
Q1: Low or no yield in the Vilsmeier-Haack formylation step (Step 1).	1. Moisture Contamination: POCl₃ and the Vilsmeier reagent are highly sensitive to moisture, leading to decomposition. 2. Poor Reagent Quality: Impure DMF or decomposed POCl₃. 3. Incorrect Stoichiometry: Insufficient Vilsmeier reagent relative to the phenol. 4. Low Reaction Temperature: Insufficient energy to overcome the activation barrier for electrophilic substitution.	1. Ensure Dry Conditions: Use oven-dried glassware and anhydrous DMF. Perform the reaction under a nitrogen or argon atmosphere. Water quenches the reactive Vilsmeier reagent. 2. Use Fresh Reagents: Distill DMF before use to remove water and amine impurities.[6] Use a fresh, unopened bottle of POCl₃. 3. Optimize Stoichiometry: While 1.2 equivalents of POCl₃ are typical, increasing it to 1.5 equivalents may improve conversion for less reactive substrates. 4. Increase Temperature: Gradually increase the reaction temperature to 80-90°C, but monitor for potential side reactions or decomposition.
Q2: A mixture of isomers is formed during formylation.	1. Substrate Directing Effects: The chloro and ethoxy groups are both ortho, para-directing. While the desired product is the result of formylation para to the ethoxy group, other isomers are possible.[7] 2. Harsh Reaction Conditions: High temperatures can sometimes reduce regioselectivity.	1. Confirm Starting Material: Ensure the correct starting material (2-Chloro-6-ethoxyphenol) is used to favor the desired regiochemistry. 2. Purification: Isomers can often be separated by flash column chromatography on silica gel, leveraging their polarity differences. Fractional crystallization may also be effective if the isomers have sufficiently different solubilities. 3. Alternative Methods: For highly sensitive substrates, formylation with dichloromethyl methyl ether and a Lewis acid like TiCl₄ can sometimes offer better regioselectivity than the Vilsmeier-Haack reaction.[7]
Q3: The Williamson ether synthesis (Step 2) is slow or incomplete.	1. Weak Base: The chosen base may not be strong enough to fully deprotonate the phenol, which is required for the nucleophilic attack. 2. Poor Solvent Choice: The solvent may not adequately dissolve the reactants or facilitate the Sₙ2 reaction. 3. Steric Hindrance: The ortho-chloro group can sterically hinder the approach of the electrophile to the phenoxide oxygen.	1. Base Selection: K₂CO₃ is a good choice for scalability, but if the reaction is sluggish, a stronger base like sodium hydride (NaH) in an aprotic solvent like THF or DMF can be used. CAUTION: NaH is highly reactive. 2. Solvent Optimization: Polar aprotic solvents like DMF or DMSO are excellent for Sₙ2 reactions as they solvate the cation (K⁺) but not the nucleophilic anion, increasing its reactivity. 3. Increase Temperature/Time: Increase the reflux temperature (if possible) and reaction time. The addition of a catalytic amount of sodium iodide (NaI) can accelerate the reaction via the Finkelstein reaction, where the more reactive iodoacetate is formed in situ.
Q4: The final product is impure and difficult to crystallize.	1. Incomplete Hydrolysis: Residual ester remains in the final product. 2. Side Products: Unreacted starting materials or byproducts from side reactions are present. 3. Trapped Solvents/Salts: Inefficient washing or drying.	1. Ensure Complete Hydrolysis: Monitor the hydrolysis step by TLC until all the ester is consumed. If necessary, add more base or increase the reaction time/temperature. 2. Thorough Work-up: After acidification, wash the crude product thoroughly with cold water to remove inorganic salts. An additional wash with a non-polar solvent like hexane can remove less polar impurities. 3. Purification Strategy: If the product fails to crystallize, purify it via column chromatography using a suitable solvent system (e.g., ethyl acetate/hexane with 1% acetic acid). The presence of acetic acid in the eluent helps to keep the carboxylic acid protonated and prevents streaking on the silica gel.
Q5: When scaling up the reaction, the yield has dropped significantly.	1. Inefficient Mixing: In larger vessels, mechanical stirring may not be sufficient to maintain a homogenous mixture, especially in heterogeneous reactions (e.g., with K₂CO₃). 2. Poor Heat Transfer: Exothermic or endothermic steps are harder to control at scale, leading to temperature gradients, hot spots, and potential side reactions. 3. Modified Work-up: Extraction and filtration can be less efficient at larger scales.	1. Improve Agitation: Use an appropriately sized mechanical stirrer with a suitable impeller design (e.g., anchor or turbine) to ensure efficient mixing. 2. Controlled Addition & Heating: For exothermic steps like the formation of the Vilsmeier reagent, use a jacketed reactor with controlled cooling. Add reagents at a slower rate to manage heat evolution. Use controlled heating mantles or oil baths for consistent heating. 3. Optimize Work-up: Allow more time for phase separation during extractions. Ensure filter cakes are washed thoroughly to maximize product recovery. Consider alternative work-up procedures like trituration if extraction becomes impractical.

IV. Frequently Asked Questions (FAQs)

Q: What is the mechanism of the Vilsmeier-Haack reaction? A: The reaction involves two main stages. First, a substituted amide (like DMF) reacts with an acid halide (like POCl₃) to form a highly electrophilic chloroiminium ion, known as the Vilsmeier reagent.[1] This reagent then acts as the electrophile in an electrophilic aromatic substitution reaction with an electron-rich aromatic ring, such as a phenol. The initial product is an iminium ion, which is subsequently hydrolyzed during aqueous work-up to yield the final aldehyde.[1][2]

Q: What are the primary safety concerns with this synthesis? A: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water, releasing toxic HCl gas. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Chloroacetic acid and its esters are toxic and corrosive.[5][8] All reactions should be performed with careful planning and adherence to standard laboratory safety procedures.

Q: Which analytical methods are best for monitoring this synthesis? A:

• Thin Layer Chromatography (TLC): Ideal for rapid, qualitative monitoring of reaction progress by observing the disappearance of starting materials and the appearance of products.[9]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on reaction conversion and the purity of the final product. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with an acid modifier like phosphoric or formic acid) is a suitable starting point.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the intermediates and the final product, and for assessing purity.

• Mass Spectrometry (MS): Used to confirm the molecular weight of the synthesized compounds.[9]

Q: Can I use sodium chloroacetate directly in Step 2 instead of the ester? A: Yes, it is possible to use sodium chloroacetate or chloroacetic acid directly with a stronger base.[4][5] This approach combines the alkylation and hydrolysis into a single step. However, using the ester (e.g., ethyl chloroacetate) followed by a separate hydrolysis step is often preferred as it can lead to a cleaner reaction and easier purification of the intermediate ester before the final hydrolysis.

V. References

• US20090247781A1 - Synthesis of phenoxyacetic acid derivatives - Google Patents.

• Micellar effects on the Vilsmeier-haack formylation reactions with phenols in nonaqueous solvents-A - JOCPR .

• o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4 .

• Vilsmeier–Haack reaction - Sciencemadness Discussion Board .

• Vilsmeier–Haack reaction - Wikipedia .

• Vilsmeier-Haack Reaction - Organic Chemistry Portal .

• Contents - The Royal Society of Chemistry .

• WO2013056488A1 - Phenoxyacetic acid derivative synthesis method - Google Patents .

• coumarone - Organic Syntheses Procedure .

• Acetic acid, ethoxy-, and ethyl ester - Organic Syntheses Procedure .

• analytical methods - Agency for Toxic Substances and Disease Registry .

• Acetic acid, (2-formylphenoxy)- | SIELC Technologies .

Sources

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. jocpr.com [jocpr.com]
• 4. WO2013056488A1 - Phenoxyacetic acid derivative synthesis method - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. sciencemadness.org [sciencemadness.org]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. rsc.org [rsc.org]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. Acetic acid, (2-formylphenoxy)- | SIELC Technologies [sielc.com]

Improving the purity of synthesized (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

Technical Support Center: (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. Achieving high purity is critical for downstream applications, ensuring reproducibility in biological assays and compliance with regulatory standards. This document provides in-depth troubleshooting advice, frequently asked questions, and validated purification protocols to address common challenges encountered during the synthesis and purification of this compound.

Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental challenges in a question-and-answer format, providing both solutions and the underlying scientific rationale.

Question 1: My final product is an off-white or yellowish powder, not the expected white solid. What are the likely impurities, and how can I remove the color?

Answer: A yellowish or off-white color typically indicates the presence of residual starting materials or side-products, which are often phenolic compounds that can oxidize over time to form colored quinone-like structures.

• Causality: The most probable impurity is the unreacted phenolic precursor, 3-chloro-5-ethoxy-4-hydroxybenzaldehyde. Phenols are susceptible to air oxidation, especially under basic conditions used during the synthesis (e.g., Williamson ether synthesis), leading to colored impurities.

• Solution: The most effective method for removing trace colored impurities and improving the crystal habit is recrystallization with the aid of activated carbon.

  • Dissolve the crude product in a suitable hot solvent (e.g., an ethanol/water mixture).

  • Add a small amount (typically 1-2% by weight) of activated carbon to the hot solution.

  • Keep the solution hot for 5-10 minutes to allow the carbon to adsorb the colored impurities.

  • Perform a hot filtration through a fluted filter paper or a pad of Celite® to remove the activated carbon.

  • Allow the clear, hot filtrate to cool slowly to induce crystallization.

• Self-Validation: The resulting crystals should be significantly lighter in color, and the filtrate post-crystallization will retain the yellowish hue, confirming the removal of the impurities. A melting point determination before and after this procedure should show a sharper and higher melting point for the purified product. A similar technique is a standard and effective method for purifying related compounds like o-formylphenoxyacetic acid[1].

Question 2: After synthesis and workup, my yield is high, but ¹H NMR analysis shows broad peaks and a complex aromatic region. What does this suggest?

Answer: Broad peaks in an NMR spectrum, particularly for the carboxylic acid proton and aromatic protons, often suggest the presence of a mixture of acidic and phenolic compounds, residual inorganic salts, or trapped solvent.

• Causality: The primary unreacted starting materials—the phenolic aldehyde and chloroacetic acid—can co-precipitate with your product. The aldehyde proton of the starting material will appear at a slightly different chemical shift than the product's aldehyde proton, and the presence of two different carboxylic acid protons (product and chloroacetic acid) can lead to complex and broadened signals.

• Solution: For complex mixtures where simple recrystallization is insufficient, flash column chromatography is the preferred method[2][3]. This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) and solubility in the mobile phase.

  • Stationary Phase: Silica gel (Kieselgel 60) is effective[2].

  • Mobile Phase (Eluent): A gradient system of hexane/ethyl acetate is a good starting point. Due to the carboxylic acid group, adding a small amount of acetic acid (0.5-1%) to the eluent system is crucial. This suppresses the deprotonation of the target compound on the acidic silica surface, preventing significant peak tailing and improving separation.

• Workflow: A detailed protocol for column chromatography is provided in the "Experimental Protocols" section below.

Question 3: My product seems pure by ¹H NMR, but it fails to crystallize from common solvents, instead oiling out. What is causing this, and how can I fix it?

Answer: "Oiling out" occurs when a compound precipitates from a solution above its melting point or when impurities are present that depress the melting point of the mixture below the temperature of the solution.

• Causality: The most common cause is using a solvent with too high a boiling point or a solvent in which the compound is excessively soluble even at lower temperatures. Residual water or other low-melting point impurities can also contribute.

• Solutions:

  • Solvent System Optimization: Switch to a lower-boiling point solvent system. If using a single solvent, try a binary solvent system. For example, dissolve the crude product in a minimal amount of a hot "good" solvent (like ethanol or ethyl acetate) and then slowly add a "poor" solvent (like hexanes or water) until turbidity (cloudiness) persists. Gently heat to redissolve, then allow to cool slowly.

  • Seeding: If you have a small amount of pure, crystalline material from a previous batch, add a single seed crystal to the supersaturated solution just below the boiling point. This provides a nucleation site for crystal growth.

  • Reduce Temperature Slowly: Avoid crash cooling in an ice bath. Allow the flask to cool to room temperature undisturbed, then transfer it to a 4°C refrigerator. Slow cooling promotes the formation of well-ordered, pure crystals.

Frequently Asked Questions (FAQs)

Q: What is the recommended storage condition for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid? A: The compound should be stored in a tightly closed container in a dry, well-ventilated place[4]. For long-term stability, storage at room temperature under an inert atmosphere is recommended to prevent potential oxidation of the aldehyde group[5]. The product is generally stable under standard ambient conditions[4].

Q: Which analytical techniques are best for assessing the purity of the final product? A: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): An excellent, rapid method for monitoring reaction progress and assessing the effectiveness of column chromatography fractions[2].

• ¹H and ¹³C NMR Spectroscopy: Provides detailed structural information and can be used to identify and quantify impurities if their signals are resolved from the product peaks[2][6].

• High-Performance Liquid Chromatography (HPLC): Offers high-resolution separation and is ideal for determining purity with high accuracy[7]. A reverse-phase C18 column is typically effective[7].

• Melting Point Analysis: A sharp melting point range close to the literature value is a strong indicator of high purity[2]. Impurities typically cause melting point depression and broadening.

Q: What are the primary safety precautions I should take when handling this compound? A: (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is harmful if swallowed, causes skin irritation, and can cause serious eye damage[4]. It is also suspected of causing cancer[4]. Always handle this chemical in a fume hood while wearing appropriate personal protective equipment (PPE), including impervious gloves, safety goggles, and a lab coat[4].

Visualized Purification Workflow

The following diagram outlines the decision-making process for purifying the crude product.

Caption: Decision workflow for purifying crude (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Key Chemical Structures

The diagram below shows the target product and a key potential impurity.

Caption: Target product and a common unreacted precursor impurity.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is ideal for crude material that is already of moderate purity (>90%) but may contain minor colored impurities or trace starting materials.

Materials:

• Crude (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

• Ethanol (Reagent Grade)

• Deionized Water

• Activated Carbon

• Erlenmeyer Flasks, Hot Plate/Stirrer, Buchner Funnel, Filter Paper

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a minimal amount of hot ethanol to dissolve the solid completely. Aim for a concentration that requires heating to achieve full dissolution.

• Decolorization (if needed): If the solution is colored, add 1-2% w/w activated carbon. Stir the hot solution for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask to remove the carbon or any insoluble material.

• Induce Crystallization: To the hot, clear filtrate, add hot deionized water dropwise until the solution becomes faintly turbid. Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter with a small amount of cold ethanol/water (the same ratio used for crystallization) to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Solvent System	Characteristics
Ethanol / Water	Good: High recovery, forms well-defined crystals.
Ethyl Acetate / Hexanes	Alternative: Good for less polar impurities.
Acetic Acid / Water	Specialty: Can be effective but requires thorough drying.

Protocol 2: Purification by Flash Column Chromatography

This method is recommended for crude material with significant impurities or when separating products with similar polarities[3].

Materials:

• Crude (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

• Silica Gel (230-400 mesh)

• Solvents: Hexanes, Ethyl Acetate, Acetic Acid (all HPLC grade)

• Glass Chromatography Column, Test Tubes/Fraction Vials, TLC Plates

Procedure:

• Sample Preparation (Dry Loading): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane or ethyl acetate). Add a small amount of silica gel (approx. 2-3 times the mass of the crude product) and evaporate the solvent completely to obtain a free-flowing powder. This prevents overloading the column top.

• Column Packing (Wet Packing): Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 95:5 Hexanes:Ethyl Acetate). Pour the slurry into the column and use gentle air pressure to pack it uniformly, avoiding bubbles[3].

• Loading: Carefully add the dry-loaded sample to the top of the packed silica gel bed.

• Elution: Begin eluting the column with the mobile phase, collecting fractions. A gradient elution is typically most effective.

Step	Hexanes (%)	Ethyl Acetate (%)	Acetic Acid (%)	Purpose
1	90	10	0.5	Elute non-polar impurities.
2	70	30	0.5	Elute less polar byproducts.
3	50	50	0.5	Elute the target product.
4	0	100	0.5	Elute highly polar impurities.

• Fraction Analysis: Monitor the collected fractions by TLC. Spot each fraction on a TLC plate and develop it in a solvent system that gives the target compound an Rf value of ~0.3-0.4 (e.g., 1:1 Hexanes:Ethyl Acetate + 0.5% Acetic Acid). Visualize spots under UV light.

• Combine and Evaporate: Combine the pure fractions containing the desired product and remove the solvent using a rotary evaporator.

• Final Product: The resulting solid can be used directly or recrystallized (Protocol 1) for ultimate purity.

References

• SIELC Technologies. (n.d.). Separation of Acetic acid, (2-formylphenoxy)- on Newcrom R1 HPLC column. Retrieved from SIELC Technologies. [Link]

• The Royal Society of Chemistry. (2024). Supplementary Information. Retrieved from The Royal Society of Chemistry. [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Org. Synth. 2025, 102, 276-302. [Link]

• Burgstahler, A. W., & Worden, L. R. (1966). Coumarone. Org. Synth. 1966, 46, 28. [Link]

• Google Patents. (n.d.). CN101844978A - Synthesis method of 2-(2-chloroethoxy) acetic acid.

• Krakowiak, K. E., & Bradshaw, J. S. (1992). 4-benzyl-10,19-diethyl-4,10,19-triaza-1,7,13,16-tetraoxacycloheneicosane (triaza-21-crown-7). Org. Synth. 1992, 70, 129. [Link]

• Lead Sciences. (n.d.). 2-(4-Formylphenoxy)acetic acid. Retrieved from Lead Sciences. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rsc.org [rsc.org]
• 3. orgsyn.org [orgsyn.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. 2-(4-Formylphenoxy)acetic acid - Lead Sciences [lead-sciences.com]
• 6. 428836-03-7|2-(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid|BLD Pharm [bldpharm.com]
• 7. Separation of Acetic acid, (2-formylphenoxy)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Alternative Synthetic Routes for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the technical support center for the synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and alternative synthetic strategies for researchers encountering challenges in their synthetic endeavors. As Senior Application Scientists, we understand that a mere procedural outline is insufficient. Therefore, this document emphasizes the underlying chemical principles, potential pitfalls, and logical decision-making processes inherent in organic synthesis.

The target molecule, (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, is a substituted phenoxyacetic acid derivative. Its synthesis typically involves a multi-step sequence, primarily centered around the regioselective formylation of a substituted phenol and subsequent etherification. This guide will explore the established routes and provide scientifically grounded alternative pathways, complete with troubleshooting FAQs to address common experimental hurdles.

Core Synthetic Strategy and Key Disconnections

The primary retrosynthetic analysis of the target molecule reveals two key bond formations: the ether linkage and the introduction of the formyl group. This leads to two plausible forward synthetic approaches, each with its own set of advantages and challenges.

Caption: Retrosynthetic analysis of the target molecule.

Route 1: Formylation Followed by Etherification

This is often the most direct approach. The key intermediate is 3-Chloro-5-ethoxy-4-hydroxybenzaldehyde, which is then etherified to yield the final product.

Caption: Synthetic pathway for Route 1.

Step 1: Formylation of 2-Chloro-6-ethoxyphenol

The introduction of a formyl group onto the phenolic ring is a critical step. The choice of formylation reaction will depend on the desired regioselectivity, substrate tolerance, and available laboratory resources.

Comparative Analysis of Formylation Methods

Reaction	Reagents	Typical Yields	Advantages	Disadvantages
Vilsmeier-Haack	POCl₃, DMF	Moderate to High	Good for electron-rich arenes.[1]	Reagent is moisture-sensitive; workup can be hazardous.[2]
Reimer-Tiemann	CHCl₃, NaOH	Low to Moderate	Uses inexpensive reagents.[3][4]	Often results in a mixture of ortho and para isomers; low yields are common.[5]
Duff Reaction	Hexamethylenetetramine, Acid	Low to Moderate	Generally good for ortho-formylation of phenols.[6]	Can be inefficient and may require harsh conditions.[7][8]

Troubleshooting Guide & FAQs: Formylation Reactions

Q1: My Vilsmeier-Haack reaction is giving a low yield. What are the common causes?

A1: Low yields in Vilsmeier-Haack reactions can often be attributed to several factors:

• Moisture: The Vilsmeier reagent is highly sensitive to moisture. Ensure all glassware is oven-dried and reagents are anhydrous. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Quality: The purity of both phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) is crucial. Old or improperly stored DMF can contain dimethylamine, which can lead to side reactions.[9]

• Reaction Temperature: While the formation of the Vilsmeier reagent is typically done at low temperatures (0-5 °C), the subsequent formylation step may require heating to proceed at a reasonable rate.[10] Monitor the reaction by TLC to determine the optimal temperature and time.

• Stoichiometry: Carefully control the molar ratio of the Vilsmeier reagent to the substrate. An excess of the reagent can sometimes lead to di-formylation or other side products.[10]

Q2: I'm observing multiple spots on my TLC plate after a Reimer-Tiemann reaction. What are the likely byproducts?

A2: The Reimer-Tiemann reaction is notorious for producing a mixture of products. Common byproducts include:

• Para-isomer: The reaction can yield both ortho- and para-formylated products. The ratio is influenced by the reaction conditions and the steric and electronic nature of the substituents on the phenol.

• Unreacted Starting Material: Due to the often low conversion rates of this reaction, a significant amount of the starting phenol may remain.

• Dichloromethyl-substituted phenol: This is an intermediate that, if not fully hydrolyzed, will appear as an impurity.[4]

• Triphenylmethane-type dyes: Under the strongly basic conditions, condensation reactions can occur, leading to colored impurities.

Q3: The Duff reaction is not proceeding to completion. How can I improve the conversion?

A3: Incomplete conversion in a Duff reaction can be addressed by:

• Reaction Time and Temperature: The Duff reaction often requires prolonged heating at elevated temperatures (150-160 °C) to drive the reaction to completion.[11]

• Acid Catalyst: The choice and concentration of the acid catalyst (e.g., boric acid in glycerol, acetic acid) can significantly impact the reaction rate and yield.

• Anhydrous Conditions: The initial stages of the reaction should be anhydrous, as water can hydrolyze the hexamethylenetetramine.[11]

Step 2: Etherification (Williamson Ether Synthesis)

This classic reaction involves the deprotonation of the phenolic hydroxyl group followed by nucleophilic substitution with an alkyl halide.

Experimental Protocol: Williamson Ether Synthesis

• Deprotonation: Dissolve 3-Chloro-5-ethoxy-4-hydroxybenzaldehyde (1.0 eq) in a suitable polar aprotic solvent such as acetone or DMF. Add a base such as potassium carbonate (K₂CO₃, 1.5-2.0 eq) or sodium hydride (NaH, 1.1 eq, use with caution in DMF). Stir the mixture at room temperature for 30-60 minutes.

• Alkylation: To the resulting phenoxide solution, add ethyl chloroacetate (1.1-1.5 eq) dropwise.[12]

• Reaction Monitoring: Heat the reaction mixture to 50-80 °C and monitor its progress by TLC. The reaction is typically complete within 2-6 hours.

• Workup and Purification: After completion, cool the reaction mixture, filter off the inorganic salts, and remove the solvent under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.

Troubleshooting Guide & FAQs: Etherification

Q1: My etherification reaction is sluggish and incomplete. What can I do?

A1: Several factors can contribute to a slow or incomplete Williamson ether synthesis:

• Base Strength: Ensure the base is strong enough to completely deprotonate the phenol. For less acidic phenols, a stronger base like NaH may be necessary.

• Solvent Choice: A polar aprotic solvent like DMF or DMSO can accelerate the Sₙ2 reaction by solvating the cation of the base and leaving the anion more nucleophilic.

• Leaving Group: While chloroacetates are commonly used, bromo- or iodoacetates are more reactive and can be used to increase the reaction rate. A catalytic amount of sodium or potassium iodide can be added to facilitate an in-situ Finkelstein reaction, converting the chloroacetate to the more reactive iodoacetate.[12]

• Temperature: Increasing the reaction temperature can improve the rate, but be mindful of potential side reactions, such as elimination or decomposition.

Q2: I am observing O-alkylation as well as C-alkylation. How can I improve the selectivity?

A2: While O-alkylation is generally favored for phenoxides, C-alkylation can occur, especially with highly activated rings. To favor O-alkylation:

• Solvent: Use polar aprotic solvents.

• Counter-ion: The choice of the counter-ion of the base can influence the O/C alkylation ratio. Potassium salts often favor O-alkylation more than sodium or lithium salts.

Route 2: Etherification Followed by Formylation

In this alternative approach, the phenoxyacetic acid moiety is constructed first, followed by the introduction of the formyl group.

Caption: Synthetic pathway for Route 2.

Advantages of this route:

• The electron-donating ether group can further activate the aromatic ring towards electrophilic substitution in the formylation step.

• It may offer different regioselectivity compared to the formylation of the parent phenol.

Challenges of this route:

• The carboxylic acid group might interfere with some formylation reactions. It may be necessary to protect the carboxylic acid as an ester before formylation and then deprotect it.

Troubleshooting Guide & FAQs: Route 2

Q1: The formylation of (2-Chloro-6-ethoxyphenoxy)acetic acid is giving a complex mixture of products. Why?

A1: The presence of the acetic acid side chain can complicate the formylation:

• Vilsmeier-Haack Reaction: The carboxylic acid can react with the Vilsmeier reagent. It is highly recommended to perform the formylation on the corresponding ester (e.g., ethyl (2-chloro-6-ethoxyphenoxy)acetate) and then hydrolyze the ester to the carboxylic acid in a final step.

• Duff Reaction: The acidic conditions of the Duff reaction might be compatible with the carboxylic acid, but the high temperatures could lead to decarboxylation or other side reactions.

Q2: How can I selectively hydrolyze the ester in the presence of the aldehyde?

A2: Selective hydrolysis of the ester can be achieved under carefully controlled conditions:

• Basic Hydrolysis: Use a mild base like lithium hydroxide (LiOH) in a mixture of THF and water at room temperature. Monitor the reaction carefully by TLC to avoid any potential Cannizzaro reaction of the aldehyde.

• Acidic Hydrolysis: Mild acidic conditions (e.g., dilute HCl or H₂SO₄ in aqueous dioxane) can also be employed. However, this may be slower.

Alternative Formylation Strategies

Beyond the classical methods, other formylation techniques could be considered, especially if regioselectivity is a major issue.

• Gattermann Reaction: This reaction uses HCN and HCl, which are highly toxic. A safer modification, the Gattermann-Koch reaction, uses CO and HCl but is generally only applicable to simple aromatic hydrocarbons and not phenols.

• Ortho-lithiation followed by formylation: This powerful technique offers excellent regioselectivity. The phenol would first be protected, then directed ortho-metalation would be performed using a strong base like n-butyllithium, followed by quenching with a formylating agent like DMF. This is a more advanced technique requiring strict anhydrous and inert conditions.

Final Step: Oxidation of the Formyl Group (If an alternative starting material is used)

In some synthetic variations, it might be advantageous to introduce a different functional group that can be later converted to the carboxylic acid. For instance, if a related compound with a methyl group at the 4-position is available, it could be oxidized to the formyl group and then to the carboxylic acid.

The formyl group can be readily oxidized to a carboxylic acid using various oxidizing agents.[13] Common laboratory reagents for this transformation include:

• Potassium permanganate (KMnO₄)

• Chromic acid (H₂CrO₄)

• Silver oxide (Ag₂O) (Tollens' reagent)

Care must be taken to choose an oxidant that is compatible with the other functional groups in the molecule.

Summary and Recommendations

For the synthesis of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, Route 1 (Formylation followed by Etherification) is generally the more straightforward and recommended pathway. The Vilsmeier-Haack reaction is often the method of choice for the formylation step due to its generally higher yields and better regioselectivity compared to the Reimer-Tiemann and Duff reactions, provided that anhydrous conditions are strictly maintained.

Should challenges with regioselectivity or yield persist, Route 2 (Etherification followed by Formylation) on an ester-protected intermediate offers a viable alternative.

This technical guide is intended to be a living document. We encourage researchers to consult the primary literature for the most up-to-date procedures and to adapt these general guidelines to their specific experimental context.

References

• Duff, J. C. A new general method for the preparation of o-hydroxyaldehydes from phenols and hexamethylenetetramine. J. Chem. Soc.1941 , 547. [Link]

• Wikipedia. Duff reaction. [Link]

• The ScholarShip. The Duff Reaction: Researching A Modification. [Link]

• MDPI. 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Molbank2022 , 2022(4), M1480. [Link]

• UNI ScholarWorks. Studies on the Duff Reaction for the Preparation of O-Hydroxaldehydes. [Link]

• PSIBERG. Reimer-Tiemann Reaction: Ortho-Formylation of Phenols. [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

• Wikipedia. Reimer–Tiemann reaction. [Link]

• Reddit. Having some troubles with a Vislmeier-Haack reaction. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• ScienceDirect. The Reimer-Tiemann Reaction. Org. React.1982 , 28, 1-36. [Link]

• Allen. Reimer Tiemann Reaction Mechanism: Conditions & Applications. [Link]

• NROChemistry. Vilsmeier-Haack Reaction. [Link]

• Wikipedia. Aldehyde. [Link]

• NROChemistry. Reimer-Tiemann Reaction: Mechanism & Examples. [Link]

• L.S.College, Muzaffarpur. Reimer–Tiemann reaction. [Link]

• YouTube. Reimer Tiemann Reaction Mechanism. [Link]

• Wikipedia. Vilsmeier–Haack reaction. [Link]

• Unacademy. Reimer-Tiemann Reaction | JEE Chemistry. [Link]

• Reddit. Vilsmeier Haack Reaction. [Link]

• ResearchGate. Can anyone recommend how to do a reaction with chloroacetic acid or ethyl chloroacetate? [Link]

Sources

• 1. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. psiberg.com [psiberg.com]
• 4. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]
• 5. Reimer Tiemann Reaction Mechanism: Conditions & Applications [allen.in]
• 6. Duff reaction - Wikipedia [en.wikipedia.org]
• 7. thescholarship.ecu.edu [thescholarship.ecu.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. scholarworks.uni.edu [scholarworks.uni.edu]
• 12. researchgate.net [researchgate.net]
• 13. Aldehyde - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to (2-Chloro-6-ethoxy-4-formylphenoxy)acetic Acid and Other Phenoxyacetic Acid Derivatives for Researchers

This guide provides a comprehensive comparison of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid with other phenoxyacetic acid derivatives, offering insights for researchers, scientists, and professionals in drug development and agrochemical research. The focus is on the structure-activity relationships, potential biological activities, and detailed experimental protocols to facilitate further investigation.

Introduction to Phenoxyacetic Acid Derivatives

Phenoxyacetic acids are a versatile class of organic compounds with a core structure consisting of a phenyl ring linked to an acetic acid moiety through an ether bond.[1] This scaffold is present in numerous compounds with diverse biological activities, including herbicidal, fungicidal, antibacterial, and anti-inflammatory properties.[1] The biological function of these derivatives is highly dependent on the nature and position of substituents on the aromatic ring.[2]

Well-known examples of phenoxyacetic acid derivatives include the herbicides 2,4-Dichlorophenoxyacetic acid (2,4-D) and 2-Methyl-4-chlorophenoxyacetic acid (MCPA), which act as synthetic auxins, disrupting plant growth.[3] The introduction of different functional groups to the phenoxyacetic acid backbone allows for the fine-tuning of its physicochemical properties and biological efficacy.[2]

This guide specifically examines (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, a less-studied derivative, and compares its potential attributes to more established compounds in this family based on known structure-activity relationships.

Synthesis and Physicochemical Properties

The synthesis of phenoxyacetic acid derivatives generally involves the reaction of a substituted phenol with a haloacetic acid, typically chloroacetic acid, in the presence of a base.

General Synthesis of Phenoxyacetic Acids

A common synthetic route is the Williamson ether synthesis, where a sodium phenoxide is reacted with sodium chloroacetate.

Experimental Protocol: Synthesis of a Phenoxyacetic Acid Derivative (General)

This protocol outlines the general procedure for synthesizing a phenoxyacetic acid derivative, which can be adapted for specific compounds like (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid by using the corresponding substituted phenol.

• Step 1: Preparation of the Phenoxide

  • Dissolve the substituted phenol (1 equivalent) in a suitable solvent such as water or ethanol.

  • Add a solution of sodium hydroxide (2 equivalents) in water to the mixture while stirring.

• Step 2: Williamson Ether Synthesis

  • To the phenoxide solution, add a solution of chloroacetic acid (1 equivalent).

  • Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Step 3: Work-up and Purification

  • After the reaction is complete, cool the mixture and acidify with a mineral acid (e.g., hydrochloric acid) to precipitate the phenoxyacetic acid derivative.

  • Collect the precipitate by filtration, wash with cold water, and dry.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Diagram: General Synthesis of Phenoxyacetic Acids

Caption: General workflow for the synthesis of phenoxyacetic acid derivatives.

Physicochemical Properties Comparison

The physicochemical properties of phenoxyacetic acid derivatives are significantly influenced by their substituents. These properties, in turn, affect their biological activity and environmental fate.

Property	(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid	2,4-Dichlorophenoxyacetic acid (2,4-D)	4-Chlorophenoxyacetic acid (4-CPA)	Phenoxyacetic acid
Molecular Formula	C₁₁H₁₁ClO₅[4]	C₈H₆Cl₂O₃	C₈H₇ClO₃	C₈H₈O₃[1]
Molecular Weight	258.66 g/mol [4]	221.04 g/mol	186.59 g/mol	152.15 g/mol [1]
Appearance	-	White to yellow crystalline powder	White crystalline solid	White crystalline solid[1]
Melting Point (°C)	-	138-141	157-159	98-100
Water Solubility	-	900 mg/L	150 mg/L	12 g/L[1]
pKa	-	2.73	3.0	3.17
LogP	-	2.81	1.83	1.34

Note: Data for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is limited. The table will be updated as more information becomes available.

The presence of a chlorine atom and an ethoxy group in (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is expected to increase its lipophilicity compared to the parent phenoxyacetic acid, likely resulting in lower water solubility. The formyl group is a polar substituent that could slightly counteract this effect.

Comparative Biological Activity

The biological activity of phenoxyacetic acid derivatives is diverse and highly dependent on the ring substituents.

Herbicidal Activity

Phenoxyacetic acids are renowned for their herbicidal properties, acting as synthetic auxins that lead to uncontrolled growth and eventual death in susceptible plants, primarily broadleaf weeds.[3] The herbicidal efficacy is influenced by the substitution pattern on the aromatic ring.[2]

• Chloro-substitution: The presence and position of chlorine atoms are critical for herbicidal activity. For instance, 2,4-D with two chlorine atoms is a potent herbicide.[2] The chlorine atom in the ortho position of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is expected to contribute to its herbicidal potential.

• Ethoxy-substitution: An ethoxy group at the ortho position might modulate the molecule's interaction with auxin receptors and affect its translocation within the plant.

• Formyl-substitution: The formyl group at the para position is an electron-withdrawing group, which could influence the electronic properties of the aromatic ring and, consequently, its binding to target proteins.

Based on these structural features, it is hypothesized that (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid may exhibit selective herbicidal activity. Experimental validation is necessary to confirm this and to determine its efficacy compared to commercial herbicides.

Experimental Protocol: Evaluation of Herbicidal Activity (Post-emergence)

This protocol describes a standard method for assessing the post-emergence herbicidal activity of a test compound.

• Step 1: Plant Material

  • Grow various weed species (e.g., Abutilon theophrasti, Brassica juncea) and crop species (e.g., corn, wheat) in pots under controlled greenhouse conditions.[5]

  • Plants should be at the 2-4 leaf stage at the time of treatment.

• Step 2: Herbicide Application

  • Prepare stock solutions of the test compound and reference herbicides (e.g., 2,4-D) in a suitable solvent (e.g., acetone with a surfactant).

  • Apply the herbicide solutions as a foliar spray at various concentrations (e.g., 75 and 150 g ai/ha).[5] Include a control group sprayed only with the solvent.

• Step 3: Evaluation

  • After a set period (e.g., 2-3 weeks), visually assess the herbicidal damage on a scale of 0% (no effect) to 100% (complete kill).

  • Measure the fresh and dry weight of the above-ground plant material to quantify the growth inhibition.

Diagram: Auxin-Mimic Herbicide Action Pathway

Caption: Simplified signaling pathway of auxin-mimic herbicides.

Fungicidal and Antimicrobial Activity

Several phenoxyacetic acid derivatives have demonstrated notable antifungal and antibacterial activities.[1] The specific substituents on the aromatic ring play a crucial role in determining the spectrum and potency of this activity. The presence of chlorine and a formyl group in the target molecule suggests potential for antimicrobial action, as these functionalities are often found in bioactive compounds.

Experimental Protocol: In Vitro Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for antifungal susceptibility testing of yeasts.

• Step 1: Inoculum Preparation

  • Culture the fungal strain (e.g., Candida albicans) on an appropriate agar medium.

  • Prepare a standardized inoculum suspension in RPMI-1640 medium.[6]

• Step 2: Drug Dilution

  • Perform serial twofold dilutions of the test compound and a reference antifungal agent (e.g., Fluconazole) in a 96-well microtiter plate.[7]

• Step 3: Inoculation and Incubation

  • Add the fungal inoculum to each well.

  • Include a drug-free growth control and a sterile control.

  • Incubate the plate at 35°C for 24-48 hours.[7]

• Step 4: MIC Determination

  • The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the growth control.[7]

Conclusion and Future Directions

(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid represents an intriguing but understudied member of the phenoxyacetic acid family. Based on the well-established structure-activity relationships of this class of compounds, it is plausible that this derivative possesses notable biological activities, particularly as a selective herbicide. The presence of the ortho-chloro and para-formyl groups suggests potential for potent interactions with biological targets, while the ethoxy group may modulate its physicochemical properties.

Further research is imperative to elucidate the precise biological profile of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. The experimental protocols provided in this guide offer a robust framework for such investigations. Comparative studies against established phenoxyacetic acid derivatives like 2,4-D and MCPA will be crucial in determining its potential for applications in agriculture or pharmacology.

References

• K. Panczyk, et al. (2022). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Molecules, 27(19), 6435. [Link]

• V. Bala, et al. (2024). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Journal of Emerging Technologies and Innovative Research, 11(3). [Link]

• PubChem. (n.d.). 2-(2-Formylphenoxy)acetic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Y. Huang, et al. (2023). Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. RSC Advances, 13(45), 31659-31668. [Link]

• M. A. G. T. van der Heijden, et al. (2015). Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms. Journal of Clinical Microbiology, 53(5), 1496-1505. [Link]

• Wikipedia. (2023, December 27). Phenoxy herbicide. In Wikipedia. Retrieved from [Link]

• J. Song, et al. (2012). Synthesis and herbicidal activity of 2-(substituted phenoxyacetoxy)alkyl-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one. Journal of Agricultural and Food Chemistry, 60(33), 8119-8127. [Link]

• Organic Syntheses. (n.d.). 4-benzyl-10,19-diethyl-4,10,19-triaza-1,7,13,16-tetraoxacycloheneicosane (triaza-21-crown-7). Retrieved from [Link]

• Google Patents. (n.d.). CN101844978A - Synthesis method of 2-(2-chloroethoxy) acetic acid.

• The Ohio State University Pressbooks. (n.d.). 17.3 Herbicides that Mimic or Interfere with Auxin. In Weed Science. Retrieved from [Link]

• A. P. de Andrade, et al. (2020). pH and water hardness on the efficiency of auxin mimics herbicides. Revista Caatinga, 33(4), 1081-1089. [Link]

• S. P. S. S. Moss, et al. (2016). Design, Synthesis, and Evaluation of Novel Auxin Mimic Herbicides. Journal of Agricultural and Food Chemistry, 64(15), 3105-3113. [Link]

• PubChem. (n.d.). Rlm 45. National Center for Biotechnology Information. Retrieved from [Link]

• M. C. G. de Souza, et al. (2017). In vitro antifungal activity of organic compounds derived from amino alcohols against onychomycosis. Anais da Academia Brasileira de Ciências, 89(1), 329-337. [Link]

• M. J. Spiering, et al. (2018). An In Vitro Broth Microdilution Assay for the Screening of Antifungal Compounds. Journal of Visualized Experiments, (137), e57889. [Link]

• M. A. Pfaller, et al. (2001). Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations. Journal of Fungi, 7(1), 15. [Link]

• L. A. D. Williams, et al. (2010). Synthesis and antifungal activity of some substituted phenothiazines and related compounds. Bioorganic & Medicinal Chemistry Letters, 20(22), 6668-6671. [Link]

• Z.-L. Liu, et al. (2004). Synthesis and Fungicidal Activity of 2-Imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones and Their 5-Arylidene Derivatives. Molecules, 9(1), 8-13. [Link]

• R. M. Roe, et al. (2020). Auxin-mimic herbicides dilema: Their benefits and limitations. Pest Management Science, 76(10), 3297-3307. [Link]

• M. E. C. D. Real, et al. (2023). Crystal Structures and Physicochemical Properties of 3-Chloro-4-hydroxyphenylacetic Acid Salts with Amines. Crystals, 13(10), 1494. [Link]

• H. J. Sanders, et al. (1975). Substituted (2-phenoxyphenyl)acetic acids with antiinflammatory activity. 1. Journal of Medicinal Chemistry, 18(11), 1131-1133. [Link]

• Y. Wang, et al. (2023). Design, synthesis and antifungal activity of novel 1,4-benzoxazin-3-one derivatives containing an acylhydrazone moiety. Frontiers in Chemistry, 11, 1223456. [Link]

Sources

• 1. jetir.org [jetir.org]
• 2. mdpi.com [mdpi.com]
• 3. Phenoxy herbicide - Wikipedia [en.wikipedia.org]
• 4. chemscene.com [chemscene.com]
• 5. Synthesis and herbicidal activity of 2-(substituted phenoxyacetoxy)alkyl-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Herbicidal Efficacy of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic Acid Derivatives

For Researchers, Scientists, and Agrochemical Development Professionals

This guide provides a comprehensive analysis of the potential herbicidal efficacy of compounds derived from (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. As a member of the phenoxyacetic acid class of herbicides, this parent compound and its derivatives are expected to function as synthetic auxins, a well-established and commercially significant mode of action. Due to a lack of extensive publicly available data on the specific derivatives of this parent compound, this guide will leverage established structure-activity relationships (SAR) within the phenoxyacetic acid family to predict the herbicidal potential of hypothetical derivatives. Furthermore, it will provide detailed, field-proven experimental protocols for the synthesis and rigorous evaluation of these and other novel herbicidal candidates.

The Auxin-Mimic Mechanism of Action: A Foundation for Herbicide Design

Phenoxyacetic acid herbicides, including the foundational compound 2,4-D, exert their effects by mimicking the natural plant hormone indole-3-acetic acid (IAA).[1] At herbicidal concentrations, these synthetic auxins overwhelm the plant's natural hormonal regulation, leading to a cascade of events that result in uncontrolled growth and, ultimately, plant death.[2] The key steps in this mechanism involve the binding of the herbicide to auxin receptors, primarily the TIR1/AFB (Transport Inhibitor Response 1/Auxin-Signaling F-box) family of proteins.[3] This binding event triggers the degradation of Aux/IAA transcriptional repressors, which in turn unleashes auxin response factors (ARFs). The now-active ARFs stimulate the expression of numerous genes, leading to physiological disruptions such as epinasty (twisting of stems and leaves), abnormal cell elongation, and tissue damage.[1][2]

Caption: Mechanism of action for auxin-mimicking herbicides.

The Parent Compound: (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

The herbicidal potential of any derivative begins with the structure of its parent compound. In this case, (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid possesses several key features characteristic of phenoxyacetic acid herbicides: an aromatic ring, an ether linkage, and a carboxylic acid side chain. The substitutions on the ring—a chlorine atom, an ethoxy group, and a formyl group—are critical determinants of its chemical properties and, by extension, its biological activity.

Caption: Structure of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Hypothetical Derivatives and Predicted Efficacy Based on Structure-Activity Relationships

1. Ester Derivatives (Modification of the Carboxylic Acid Group)

The conversion of the carboxylic acid to an ester is a common strategy in herbicide development. Esters are generally more lipophilic than their corresponding carboxylic acids, which can enhance their uptake through the waxy cuticle of plant leaves. Once inside the plant, these esters are typically hydrolyzed by plant enzymes back to the active carboxylic acid form.

• Predicted Efficacy: Short-chain alkyl esters (e.g., methyl, ethyl, propyl esters) are likely to exhibit enhanced foliar uptake and, consequently, potentially greater herbicidal activity compared to the parent acid, particularly in post-emergence applications.[5]

2. Schiff Base and Hydrazone Derivatives (Modification of the Formyl Group)

The presence of a formyl (aldehyde) group offers a reactive handle for synthesizing a variety of derivatives, such as Schiff bases (imines) and hydrazones. These functional groups can significantly alter the molecule's size, shape, polarity, and hydrogen bonding capabilities, all of which can influence its interaction with the target auxin receptors.

• Schiff Base Derivatives: Reaction of the formyl group with various primary amines (e.g., substituted anilines) would yield Schiff base derivatives. The electronic properties of the substituents on the amine could fine-tune the herbicidal activity. Electron-withdrawing groups might enhance binding affinity to the receptor, while bulky groups could introduce steric hindrance. Some Schiff bases derived from other substituted phenoxyacetic acids have shown promising biological activities.[6][7]

• Hydrazone Derivatives: Condensation of the formyl group with hydrazines or hydrazides can produce hydrazone derivatives. Hydrazones have been explored in agrochemical research and have demonstrated a wide range of biological activities, including herbicidal effects.[8][9][10] The resulting derivatives could exhibit altered translocation patterns or receptor binding affinities.

Caption: Potential derivatization pathways for the parent compound.

Comparative Analysis with Commercial Herbicides

A meaningful way to contextualize the potential of these hypothetical derivatives is to compare their structural features with those of well-established phenoxyacetic acid herbicides like 2,4-D and MCPA.

Feature	(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid Derivatives (Hypothetical)	2,4-D (2,4-Dichlorophenoxyacetic acid)	MCPA (2-Methyl-4-chlorophenoxyacetic acid)
Ring Substituents	2-Chloro, 6-Ethoxy, 4-Formyl (or derivative)	2,4-Dichloro	2-Methyl, 4-Chloro
Predicted Selectivity	Likely broadleaf weed control, similar to other phenoxyacetic acids. The ethoxy and modified formyl groups may influence crop tolerance.	High selectivity for broadleaf weeds in monocot crops (e.g., corn, wheat).[5]	Similar to 2,4-D, with some differences in the spectrum of controlled weeds and crop tolerance.
Potential Advantages	The formyl group provides a site for creating a diverse library of derivatives, potentially leading to compounds with improved efficacy, altered soil persistence, or a different weed control spectrum.	Well-established, low-cost, and effective on a wide range of broadleaf weeds.	Often considered slightly safer on certain crops compared to 2,4-D.
Potential Disadvantages	Lack of existing data requires extensive research and development. Synthesis may be more complex and costly than for 2,4-D or MCPA.	Concerns regarding off-target drift and the development of resistant weed populations.	Similar to 2,4-D, with a slightly narrower weed control spectrum in some cases.

Experimental Protocols for Efficacy Evaluation

To move from hypothetical structures to validated herbicidal candidates, a rigorous and systematic evaluation process is essential. The following protocols outline a standard workflow for assessing the herbicidal efficacy of novel compounds.

Caption: A typical workflow for evaluating new herbicidal compounds.

1. Greenhouse Bioassays: Dose-Response and Weed Spectrum

Greenhouse trials are a critical first step for evaluating the whole-plant activity of new compounds under controlled conditions.

• Objective: To determine the dose-response relationship for various weed species and to identify the spectrum of susceptible plants.

• Methodology:

  • Plant Propagation: Grow a selection of relevant broadleaf and grass weed species, as well as representative crop species, in pots containing a standardized soil mix.

  • Treatment Application: When plants reach a consistent growth stage (e.g., 2-4 true leaves), apply the test compounds at a range of concentrations. Application should be performed using a calibrated track sprayer to ensure uniform coverage. Include an untreated control and a commercial standard (e.g., 2,4-D) for comparison.

  • Evaluation: At set time points (e.g., 7, 14, and 21 days after treatment), visually assess plant injury using a rating scale (e.g., 0% = no effect, 100% = plant death). Also, harvest the above-ground biomass, dry it in an oven, and weigh it to obtain a quantitative measure of growth inhibition.

  • Data Analysis: Calculate the GR50 (the dose required to cause a 50% reduction in growth) for each species. This value is a key metric for comparing the efficacy of different compounds.

2. Field Trials: Efficacy and Crop Safety under Real-World Conditions

Field trials are necessary to evaluate the performance of promising compounds under variable environmental conditions and in the presence of natural weed populations.

• Objective: To confirm herbicidal efficacy and assess crop safety under realistic agricultural settings.

• Methodology:

  • Site Selection: Choose a field site with a known history of uniform weed infestation.

  • Experimental Design: Use a randomized complete block design with multiple replications for each treatment. Plot sizes should be large enough to allow for accurate application and assessment.

  • Treatments: Include the most promising new compounds at several application rates, an untreated control, and a commercial standard.

  • Application: Apply the herbicides using a backpack or tractor-mounted sprayer calibrated to deliver a precise volume and pressure.

  • Assessments:

    • Weed Control: At regular intervals, assess the percentage of control for each weed species present in the plots.

    • Crop Injury: Visually rate any signs of phytotoxicity to the crop (e.g., stunting, discoloration, malformation).

    • Yield: At the end of the growing season, harvest the crop from each plot and measure the yield to determine the ultimate impact of the herbicide treatment.

Conclusion

While direct experimental evidence for the herbicidal efficacy of derivatives of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is currently limited, the principles of structure-activity relationships within the phenoxyacetic acid class provide a strong foundation for targeted synthesis and evaluation. The presence of a modifiable formyl group on the aromatic ring presents a unique opportunity to generate a diverse library of novel compounds. By creating ester, Schiff base, hydrazone, and other derivatives, it may be possible to develop new herbicides with improved efficacy, enhanced crop safety, or a more desirable environmental profile. The experimental protocols outlined in this guide provide a robust framework for the systematic evaluation of these and other novel herbicidal candidates, paving the way for the discovery of the next generation of weed management solutions.

References

• Šeršeň, F., Gregáň, F., Peško, M., Dvoranová, D., & Gregáň, J. (2015). Synthesis and Herbicidal Activity of New Hydrazide and Hydrazonoyl Derivatives. Molecules, 20(8), 14139-14154. [Link]

• Świderski, G., Kalinowska, M., Czerwiński, J., & Tyniecka, G. (2022). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. International Journal of Molecular Sciences, 23(8), 4381. [Link]

• Grossmann, K. (2010). Auxin herbicides: current status of mechanism and mode of action. Pest Management Science, 66(2), 113-120. [Link]

• Wang, Z., Chi, Y. R., & Wu, J. (2023). Hydrazone derivatives in agrochemical discovery and development. Pest Management Science. [Link]

• Ohio State University. (n.d.). Herbicides that Mimic or Interfere with Auxin. In Ohio State University Pressbooks. [Link]

• ResearchGate. (2022). Structural diagrams of 2,4-D and other phenoxy herbicides. [Link]

• MDPI. (2024). Bioactivity of Natural Compounds: From Plants to Humans. MDPI. [Link]

• Todd, T., et al. (2022). The differential binding and biological efficacy of auxin herbicides. Pest Management Science, 79(4), 1305-1315. [Link]

• Bala, V., Chhonker, Y. S., & Hashim, S. R. (2010). Synthesis and Antimicrobial Activity of Schiff Bases Derived from 2-Formylphenoxy Acetic Acid. Asian Journal of Chemistry, 22(8), 6523-6527. [Link]

• Moreland, D. E., Gentner, W. A., Hilton, J. L., & Hill, K. L. (1959). Studies on the Mechanism of Herbicidal Action of 2-Chloro-4,6-Bis(Ethylamino)-S-Triazine. Plant Physiology, 34(4), 432–435. [Link]

• Frontiers Media. (2022). Bioactive compounds for human and planetary health. Frontiers in Science. [https://www.frontiersin.org/articles/10.3389/fsci.2022.923 bioactive/full]([Link] bioactive/full)

• Kóródi, F., et al. (2002). Synthesis of optically active 2-[4-(6-chloro-2-benzoxazolyloxy) phenoxy]propionamide derivatives of potential herbicide activity. ARKIVOC. [Link]

• MDPI. (2024). Bioactivity of Natural Compounds: From Plants to Humans. MDPI. [Link]

• Ramirez-Gomez, M. V., et al. (2021). Bioactive compounds, antioxidant and antibacterial properties of the pulp, peel and aril of the fruit of Clusia quadrangula. Botanical Sciences, 99(2), 349-361. [Link]

• OMICS International. (2017). Exploring the Pharmacological Activities of Hydrazone Derivatives: A Review. Journal of Phytochemistry & Biochemistry. [Link]

• Szałaj, N., et al. (2015). Synthesis and antibacterial activity of Schiff bases and amines derived from alkyl 2-(2-formyl-4-nitrophenoxy)alkanoates. Medicinal Chemistry Research, 24(10), 3743–3757. [Link]

• Google Patents. (1989). Synthesis of 2-(4-hydroxyphenoxy)alkanoic acids.

• Frontiers Media. (2022). Bioactive compounds for human and planetary health. Frontiers in Science. [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Hydrazone Derivatives. Molecules, 12(8), 1910–1939. [Link]

• JETIR. (2015). SCHIFF BASES: A SHORT REVIEW ON THEIR BIOLOGICAL ACTIVITY. Journal of Emerging Technologies and Innovative Research, 2(7). [Link]

• Axsyn. (n.d.). Acetic acid,2-(2,4-dichloro-6-formylphenoxy)-, ethyl ester. [Link]

• Royal Society of Chemistry. (2021). Photochemistry of 2-(2-formylphenyloxy)acetic acid derivatives: synthesis of hydroxychromanones and benzofuranones. Organic & Biomolecular Chemistry. [Link]

• Google Patents. (2002). Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Herbicidal Activity of New Hydrazide and Hydrazonoyl Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and antibacterial activity of Schiff bases and amines derived from alkyl 2-(2-formyl-4-nitrophenoxy)alkanoates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Herbicidal Activity of New Hydrazide and Hydrazonoyl Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrazone derivatives in agrochemical discovery and development [html.rhhz.net]
• 10. omicsonline.org [omicsonline.org]

A Comparative Guide to the Herbicidal Activity of Phenoxyacetic Acids

Abstract

Phenoxyacetic acids represent a foundational class of selective, systemic herbicides that have been pivotal in broadleaf weed management for over half a century. Their mechanism as synthetic auxins, mimicking the natural plant hormone indole-3-acetic acid (IAA), induces catastrophic, uncontrolled growth in susceptible dicotyledonous species. This guide provides a comparative analysis of the herbicidal activity of prominent phenoxyacetic acid derivatives, including 2,4-Dichlorophenoxyacetic acid (2,4-D) and (4-chloro-2-methylphenoxy)acetic acid (MCPA). We delve into the structure-activity relationships that govern their efficacy, compare their performance using available experimental data, and provide detailed, self-validating protocols for their evaluation in a research setting. This document is intended for researchers in agronomy, plant science, and herbicide development, offering both foundational knowledge and practical methodologies for the scientific assessment of this important herbicide class.

Introduction: A Legacy of Selective Weed Control

The discovery of chlorinated phenoxyacetic acids during the 1940s marked a revolutionary step in chemical weed control, introducing the concept of selective herbicides.[1] Compounds like 2,4-D and MCPA offered the unprecedented ability to control broadleaf weeds within monocotyledonous crops such as cereals, rice, and turfgrass, dramatically increasing agricultural productivity.[1] Their enduring importance is underscored by their continued widespread use globally.

The herbicidal action of these compounds stems from their structural similarity to the natural plant hormone auxin (IAA).[2] However, unlike natural auxins which are rapidly metabolized by plants, synthetic auxins like phenoxyacetic acids persist, leading to a sustained and overwhelming hormonal signal.[3] This guide will explore the molecular consequences of this mimicry, the subtle structural modifications that differentiate common phenoxy herbicides, and the standardized methods used to quantify their biological activity.

Mechanism of Action: Auxin Overload and Cellular Disruption

Phenoxyacetic acid herbicides function by hijacking the plant's natural auxin signaling pathway. In susceptible broadleaf plants, this leads to a cascade of events culminating in uncontrolled cell division and elongation, vascular tissue disruption, and ultimately, plant death.

The Auxin Signaling Cascade Disruption:

• Perception: Synthetic auxins like 2,4-D enter the cell and bind to the TIR1/AFB family of F-box proteins, which are components of the SCFTIR1/AFB ubiquitin ligase complex.[2][4]

• Repressor Degradation: This binding promotes the ubiquitination and subsequent degradation of Aux/IAA transcriptional repressor proteins.[2]

• Gene Expression: The removal of Aux/IAA repressors allows Auxin Response Factors (ARFs) to activate the transcription of a multitude of auxin-responsive genes.

• Hormonal Imbalance & Stress Response: The resulting massive and sustained gene expression leads to an overproduction of ethylene and abscisic acid (ABA).[3] This hormonal chaos, combined with the generation of Reactive Oxygen Species (ROS), induces senescence, epinasty (twisting of stems and leaves), and eventual cell death.[3][5]

The selectivity observed in monocots (grasses) is largely attributed to differences in vascular structure, translocation, and a greater capacity to metabolize and detoxify these synthetic auxins.[1]

Caption: Auxin signaling pathway disruption by phenoxyacetic acid herbicides.

Structure-Activity Relationships (SAR)

The herbicidal potency of a phenoxyacetic acid is critically dependent on the substitution pattern on its aromatic ring. The core structure—a phenyl ring linked to an acetic acid via an ether bond—is the scaffold for modification.

Feature	Influence on Herbicidal Activity	Example
Unsubstituted Ring	Very weak auxin activity.	Phenoxyacetic Acid
Chlorine Substitution	Dramatically increases herbicidal activity. The position and number of chlorine atoms are critical.	2,4-D is significantly more active than 4-chlorophenoxyacetic acid (4-CPA).
Methyl Substitution	Can modify the spectrum of weeds controlled.	MCPA (4-chloro-2-methylphenoxyacetic acid) is structurally similar to 2,4-D but offers different efficacy on certain weeds.
Side Chain Modification	Propionic acid derivatives (e.g., Mecoprop) can enhance activity against specific weeds like chickweed. Butyric acid derivatives (e.g., 2,4-DB) are pro-herbicides, converted to the active acetic acid form within the plant, which can increase crop safety in legumes.[1]	Mecoprop (MCPP), 2,4-DB

Comparative Herbicidal Efficacy

While sharing a common mechanism, phenoxyacetic acid derivatives exhibit a varied spectrum of control against different broadleaf weeds. The choice of herbicide is often dictated by the specific weed pressures in a given field. The following table summarizes available efficacy data. It is important to note that direct comparison of EC₅₀/IC₅₀ values across different studies can be challenging due to variations in experimental conditions.

Herbicide	Chemical Structure	Target Species	Endpoint	Value (mg/kg or µM)	Key Efficacy Notes
2,4-D	2,4-Cl₂C₆H₃OCH₂COOH	Raphanus sativus	EC₅₀ (Root Length)	0.82	Highly effective on tap-rooted weeds like dandelion and broadleaf plantain.[6]
2,4-D	2,4-Cl₂C₆H₃OCH₂COOH	Allium cepa	EC₅₀ (Root Length)	>4.0	Less effective on monocots, demonstrating its selectivity.[6]
MCPA	4-Cl-2-CH₃C₆H₃OCH₂COOH	Ranunculus repens	Qualitative	Good control	Similar spectrum to 2,4-D but can be more effective on certain species like creeping buttercup.[7]
MCPP (Mecoprop)	4-Cl-2-CH₃C₆H₃OCH(CH₃)COOH	Stellaria media	Qualitative	Recommended	Particularly effective against chickweed and white clover, often where 2,4-D is weaker.[1]
2,4-DB	2,4-Cl₂C₆H₃O(CH₂)₃COOH	Leguminous Crops	Pro-herbicide	Varies	Provides post-emergence control of broadleaf weeds in sensitive crops like peas and soybeans that can convert it to 2,4-D.[1]

Experimental Methodologies for Efficacy Evaluation

Quantifying and comparing the herbicidal activity of phenoxyacetic acids requires robust, repeatable bioassays. The two most common approaches are whole-plant greenhouse assays and in-vitro petri dish assays. Both methods must include an untreated control for baseline comparison and a known susceptible population to validate the experiment.[8][9]

Caption: Standard experimental workflows for evaluating herbicide efficacy.

Protocol 1: Greenhouse Pot Bioassay for Post-Emergence Efficacy

This protocol is designed to determine the dose-response of a target weed species to a foliar-applied phenoxyacetic acid herbicide.

1. Plant Preparation:

• Fill 10 cm pots with a standardized greenhouse potting mix.
• Plant seeds of the target weed species (e.g., Sinapis arvensis - wild mustard) and a known susceptible standard at a depth of 1-2 cm.
• Grow plants in a greenhouse under controlled conditions (e.g., 22°C/18°C day/night, 16h photoperiod) until they reach the 2- to 4-leaf stage.[10] Water as needed.

2. Herbicide Preparation:

• Prepare a stock solution of the phenoxyacetic acid herbicide.
• Create a serial dilution to achieve a range of at least 6-8 application rates (e.g., 0, 0.25x, 0.5x, 1x, 2x, 4x the recommended field rate). Include an untreated control (water only).
• Add adjuvants (e.g., nonionic surfactant) as required by the herbicide formulation.

3. Application:

• Arrange pots in a completely randomized design with at least four replicates per treatment.[8]
• Apply herbicides using a calibrated laboratory spray chamber to ensure uniform coverage. A typical application volume is 200 L/ha.

4. Evaluation:

• Return plants to the greenhouse and monitor for 14 to 21 days.
• At the end of the evaluation period, assess herbicidal effect by:
• Visual Injury Rating: Score each plant on a scale of 0% (no effect) to 100% (complete death) relative to the untreated control.
• Biomass Reduction: Harvest the above-ground tissue for each pot, dry in an oven at 60°C for 72 hours, and weigh.
• Data Analysis: Calculate the percentage of biomass reduction relative to the untreated control. Use a statistical software package to perform a non-linear regression analysis (e.g., log-logistic dose-response curve) to determine the GR₅₀ (the dose required to cause a 50% reduction in growth).

Protocol 2: Petri Dish Root Elongation Assay

This rapid bioassay is useful for screening the activity of herbicides on root growth.

1. Preparation of Test Medium:

• Prepare a 0.8% (w/v) agar solution in water and autoclave.
• Cool the agar to approximately 45-50°C.
• Add the herbicide stock solution to the molten agar to achieve the desired final concentrations. Swirl to mix thoroughly. Include a herbicide-free control.
• Pour approximately 20 mL of the agar into sterile 9 cm petri dishes and allow to solidify.[11]

2. Seed Plating:

• Surface sterilize seeds of the target plant (e.g., Arabidopsis thaliana or Lactuca sativa) by washing with 70% ethanol for 1 minute followed by 1% sodium hypochlorite for 10 minutes, and rinse 3-5 times with sterile water.
• Aseptically place 5-10 seeds on the surface of the agar in each petri dish.[8] Use at least three replicate plates per concentration.

3. Incubation and Measurement:

• Seal the plates with parafilm and place them vertically in a growth chamber under controlled light and temperature conditions for 5-7 days.
• After the incubation period, remove the plates and photograph them.
• Use image analysis software (e.g., ImageJ) to measure the primary root length of each seedling.

4. Data Analysis:

• Calculate the average root length for each concentration and express it as a percentage of the average root length of the untreated control.
• Plot the percentage of root inhibition against the herbicide concentration and use regression analysis to calculate the IC₅₀ (the concentration required to inhibit root growth by 50%).

Environmental Fate and Toxicological Considerations

Phenoxyacetic acids generally exhibit moderate persistence in the environment. In soil and water, their degradation is primarily microbial. The half-life of 2,4-D in soil, for example, is typically in the range of 7 to 14 days.[6] However, factors such as soil type, temperature, and moisture can significantly influence their persistence. While they are characterized by their selective action against broadleaf plants, high concentrations can have adverse effects on non-target organisms.[12] Toxicological profiles are extensively reviewed by regulatory agencies to establish safe application rates and handling procedures.

Conclusion

The phenoxyacetic acid class of herbicides remains a vital tool in modern agriculture due to its effective and selective control of broadleaf weeds. Their activity is a direct result of their ability to act as persistent mimics of the natural hormone auxin, leading to a fatal disruption of regulated growth. Understanding the structure-activity relationships allows for the selection of the most appropriate derivative—be it 2,4-D for tap-rooted weeds or MCPP for clover—to manage specific weed infestations. The standardized greenhouse and petri dish bioassays detailed herein provide robust and verifiable frameworks for researchers to quantitatively assess the efficacy of these compounds, aiding in the discovery of new herbicidal molecules and the development of sustainable weed management strategies.

References

• Pazmiño, D. M., et al. (2011). Insights into the toxicity mechanism of and cell response to the herbicide 2,4-D in plants. Plant Signaling & Behavior. Available at: [Link]

• Sandalio, L. M., et al. (2011). Insights into the toxicity mechanism of and cell response to the herbicide 2,4-D in plants. ResearchGate. Available at: [Link]

• Quimby, P.C. Jr., Hollingsworth, E.B., & McDonald, R.L. (1974). Techniques for Greenhouse Evaluation of Herbicides on Saltcedar. Weed Science. Available at: [Link]

• Figueiredo, M. R. A., et al. (2021). Synthetic auxin herbicides: finding the lock and key to weed resistance. Pest Management Science. Available at: [Link]

• ResearchGate. (n.d.). Auxin response induced by 2,4-D analogues. ResearchGate. Available at: [Link]

• Song, Y. (2014). Insight into the mode of action of 2,4-Dichlorophenoxyacetic acid (2,4-D) as an herbicide. Journal of Integrative Plant Biology. Available at: [Link]

• Goggin, D. E., et al. (2021). Developing a Petri dish test to detect resistance to key herbicides in Lolium rigidum. bioRxiv. Available at: [Link]

• University of Tennessee. (n.d.). Herbicide Symptomology Experiment. UT Weed Science. Available at: [Link]

• Scarabel, L., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Journal of Visualized Experiments. Available at: [Link]

• Singh, R., & Singh, N. (2023). Bioassay for herbicide residues applied to control weeds in grassland. ResearchGate. Available at: [Link]

• Burgos, N. R. (2015). Whole-Plant and Seed Bioassays for Resistance Confirmation. Weed Science. Available at: [Link]

• Fisher, P., & Blanchard, M. (2013). Conducting Onsite Greenhouse Trials. GrowerTalks. Available at: [Link]

• Martin, T. (2003). Controlling Broadleaf Weeds in Turf. Home, Yard & Garden Pest Newsletter. University of Illinois. Available at: [Link]

• Leaf, Root & Fruit. (2024). How to Conduct a Bioassay to Test for Herbicide Contamination. Leaf, Root & Fruit. Available at: [Link]

• U.S. Environmental Protection Agency. (2024). About Test Guidelines for Pesticides and Toxic Substances. EPA.gov. Available at: [Link]

• Liu, D., et al. (2009). A Rapid and Simple Bioassay Method for Herbicide Detection. Sensors. Available at: [Link]

• Analyzeseeds. (n.d.). Herbicide Bioassay Study Guide. Analyzeseeds. Available at: [Link]

• North Carolina State University. (n.d.). Greenhouse Management: Herbicides. NC State Extension. Available at: [Link]

• Triques, K. C., et al. (2023). Mean effective concentrations (EC₅₀) of the herbicide 2,4-D (mg/kg)... ResearchGate. Available at: [Link]

• Pose-Juan, E., et al. (2017). Comparison of the experimental data obtained for 2,4-D (a,b) and MCPA (c,d)... ResearchGate. Available at: [Link]

• OECD. (2011). Unclassified ENV/JM/MONO(2011)47. OECD. Available at: [Link]

• OECD. (n.d.). Publications on testing and assessment of chemicals. OECD.org. Available at: [Link]

• Elliott, J. G., & Evans, T. A. (1958). THE EFFECT OF MCPA, MCPB AND 2,4-DB ON THE PRODUCTIVITY AND BOTANICAL COMPOSITION OF PERMANENT PASTURE. Proceedings of the 4th British Weed Control Conference. Available at: [Link]

• Owens, W. R. (2005). The OECD Program to Validate the Rat Hershberger Bioassay to Screen Compounds for in Vivo Androgen and Antiandrogen Responses. Phase 1: Use of a Potent Agonist and a Potent Antagonist to Test the Standardized Protocol. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. xtbg.ac.cn [xtbg.ac.cn]
• 3. Insights into the toxicity mechanism of and cell response to the herbicide 2,4-D in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. bcpc.org [bcpc.org]
• 8. cambridge.org [cambridge.org]
• 9. Conducting Onsite Greenhouse Trials [growertalks.com]
• 10. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Developing a Petri dish test to detect resistance to key herbicides in Lolium rigidum | bioRxiv [biorxiv.org]
• 12. Techniques for Greenhouse Evaluation of Herbicides on Saltcedar | Weed Science | Cambridge Core [cambridge.org]

A Comparative Guide to the Biological Activity of Chlorinated Phenoxyacetic Acid Derivatives

Introduction: The Versatile Scaffold of Phenoxyacetic Acid

Phenoxyacetic acid and its chlorinated derivatives represent a pivotal class of organic compounds with a rich history in agriculture and burgeoning potential in therapeutics.[1][2][3] Initially developed during World War II, compounds like 2,4-dichlorophenoxyacetic acid (2,4-D) revolutionized weed control, becoming the first successful selective herbicides. This guide provides an in-depth, comparative analysis of the biological activities of these derivatives, delving into their structure-activity relationships (SAR), mechanisms of action, and the experimental methodologies used to evaluate their efficacy. Our focus is to equip researchers, scientists, and drug development professionals with the critical knowledge to understand and harness the multifaceted nature of these molecules.

The core structure, a phenyl ring linked to an acetic acid moiety via an ether bond, is deceptively simple.[1] The biological activity of its analogues is profoundly influenced by the number, position, and nature of substituents on the aromatic ring.[1][4] This guide will primarily focus on chlorinated derivatives, comparing their well-established herbicidal properties with their emerging roles in medicine.

Part 1: Herbicidal Activity - A Double-Edged Sword of Growth Regulation

The most prominent biological activity of chlorinated phenoxyacetic acids is their herbicidal effect, particularly against broadleaf weeds in monocotyledonous crops.[4][5] This selectivity is a cornerstone of their agricultural success.

Mechanism of Action: Mimicking a Natural Hormone

Chlorinated phenoxyacetic acid derivatives such as 2,4-D and 2-methyl-4-chlorophenoxyacetic acid (MCPA) act as synthetic auxins, mimicking the natural plant hormone indole-3-acetic acid (IAA).[5][6] This mimicry, however, leads to a catastrophic failure of the plant's growth regulation systems.[7]

At the molecular level, these synthetic auxins bind to auxin receptors, primarily the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of proteins.[8] This binding event initiates a signaling cascade that results in:

• Uncontrolled Cell Division and Elongation: The persistent stimulation of auxin-responsive genes leads to disorganized and unsustainable growth, causing twisting of stems and leaves.[7][9]

• Ethylene Production: The herbicide treatment stimulates the production of ethylene, a plant hormone associated with senescence and stress responses, further contributing to the plant's decline.[8][9]

• Abscisic Acid Production: This leads to the closure of stomata, inducing oxidative stress within the plant.[8]

The selective action against dicots is not fully understood but is thought to be related to differences in vascular structure and the translocation of the herbicide within the plant.[9]

Signaling Pathway of Auxin Mimicry by Chlorinated Phenoxyacetic Acid Herbicides

Caption: Auxin mimicry pathway leading to herbicidal action.

Structure-Activity Relationship (SAR) in Herbicidal Potency

The herbicidal efficacy of these compounds is critically dependent on the chlorination pattern of the phenyl ring.[4][10]

Compound	Structure	Relative Herbicidal Activity	Key Observations
Phenoxyacetic Acid	C₆H₅OCH₂COOH	Very Low	The unsubstituted parent compound shows minimal herbicidal activity.[10]
4-Chlorophenoxyacetic Acid (4-CPA)	4-ClC₆H₄OCH₂COOH	Moderate	Monochlorination at the para position significantly increases activity compared to the parent compound.[10]
2,4-Dichlorophenoxyacetic Acid (2,4-D)	2,4-Cl₂C₆H₃OCH₂COOH	High	Dichlorination at positions 2 and 4 results in a potent and selective herbicide.[10] This is one of the most widely used herbicides globally.
2,4,5-Trichlorophenoxyacetic Acid (2,4,5-T)	2,4,5-Cl₃C₆H₂OCH₂COOH	Very High	The addition of a third chlorine atom at position 5 further enhances herbicidal activity. However, its use has been restricted due to contamination with the highly toxic dioxin TCDD during its synthesis.

Generally, the introduction of chlorine atoms into the aromatic ring alters the electronic structure and lipophilicity of the molecule, influencing its binding to the auxin receptor and its translocation within the plant.[4] The presence of chlorine at positions 2 and 4 appears to be optimal for high herbicidal activity.[11]

Part 2: Emerging Therapeutic Applications

Beyond their role in agriculture, phenoxyacetic acid derivatives are being investigated for a range of therapeutic applications, showcasing the versatility of this chemical scaffold.[3][12]

Anticancer Activity

Several studies have highlighted the potential of phenoxyacetic acid derivatives as anticancer agents.[13][14]

• Cytotoxicity: Novel phenoxyacetamide derivatives have demonstrated cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7) and liver cancer (HepG2).[13] The mechanism often involves the induction of apoptosis.[13]

• COX-2 Inhibition: Certain derivatives have been designed as selective cyclooxygenase-2 (COX-2) inhibitors.[15][16] COX-2 is often overexpressed in tumors and plays a role in inflammation and cancer progression. Compounds have shown significant COX-2 inhibition with IC50 values in the nanomolar range, comparable to celecoxib.[15][16]

Anti-inflammatory and Analgesic Effects

The anti-inflammatory properties of some derivatives are linked to their ability to inhibit COX-2.[15] This inhibition reduces the production of prostaglandins, which are key mediators of inflammation and pain.[15] In vivo studies have shown that these compounds can significantly reduce paw edema in animal models of inflammation.[15]

Anticonvulsant Potential

Recent research has uncovered the antiepileptic potential of certain phenoxyacetic acid derivatives.[17][18] One promising compound, 7b, demonstrated complete seizure protection in a pentylenetetrazol (PTZ)-induced seizure model, outperforming the reference drug valproic acid.[17][18] The proposed mechanism involves the reduction of neuroinflammation and oxidative stress in the brain.[17]

Antimicrobial and Antifungal Activity

Phenoxyacetic acid derivatives have also exhibited antimicrobial and antifungal properties.[12] They have shown activity against various bacteria and fungi, including Streptococcus, Bacillus cereus, and Candida albicans.[12] The presence of chlorine atoms in the structure appears to be important for antifungal activity against certain strains.[19]

Part 3: Experimental Protocols

To ensure scientific integrity and reproducibility, this section provides detailed, step-by-step methodologies for key experiments used to evaluate the biological activity of chlorinated phenoxyacetic acid derivatives.

Experimental Workflow for Herbicide Efficacy Evaluation

Caption: A generalized workflow for evaluating herbicide efficacy.

Protocol 1: Whole-Plant Bioassay for Herbicidal Efficacy

This protocol is adapted from established guidelines for herbicide resistance testing and efficacy evaluation.[20][21][22]

• Seed Collection and Preparation:

  • Collect mature seeds from the target weed species.[20] For comparative studies, include seeds from both a susceptible and a potentially resistant population.

  • Store seeds in paper bags at low temperature and humidity to maintain viability.[20]

• Plant Growth:

  • Sow seeds in pots containing a standardized soil mix.

  • Grow plants in a controlled environment (greenhouse or growth chamber) with defined light, temperature, and humidity conditions.

  • Treat seedlings at a consistent growth stage (e.g., 2-4 true leaves) for uniform results.[20]

• Herbicide Application:

  • Prepare a series of dilutions of the chlorinated phenoxyacetic acid derivative to be tested. A logarithmic series of concentrations is recommended to determine the dose-response curve.

  • Include an untreated control (sprayed with water and any solvent/surfactant used in the herbicide formulation) and a positive control (a commercial herbicide with a known effect).

  • Apply the herbicide solution as a fine mist to the foliage of the plants until runoff.

• Efficacy Assessment:

  • Visually assess plant injury at regular intervals (e.g., 7, 14, and 21 days after treatment) using a rating scale (e.g., 0% = no effect, 100% = plant death).

  • At the end of the experiment, harvest the above-ground biomass of each plant.

  • Determine the fresh weight and then dry the biomass in an oven at 60-70°C to a constant weight to determine the dry weight.

• Data Analysis:

  • Express plant survival and biomass reduction as a percentage of the untreated control.

  • Calculate the half-maximal inhibitory concentration (IC50) or effective concentration for 50% response (EC50) using a suitable regression model (e.g., log-logistic).

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of compounds on cultured cell lines.[13]

• Cell Culture:

  • Culture the desired cancer cell lines (e.g., HepG2, MCF-7) and a non-cancerous control cell line in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding:

  • Trypsinize the cells and perform a cell count using a hemocytometer.

  • Seed the cells into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a stock solution of the phenoxyacetic acid derivative in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the compound in culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of solvent) and a positive control (a known cytotoxic drug).

• MTT Assay:

  • After the desired incubation period (e.g., 24, 48, or 72 hours), add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.

  • Viable cells will reduce the yellow MTT to a purple formazan product.

  • Remove the medium and dissolve the formazan crystals in a suitable solvent (e.g., DMSO or isopropanol).

• Data Acquisition and Analysis:

  • Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth.

Conclusion and Future Perspectives

Chlorinated phenoxyacetic acid derivatives are a class of compounds with a profound and diverse biological impact. While their role as selective herbicides is well-established and continues to be vital for global food production, their potential in medicine is an exciting and rapidly developing field. The structure-activity relationships discussed in this guide highlight the tunability of the phenoxyacetic acid scaffold, allowing for the rational design of new molecules with enhanced potency and selectivity for specific biological targets.

Future research should focus on elucidating the precise molecular mechanisms underlying the therapeutic effects of these compounds, particularly their anticancer and anticonvulsant activities. Further investigation into their safety profiles and potential off-target effects will be crucial for their translation into clinical applications. The experimental protocols provided herein offer a robust framework for the continued exploration and comparison of this versatile and impactful class of molecules.

References

• 2,4-Dichlorophenoxyacetic acid. (URL: )

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid - MDPI. (URL: [Link])

• Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide. (URL: )

• 2,4-Dichlorophenoxyacetic acid - BYJU'S. (URL: [Link])

• Insight into the mode of action of 2,4-Dichlorophenoxyacetic acid (2,4-D) as an herbicide. (URL: )
• A review of pretreatment and analytical methods for phenoxyacetic acid herbicides in food. (URL: )

• In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition - MDPI. (URL: [Link])

• Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents - RSC Publishing. (URL: [Link])

• (PDF) MINI REVIEW ON THERAPEUTIC PROFILE OF PHENOXY ACIDS AND THIER DERIVATIVES Review Article - ResearchGate. (URL: [Link])

• Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry - NIH. (URL: [Link])

• Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC - NIH. (URL: [Link])

• Analysis of Phenoxyacetic Acid Herbicides as Biomarkers in Human Urine Using Liquid chromatography/triple Quadrupole Mass Spectrometry - PubMed. (URL: [Link])

• Physical and chemical properties of phenoxyacetic acid herbicides. - ResearchGate. (URL: [Link])

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review - Jetir.Org. (URL: [Link])

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - MDPI. (URL: [Link])

• Environmental fate and effects of 2,4-dichlorophenoxyacetic herbicide - ResearchGate. (URL: [Link])

• Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents - PMC - PubMed Central. (URL: [Link])

• General guidelines for sound, small-scale herbicide efficacy research - Aquatic Plant Management Society. (URL: [Link])

• Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates - PubMed Central. (URL: [Link])

• A Review of Pretreatment and Analytical Methods for Phenoxyacetic Acid Herbicides in Food | Request PDF - ResearchGate. (URL: [Link])

• Experimental methods to evaluate herbicides behavior in soil - Weed Control Journal. (URL: [Link])

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid - ResearchGate. (URL: [Link])

• Genotoxic effect of substituted phenoxyacetic acids - PubMed. (URL: [Link])

• Environmental Fate of 2,4-Dichlorophenoxyacetic Acid - ResearchGate. (URL: [Link])

• Potential impact of the herbicide 2,4-dichlorophenoxyacetic acid on human and ecosystems. (URL: [Link])

• Transport of phenoxyacetic acid herbicides by PIN-FORMED auxin transporters - PMC - NIH. (URL: [Link])

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - PMC - PubMed Central. (URL: [Link])

• Guidelines for efficacy evaluation of herbicides: weeds in Australian forests. (URL: [Link])

• Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater - EPA. (URL: [Link])

• Investigating the biosynthesis and roles of the auxin phenylacetic acid during Pseudomonas syringae-Arabidopsis thaliana pathogenesis - Frontiers. (URL: [Link])

• Design and analysis of efficacy evaluation trials - EPPO database on PP1 Standards. (URL: [Link])

• Preliminary Antifungal Activity Assay of Selected Chlorine-Containing Derivatives of Xanthone and Phenoxyethyl Amines - PubMed. (URL: [Link])

• Degradation of the chlorinated phenoxyacetate herbicides 2,4-dichlorophenoxyacetic acid and 2,4,5-trichlorophenoxyacetic acid by pure and mixed bacterial cultures - PMC - NIH. (URL: [Link])

• A Review of 2,4-D Environmental Fate, Persistence and Toxicity Effects on Living Organisms - Juniper Publishers. (URL: [Link])

• Plant Hormones-Auxin (Discovery, Structure & Responses) - YouTube. (URL: [Link])

• What are the genetic factors related to auxin synthesis and signaling? - Blog - Greentree. (URL: [Link])

• Auxin Biosynthesis, Transport, Signaling, and Its Roles in Plant Leaf Morphogenesis - MDPI. (URL: [Link])

• Chlorogenic acid is a fungicide active against phytopathogenic fungi - PubMed. (URL: [Link])

• Fungal biodegradation of chlorinated herbicides: an overview with an emphasis on 2,4-D in Argentina - PubMed Central. (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. invasive.org [invasive.org]
• 8. researchgate.net [researchgate.net]
• 9. byjus.com [byjus.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Genotoxic effect of substituted phenoxyacetic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition [mdpi.com]
• 14. jetir.org [jetir.org]
• 15. mdpi.com [mdpi.com]
• 16. Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 18. Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Preliminary antifungal activity assay of selected chlorine-containing derivatives of xanthone and phenoxyethyl amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 21. apms.org [apms.org]
• 22. pp1.eppo.int [pp1.eppo.int]

A Comparative Spectroscopic Guide to Substituted Phenoxyacetic Acids

This guide provides an in-depth comparison of the spectroscopic data for a series of substituted phenoxyacetic acids. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed analysis of how substituents on the phenyl ring influence spectral characteristics in Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). The experimental protocols and data presented herein are intended to serve as a practical reference for the synthesis and characterization of this important class of compounds.

Introduction: The Significance of Phenoxyacetic Acids

Phenoxyacetic acids and their derivatives are a versatile class of organic compounds with wide-ranging applications, most notably as systemic herbicides that mimic the effect of the plant growth hormone auxin.[1] Their biological activity is highly dependent on the nature and position of substituents on the aromatic ring. Spectroscopic analysis is, therefore, a cornerstone in the synthesis, identification, and purity assessment of these molecules. This guide will explore the spectroscopic signatures of phenoxyacetic acid and its para-substituted chloro, methyl, and nitro derivatives, providing a comparative framework for their characterization.

Synthesis of Substituted Phenoxyacetic Acids: The Williamson Ether Synthesis

The most common and effective method for synthesizing phenoxyacetic acids is the Williamson ether synthesis.[2][3] This SN2 reaction involves the deprotonation of a substituted phenol to form a phenoxide ion, which then acts as a nucleophile, attacking an α-haloacid, such as chloroacetic acid.[1][4]

General Synthesis Workflow

The synthesis can be visualized as a two-step process involving the formation of the nucleophilic phenoxide followed by the substitution reaction.

Caption: General workflow for the Williamson ether synthesis of substituted phenoxyacetic acids.

Detailed Experimental Protocol

This protocol is adapted from established methods for the synthesis of 4-methylphenoxyacetic acid.[4]

Materials:

• Substituted phenol (e.g., p-cresol, 4-chlorophenol)

• Chloroacetic acid

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)[1]

• 3M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Deionized water

Procedure:

• Dissolution and Deprotonation: In a round-bottom flask, dissolve the substituted phenol (1.0 eq) in an aqueous solution of NaOH (2.0 eq). Stir the mixture until the phenol is completely dissolved, forming the sodium phenoxide salt.

• Addition of Haloacid: To the phenoxide solution, add chloroacetic acid (1.1 eq).

• Reaction: Heat the reaction mixture under reflux for 60-90 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Acidification: After cooling to room temperature, dilute the mixture with water. Transfer the solution to a separatory funnel and wash with diethyl ether to remove any unreacted phenol. Carefully acidify the aqueous layer with 3M HCl to a pH of approximately 2, which will precipitate the phenoxyacetic acid product.

• Isolation and Purification: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration and wash with cold water. The crude product can be further purified by recrystallization from hot water.

Rationale for Experimental Choices:

• The use of a strong base like NaOH is necessary to deprotonate the weakly acidic phenol.

• Refluxing provides the necessary activation energy for the SN2 reaction to proceed at a reasonable rate.

• Acidification is crucial to protonate the carboxylate salt, rendering the final product insoluble in the aqueous solution.

• Recrystallization is a standard technique for purifying solid organic compounds based on differences in solubility.

Spectroscopic Analysis and Data Comparison

The following sections detail the expected spectroscopic data for phenoxyacetic acid and its derivatives with electron-withdrawing (-Cl, -NO₂) and electron-donating (-CH₃) substituents at the para-position.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent tool for identifying key functional groups. In phenoxyacetic acids, the most characteristic absorptions are from the O-H of the carboxylic acid, the C=O of the carbonyl group, and the C-O ether linkage.

Experimental Protocol - Attenuated Total Reflectance (ATR)-IR Spectroscopy:

• Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol.

• Record a background spectrum.

• Place a small amount of the solid sample onto the crystal.

• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Acquire the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹.

Comparative IR Data:

Compound	Substituent (para)	O-H Stretch (cm⁻¹)	C=O Stretch (cm⁻¹)	C-O-C Stretch (cm⁻¹)
Phenoxyacetic Acid	-H	~2500-3300 (broad)	~1700-1730	~1220-1240
4-Chlorophenoxyacetic Acid	-Cl	~2500-3300 (broad)	~1700-1735	~1230-1250
4-Methylphenoxyacetic Acid	-CH₃	~2500-3300 (broad)	~1695-1725	~1210-1230
4-Nitrophenoxyacetic Acid	-NO₂	~2500-3300 (broad)	~1710-1740	~1240-1260

Note: The broad O-H stretch is characteristic of the hydrogen-bonded carboxylic acid dimer.

Interpretation of Substituent Effects:

• C=O Stretch: Electron-withdrawing groups (like -Cl and -NO₂) tend to increase the C=O stretching frequency due to the inductive effect, which strengthens the carbonyl bond. Conversely, electron-donating groups (like -CH₃) can slightly lower this frequency.

• C-O-C Stretch: The position of the ether C-O-C stretch is also sensitive to the electronic nature of the substituent on the aromatic ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of ¹H and ¹³C nuclei.

Experimental Protocol - ¹H and ¹³C NMR Spectroscopy:

• Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Acquire the ¹H spectrum using a 400 MHz or higher field spectrometer.

• Acquire the ¹³C spectrum. A proton-decoupled sequence is standard.

• Process the data, including Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Comparative ¹H NMR Data (in DMSO-d₆, δ in ppm):

Compound	-COOH	Ar-H	-OCH₂-	Other
Phenoxyacetic Acid	~13.0	~6.9-7.3 (m)	~4.7	-
4-Chlorophenoxyacetic Acid	~13.1	~6.9 (d), ~7.3 (d)	~4.7	-
4-Methylphenoxyacetic Acid	~12.9	~6.8 (d), ~7.1 (d)	~4.6	~2.2 (-CH₃)
4-Nitrophenoxyacetic Acid	~13.3	~7.1 (d), ~8.2 (d)	~4.9	-

Comparative ¹³C NMR Data (in DMSO-d₆, δ in ppm):

Compound	-COOH	Ar-C-O	Ar-C	-OCH₂-
Phenoxyacetic Acid	~170.0	~157.5	~114.5, 121.0, 129.5	~65.0
4-Chlorophenoxyacetic Acid	~169.5	~156.0	~116.0, 125.0, 129.5	~65.5
4-Methylphenoxyacetic Acid	~170.1	~155.0	~114.5, 130.0, 130.5	~65.0
4-Nitrophenoxyacetic Acid	~169.0	~161.5	~115.0, 126.0, 141.0	~66.0

Interpretation of Substituent Effects:

• ¹H NMR: Electron-withdrawing groups deshield the aromatic protons, causing their signals to shift downfield (to higher ppm values).[5] The effect is most pronounced for the -NO₂ group. Electron-donating groups like -CH₃ shield the aromatic protons, shifting them slightly upfield. The -OCH₂- protons are also sensitive to these electronic effects.

• ¹³C NMR: The chemical shifts of the aromatic carbons are significantly affected by the substituents.[6] The carbon attached to the substituent (ipso-carbon) and the ortho and para carbons show the largest changes. The carbonyl carbon (-COOH) shows less pronounced, but still noticeable, shifts.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) is a hard ionization technique that provides information about the molecular weight and fragmentation pattern of a compound, which is invaluable for structure elucidation.

Experimental Protocol - Electron Ionization (EI)-MS:

• Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or a GC inlet.

• Ionize the sample using a high-energy electron beam (typically 70 eV).

• Separate the resulting ions based on their mass-to-charge ratio (m/z).

• Detect the ions to generate the mass spectrum.

Comparative Mass Spectrometry Data:

Compound	Molar Mass	Molecular Ion (M⁺˙)	Key Fragment Ions (m/z)
Phenoxyacetic Acid	152.15	152	107, 77, 94
4-Chlorophenoxyacetic Acid	186.59	186/188	141/143, 128/130, 77
4-Methylphenoxyacetic Acid	166.17	166	121, 107, 91
4-Nitrophenoxyacetic Acid	197.14	197	152, 139, 109, 93

Note: For chlorinated compounds, the presence of the ³⁷Cl isotope results in a characteristic M+2 peak with an intensity of about one-third of the M⁺˙ peak.

Key Fragmentation Pathway: A common fragmentation pathway for phenoxyacetic acids involves the loss of the carboxymethyl group or subsequent fragmentations. The cleavage of the ether bond is a dominant process.

Caption: A representative fragmentation pathway for substituted phenoxyacetic acids in EI-MS.

Interpretation of Substituent Effects: The substituents on the aromatic ring will influence the relative abundance of the fragment ions. For example, the stability of the resulting phenoxy radical cation and phenyl cation will be affected by the electron-donating or electron-withdrawing nature of the substituent, thus altering the fragmentation pattern observed in the mass spectrum.

Conclusion

The spectroscopic characterization of substituted phenoxyacetic acids is a clear illustration of structure-property relationships in organic chemistry. IR, NMR, and MS techniques provide complementary information that, when analyzed together, allows for unambiguous identification and a deeper understanding of the electronic effects imparted by various substituents. The data and protocols presented in this guide serve as a foundational resource for researchers working with these and structurally related compounds.

References

• Williamson Ether Synthesis. Chemistry LibreTexts. [Link]

• MS spectrum of 2,4-dichlorophenoxyacetic acid. ResearchGate. [Link]

• (2,4-Dichlorophenoxy)Acetic Acid. PubChem. [Link]

• (4-Chlorophenoxy)acetic acid. PubChem. [Link]

• 1H NMR spectrum of oligomeric 2,4-dichlorophenoxy)acetyl-(R,S)-3-hydroxybutyric acid oligomers. ResearchGate. [Link]

• Williamson Ether Synthesis. Moraine Valley Community College. [Link]

• 2 4 Dichlorophenoxyacetic acid. mzCloud. [Link]

• Acetic acid, (4-chlorophenoxy)-. NIST WebBook. [Link]

• (4-Nitrophenyl)acetic acid. PubChem. [Link]

• 2,4-Dichlorophenoxyacetic Acid in the Gas and Crystal Phases and Its Intercalation in Montmorillonite—An Experimental and Theoretical Study. MDPI. [Link]

• (4-Methylphenoxy)acetic acid. SpectraBase. [Link]

• 2,4-D. NIST WebBook. [Link]

• Williamson Ether Synthesis. J&K Scientific LLC. [Link]

• Williamson Ether Synthesis. Cambridge University Press. [Link]

• Williamson Ether Synthesis. Utah Tech University. [Link]

• Question: Please indicate the integration, shift and splitting for the chemical compound: 4-Chlorophenoxyacetic acid based on the 1H nmr provided. Chegg. [Link]

• 2,4-Dichlorophenoxyacetic Acid in the Gas and Crystal Phases and Its Intercalation in Montmorillonite—An Experimental and Theoretical Study. MDPI. [Link]

Sources

• 1. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 2. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 3. jk-sci.com [jk-sci.com]
• 4. The Williamson Ether Synthesis [cs.gordon.edu]
• 5. (2,4-Dichlorophenoxy)Acetic Acid | C8H6Cl2O3 | CID 1486 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to 2D NMR: Unambiguous Structural Validation of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

As a Senior Application Scientist, the unambiguous determination of a molecule's structure is paramount, forming the bedrock of all subsequent research and development. In drug discovery and chemical synthesis, even minor structural ambiguities can lead to significant downstream consequences. While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy is the workhorse for initial characterization, complex substitution patterns or subtle isomeric differences often demand a more powerful, multi-dimensional approach.[1]

This guide provides an in-depth, experience-driven comparison of key two-dimensional (2D) NMR techniques for the definitive structural validation of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid. We will move beyond a simple listing of steps to explain the causality behind our experimental choices, demonstrating how a synergistic application of Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) creates a self-validating system for structural elucidation.[2][3][4]

The Analytical Challenge: Why 1D NMR Is Not Enough

The target molecule, (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, presents a classic challenge for structural chemists. Its structure features a multi-substituted benzene ring, an ethoxy group, a carboxymethyl group, and an aldehyde.

Predicted Structure of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid:

(Note: A simplified representation of the benzene ring)

A 1D ¹H NMR spectrum would show signals for the two aromatic protons, the aldehyde proton, the methylene protons of the acetic acid group, and the methylene and methyl protons of the ethoxy group. However, assigning the precise positions of the substituents on the aromatic ring based solely on chemical shifts and coupling constants from a 1D spectrum can be ambiguous. For instance, definitively placing the chloro, ethoxy, and formyl groups relative to each other and the acetic acid moiety requires observing correlations through the bonds, a capability inherent to 2D NMR.[5]

A Comparative Overview of Key 2D NMR Experiments

To resolve this ambiguity, we employ a suite of 2D NMR experiments. Each provides a unique piece of the structural puzzle, and their combined data allows for complete and confident assignment.

Experiment	Correlation Type	Primary Information Provided	Role in Structure Validation
COSY (Correlation Spectroscopy)	¹H—¹H	Reveals proton-proton (¹H-¹H) couplings, typically over 2-3 bonds.[6][7][8]	Identifies coupled spin systems, such as the ethoxy group (-O-CH₂-CH₃) and adjacent aromatic protons.
HSQC (Heteronuclear Single Quantum Coherence)	¹H—¹³C (One Bond)	Correlates protons directly to the carbon atom they are attached to (¹J_CH).[9][10][11][12]	Unambiguously links every proton signal to its corresponding carbon, establishing all C-H bonds.
HMBC (Heteronuclear Multiple Bond Correlation)	¹H—¹³C (Multiple Bonds)	Shows correlations between protons and carbons over longer ranges, typically 2-4 bonds (²J_CH, ³J_CH).[13][14][15]	Connects the individual spin systems and functional groups, piecing together the entire molecular skeleton. Crucial for identifying connections to quaternary (non-protonated) carbons.

The Self-Validating Experimental Workflow

Our methodology is designed to be a closed loop, where the results from one experiment inform and are confirmed by the next. This creates a robust, self-validating process for structure elucidation.

Caption: Workflow for 2D NMR structural validation.

Experimental Protocol

• Sample Preparation: Dissolve approximately 15-20 mg of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ is strategic; its ability to dissolve a wide range of compounds and its high boiling point make it excellent for variable temperature studies, while also ensuring the acidic proton of the carboxylic acid is observable.

• Instrument Setup: All spectra are acquired on a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• 1D NMR Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum to identify all proton signals and their integrations.

  • ¹³C NMR & DEPT-135: Acquire a proton-decoupled carbon spectrum and a DEPT-135 spectrum. The DEPT experiment is crucial for differentiating between CH₃/CH (positive signals) and CH₂ (negative signals) carbons, providing an initial layer of validation for the HSQC data.[2]

• 2D NMR Acquisition:

  • COSY: A standard gradient-selected COSY (gCOSY) experiment is performed to map all ¹H-¹H J-couplings.

  • HSQC: A gradient-selected, sensitivity-enhanced HSQC experiment is run to correlate proton and carbon signals separated by one bond.

  • HMBC: A gradient-selected HMBC experiment is acquired. The long-range coupling delay is typically optimized for a J-coupling of 8 Hz, a common value for 2- and 3-bond correlations in aromatic systems.[16]

Data Interpretation: Assembling the Structure Piece by Piece

Let's walk through the logical process of interpreting the hypothetical data for our target molecule.

Step 1: Assigning Direct C-H Bonds via HSQC

The HSQC spectrum is the foundation of our assignment.[17] It provides direct, unambiguous correlations between each proton and its attached carbon. The spectrum plots the ¹H chemical shifts on one axis and the ¹³C shifts on the other, with a cross-peak indicating a direct bond.[9][18]

Table 1: Predicted ¹H, ¹³C, and HSQC Correlations (Note: Chemical shifts are estimations for illustrative purposes and will vary based on experimental conditions.)

Label	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Carbon Type (DEPT)	HSQC Correlation
H-a	9.8	190.0	CH	Yes
H-b	7.5	130.0	CH	Yes
H-c	7.3	125.0	CH	Yes
H-d	4.8	68.0	CH₂	Yes
H-e	4.1	65.0	CH₂	Yes
H-f	1.3	14.0	CH₃	Yes
C-g	-	170.0	C	No (Quaternary)
C-h	-	158.0	C	No (Quaternary)
C-i	-	155.0	C	No (Quaternary)
C-j	-	128.0	C	No (Quaternary)
C-k	-	122.0	C	No (Quaternary)

From this initial analysis, we have confidently paired every proton with its carbon partner. The quaternary carbons (C-g to C-k), which include the carboxylic acid carbonyl and the substituted aromatic carbons, show no signals in the HSQC spectrum as expected.

Step 2: Building Fragments with COSY

The COSY spectrum reveals which protons are coupled to each other, allowing us to build molecular fragments.[19][20] Cross-peaks appear between signals of protons that are J-coupled, typically two or three bonds apart.[7]

• Ethoxy Group: A strong cross-peak will be observed between the methylene protons (H-e, ~4.1 ppm) and the methyl protons (H-f, ~1.3 ppm). This confirms the -CH₂-CH₃ fragment of the ethoxy group.

• Aromatic System: A weak cross-peak may be observed between the two aromatic protons (H-b and H-c), indicating they are on the same ring and likely coupled to each other (a ⁴J or "meta" coupling).

Step 3: Connecting the Fragments with HMBC

The HMBC experiment is the key that unlocks the complete structure by revealing long-range (2- and 3-bond) ¹H-¹³C correlations.[13][14] This allows us to connect the fragments identified by COSY and place them correctly on the molecular scaffold, including their relationship to the quaternary carbons.

Key Expected HMBC Correlations:

• Placing the Aldehyde (Formyl) Group: The aldehyde proton (H-a, ~9.8 ppm) will show correlations to the aromatic carbons two and three bonds away. Crucially, it will correlate to the quaternary carbon it is attached to (C-j) and the adjacent aromatic CH carbon (C-b). This definitively links the formyl group to the ring.

• Placing the Acetic Acid Group: The methylene protons of the acetic acid group (H-d, ~4.8 ppm) will show a strong correlation to the quaternary aromatic carbon they are attached to via the ether oxygen (C-h, ~158.0 ppm). This anchors the entire -(O-CH₂-COOH) moiety to a specific position on the ring.

• Placing the Ethoxy Group: The ethoxy methylene protons (H-e, ~4.1 ppm) will similarly show a key correlation to the quaternary aromatic carbon they are bonded to through oxygen (C-i, ~155.0 ppm).

• Confirming the Substitution Pattern: The final arrangement is confirmed by cross-validating correlations. For example, the aromatic proton H-c should show a 3-bond correlation to the carbon bearing the ethoxy group (C-i), while the other aromatic proton H-b should show a 3-bond correlation to the carbon bearing the chloro substituent (C-k).

By systematically mapping these long-range interactions, the relative positions of the chloro, ethoxy, formyl, and phenoxyacetic acid groups are established without ambiguity.

Conclusion: A Synergistic and Self-Validating Approach

The structural validation of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid serves as an exemplary case for the power of a multi-faceted 2D NMR approach. No single experiment can provide the complete picture.

• COSY provides a map of the proton network.

• HSQC acts as a bridge, linking the proton network to the carbon backbone.

• HMBC is the master architect, using long-range connections to assemble all the fragments and substituents into a final, unambiguous structure.

This comparative and synergistic workflow, where each experiment's data is used to confirm and build upon the others, represents a robust and scientifically rigorous method. It provides the high-confidence data that is essential for researchers, scientists, and drug development professionals to proceed with their work, assured of the precise molecular architecture of the compounds they are investigating.

References

• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy.
• CEITEC. (n.d.). Measuring methods available and examples of their applications COSY (COrrelation Spectroscopy). CF NMR CEITEC.

• Chemistry For Everyone. (2025, January 18). What Is COSY Spectroscopy? [Video]. YouTube. Retrieved January 22, 2026, from [Link]

• Oxford Instruments. (n.d.). 1H-1H COSY & TOCSY two- dimensional NMR spectroscopy.
• JoVE. (2024, December 5). 2D NMR: Heteronuclear Single-Quantum Correlation Spectroscopy (HSQC).
• Columbia University. (n.d.). COSY - NMR Core Facility.
• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR.
• Wikipedia. (n.d.). Heteronuclear single quantum coherence spectroscopy.
• Chemistry LibreTexts. (2023, February 11). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy.
• Fiveable. (n.d.). HSQC Definition. Organic Chemistry Key Term.
• Columbia University. (n.d.). HSQC and HMBC - NMR Core Facility.
• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation.
• CEITEC. (n.d.). Measuring methods available and examples of their applications 2D HMBC (Heteronuclear Multiple-Bond Correlation spectroscopy). CF NMR CEITEC.

• YouTube. (2013, February 5). How to interpret a Heteronuclear Multiple Bond Correlation (HMBC) NMR Spectrum. Retrieved January 22, 2026, from [Link]

• Chemistry For Everyone. (2025, August 12). What Is HMBC NMR? [Video]. YouTube. Retrieved January 22, 2026, from [Link]

• Scribd. (n.d.). HMBC Spectroscopy Overview.
• JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D-NMR Spectrum.

• Parker, W. O. (2018). How to Determine the Structure of Organic Molecules by NMR Spectroscopy: Example of DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) in Solution. ResearchGate. Retrieved January 22, 2026, from [Link]

• YouTube. (2020, December 3). 2D NMR spectroscopy for structural elucidation of complex small molecules. Retrieved January 22, 2026, from [Link]

• Nadjeeb's Blog. (2020, February 5). A Step-By-Step Guide to 1D and 2D NMR Interpretation.

• Journal of Chemical Education. (2025, July 9). Development of a Teaching Approach for Structure Elucidation Using 1D and 2D Homonuclear and Heteronuclear NMR Spectra. ACS Publications. Retrieved January 22, 2026, from [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. J Anal Bioanal Techniques, S1:001. Retrieved January 22, 2026, from [Link]

• Chemistry LibreTexts. (2025, January 2). 2D NMR Introduction. Retrieved January 22, 2026, from [Link]

• Advanced Organic Chemistry. (n.d.). Organic Structure Determination Using 2 D Nmr Spectroscopy A Problem Based Approach.

• ResearchGate. (2025, August 8). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Retrieved January 22, 2026, from [Link]

• Chemistry LibreTexts. (2023, February 11). 7.6: Interpreting 2-D NMR Spectra.

• American Chemical Society. (2010, September 15). Use of HSQC, HMBC, and COSY in Sophomore Organic Chemistry Lab. Retrieved January 22, 2026, from [Link]

• Science.gov. (n.d.). cosy hsqc hmbc: Topics.

• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved January 22, 2026, from [Link]

• Nanalysis. (2019, February 25). HSQC – Revealing the direct-bonded proton-carbon instrument.

Sources

• 1. anuchem.weebly.com [anuchem.weebly.com]
• 2. emerypharma.com [emerypharma.com]
• 3. Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column | JEOL [jeol.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 7. nmr.ceitec.cz [nmr.ceitec.cz]
• 8. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 9. Video: 2D NMR: Heteronuclear Single-Quantum Correlation Spectroscopy (HSQC) [jove.com]
• 10. Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science [ncstate.pressbooks.pub]
• 11. Heteronuclear single quantum coherence spectroscopy - Wikipedia [en.wikipedia.org]
• 12. fiveable.me [fiveable.me]
• 13. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 14. nmr.ceitec.cz [nmr.ceitec.cz]
• 15. m.youtube.com [m.youtube.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. youtube.com [youtube.com]
• 19. youtube.com [youtube.com]
• 20. nmr.oxinst.com [nmr.oxinst.com]

A Senior Application Scientist's Guide to the Analytical Determination of Phenoxyacetic Acid Herbicide Intermediates

Introduction: The Analytical Imperative in Herbicide Synthesis

Phenoxyacetic acid herbicides, a cornerstone of modern agriculture for the control of broadleaf weeds, are synthesized through multi-step chemical processes.[1][2] The purity and yield of the final active ingredient are critically dependent on the precise control of reaction intermediates. Consequently, robust and reliable analytical methodologies are paramount for monitoring reaction progress, identifying impurities, and ensuring the quality of the final product. This guide provides a comparative analysis of the principal analytical techniques employed for the characterization of phenoxyacetic acid herbicide intermediates, offering researchers, scientists, and process chemists a comprehensive resource for selecting and implementing the most appropriate methods for their specific needs.

The analysis of these intermediates is often challenged by their structural similarity, the complexity of the reaction matrix, and the need for trace-level detection of potential byproducts.[1][3] This necessitates a deep understanding of the analytical techniques available and the rationale behind their application. We will delve into the theoretical underpinnings and practical considerations of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Capillary Electrophoresis (CE), supported by experimental data and detailed protocols.

Comparative Analysis of Key Analytical Methodologies

The choice of an analytical technique for phenoxyacetic acid herbicide intermediates is governed by a multitude of factors including the analyte's volatility and polarity, the required sensitivity and selectivity, and the sample matrix. This section will compare and contrast the most prevalent chromatographic and electrophoretic methods.

Gas Chromatography (GC): The Workhorse for Volatile Intermediates

Gas chromatography has historically been a dominant technique for the analysis of phenoxyacetic acids and their derivatives.[4] However, due to the low volatility of the acidic forms of these compounds, a derivatization step is typically required to convert them into more volatile esters, most commonly methyl esters.[4] This derivatization adds a layer of complexity and potential for sample loss or incomplete reaction, which must be carefully controlled and validated.

Causality in Experimental Choices for GC Analysis:

• Derivatization: The carboxylic acid functional group of phenoxyacetic acids makes them unsuitable for direct GC analysis. Esterification, often with diazomethane or by forming methyl esters through other reactions, is essential to increase volatility and improve chromatographic peak shape.[4]

• Detector Selection: The choice of detector is critical for achieving the desired sensitivity and selectivity.

  • Electron Capture Detector (ECD): Highly sensitive to the halogenated nature of many phenoxyacetic acid herbicides and their intermediates, making it a common choice.[4]

  • Mass Spectrometry (MS): Offers unparalleled selectivity and structural confirmation, making GC-MS the gold standard for identification and quantification, especially in complex matrices.[5][6] Selected Ion Monitoring (SIM) mode in GC-MS can significantly enhance sensitivity for target analytes.[5]

Workflow for GC Analysis:

Caption: Workflow for the GC analysis of phenoxyacetic acid herbicide intermediates.

High-Performance Liquid Chromatography (HPLC): Versatility for a Broader Range of Intermediates

High-Performance Liquid Chromatography (HPLC) has emerged as a powerful and versatile alternative to GC for the analysis of phenoxyacetic acid herbicide intermediates. A key advantage of HPLC is its ability to directly analyze the acidic forms of these compounds without the need for derivatization, simplifying sample preparation and reducing potential sources of error.[7]

Causality in Experimental Choices for HPLC Analysis:

• Mobile Phase Selection: A reversed-phase HPLC setup is typically employed, with a C18 column being the most common stationary phase.[8][9] The mobile phase usually consists of an acidified aqueous solution and an organic modifier like acetonitrile or methanol. The acidic modifier (e.g., formic acid or acetic acid) is crucial for suppressing the ionization of the carboxylic acid group, leading to better retention and peak shape.[3]

• Detector Selection:

  • UV-Vis Detector: While less sensitive than MS, a UV-Vis detector can be effective for monitoring reactions where the intermediates have a strong chromophore and are present at sufficient concentrations.[10] The detection wavelength is typically set at the maximum absorbance of the analyte, for instance, around 228 nm or 283 nm for 2,4-D.[7][11]

  • Mass Spectrometry (MS/MS): The coupling of HPLC with tandem mass spectrometry (LC-MS/MS) provides exceptional sensitivity and selectivity, making it the method of choice for trace-level analysis and for complex matrices.[3][9][12][13] The use of Multiple Reaction Monitoring (MRM) in a triple quadrupole mass spectrometer allows for highly specific and sensitive quantification.[9]

Workflow for HPLC Analysis:

Caption: Workflow for the HPLC analysis of phenoxyacetic acid herbicide intermediates.

Capillary Electrophoresis (CE): High-Resolution Separations

Capillary Electrophoresis (CE) is a high-resolution separation technique that offers an alternative to chromatography for the analysis of charged species like phenoxyacetic acid intermediates.[14][15] Separation in CE is based on the differential migration of analytes in an electric field within a narrow capillary filled with a background electrolyte.[16]

Causality in Experimental Choices for CE Analysis:

• Background Electrolyte (BGE): The composition and pH of the BGE are critical for achieving separation. For acidic analytes like phenoxyacetic acids, a basic BGE is often used to ensure they are deprotonated and carry a negative charge.

• Use of Additives: To enhance selectivity and resolve structurally similar intermediates, additives such as cyclodextrins can be incorporated into the BGE.[17] Cyclodextrins can form inclusion complexes with the analytes, leading to differences in their electrophoretic mobility.

Workflow for Capillary Electrophoresis Analysis:

Caption: Workflow for the Capillary Electrophoresis analysis of phenoxyacetic acid herbicide intermediates.

Quantitative Performance Comparison

The selection of an analytical method is heavily influenced by its quantitative performance characteristics. The following table summarizes typical performance data for the discussed techniques based on literature values.

Parameter	GC-MS	HPLC-UV	HPLC-MS/MS	Capillary Electrophoresis
Limit of Detection (LOD)	0.01 - 10 ng/mL[5]	0.1 - 1 µg/mL	0.00008 - 0.05 ng/mL[3][12]	1 - 1.5 µg/mL
Limit of Quantification (LOQ)	0.05 - 25 ng/mL	0.5 - 5 µg/mL	0.01 - 0.1 ng/mL[7]	5 - 10 µg/mL
Linearity (R²)	> 0.99	> 0.99	> 0.999[7]	> 0.99
Recovery (%)	80 - 110%	90 - 105%	71 - 118%[3]	75 - 105%
Sample Preparation Complexity	High (derivatization required)	Low to Medium	Low to Medium	Low
Analysis Time	Medium to Long	Short to Medium	Short	Short
Selectivity	High	Medium	Very High	High

Detailed Experimental Protocols

To provide a practical framework, this section outlines representative experimental protocols for the analysis of 2,4-Dichlorophenoxyacetic acid (2,4-D) and its intermediates using GC-MS and HPLC-MS/MS.

Protocol 1: GC-MS Analysis of 2,4-D Intermediates

1. Sample Preparation and Extraction: a. Accurately weigh 1 g of the reaction mixture into a glass vial. b. Add 10 mL of a suitable organic solvent (e.g., ethyl acetate). c. Acidify the sample to pH < 2 with sulfuric acid. d. Vortex for 1 minute and then sonicate for 15 minutes. e. Centrifuge at 4000 rpm for 10 minutes. f. Transfer the organic layer to a clean vial. g. Repeat the extraction twice more and combine the organic extracts. h. Evaporate the combined extracts to dryness under a gentle stream of nitrogen.

2. Derivatization (Methylation): a. Reconstitute the dried extract in 1 mL of methanol. b. Add a freshly prepared solution of diazomethane dropwise until a persistent yellow color is observed. (Caution: Diazomethane is highly toxic and explosive. Handle with extreme care in a fume hood). c. Allow the reaction to proceed for 10 minutes at room temperature. d. Quench the excess diazomethane by adding a few drops of acetic acid. e. Evaporate the solvent to approximately 0.5 mL.

3. GC-MS Analysis:

• GC System: Agilent 7890B or equivalent.
• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).
• Inlet Temperature: 250°C.
• Oven Program: Initial temperature 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.
• Carrier Gas: Helium at a constant flow of 1 mL/min.
• Injection Volume: 1 µL (splitless).
• MS System: Agilent 5977B or equivalent.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Acquisition Mode: Full scan (m/z 50-500) for identification and SIM for quantification.

Protocol 2: HPLC-MS/MS Analysis of 2,4-D Intermediates

1. Sample Preparation and Extraction: a. Accurately weigh 0.1 g of the reaction mixture into a centrifuge tube. b. Add 5 mL of acetonitrile/water (80:20, v/v) containing 0.1% formic acid. c. Vortex for 2 minutes and sonicate for 10 minutes. d. Centrifuge at 10000 rpm for 5 minutes. e. Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial.

2. HPLC-MS/MS Analysis:

• HPLC System: Waters ACQUITY UPLC I-Class or equivalent.
• Column: Waters ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm particle size).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: 10% B to 90% B over 8 minutes, hold for 2 minutes, then return to initial conditions.
• Flow Rate: 0.4 mL/min.
• Column Temperature: 40°C.
• Injection Volume: 5 µL.
• MS System: Waters Xevo TQ-S micro or equivalent.
• Ionization Mode: Electrospray Ionization (ESI) in negative mode.
• Capillary Voltage: 2.5 kV.
• Source Temperature: 150°C.
• Desolvation Temperature: 400°C.
• Desolvation Gas Flow: 800 L/hr.
• Cone Gas Flow: 50 L/hr.
• Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific transitions for each analyte and intermediate must be optimized.

Conclusion and Recommendations

The selection of an analytical method for phenoxyacetic acid herbicide intermediates is a critical decision that directly impacts process understanding and product quality.

• For routine process monitoring where high sensitivity is not paramount and the intermediates are volatile or can be easily derivatized, GC-MS remains a robust and reliable option. Its high resolving power and extensive libraries make it excellent for identification.

• For methods requiring high throughput, minimal sample preparation, and the analysis of a wide range of polar and non-polar intermediates, HPLC, particularly when coupled with tandem mass spectrometry, is the superior choice. The enhanced sensitivity and selectivity of LC-MS/MS make it indispensable for trace impurity analysis and for complex sample matrices.[9][13]

• Capillary Electrophoresis offers a high-efficiency separation alternative, particularly for charged intermediates, and can be a valuable complementary technique for method validation or for resolving challenging separations.

Ultimately, the optimal analytical strategy may involve a combination of these techniques to provide a comprehensive understanding of the chemical process. It is imperative that any chosen method is thoroughly validated for its intended purpose, ensuring accuracy, precision, and reliability in the data generated.

References

• GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst. Journal of Analytical Toxicology. [Link]

• A review of pretreatment and analytical methods for phenoxyacetic acid herbicides in food. Journal of Chromatography A. [Link]

• Analysis of Phenoxyacetic Acid Herbicides as Biomarkers in Human Urine Using Liquid chromatography/triple Quadrupole Mass Spectrometry. Rapid Communications in Mass Spectrometry. [Link]

• Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. International Journal of Environmental Research and Public Health. [Link]

• Analysis of 2,4-D and its ozonation intermediates by high performance liquid chromatography. IEEE Xplore. [Link]

• Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS. eConference.io. [Link]

• Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. US EPA. [Link]

• Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS. Agilent. [Link]

• HPLC Methods for analysis of 2,4-D. HELIX Chromatography. [Link]

• A simple HPLC method for the determination of 2, 4 - dinitrophenyl derivatives of glyphosate and aminomethylphosphonic acid appli. SFU Summit. [Link]

• SPECTROMETRIC DETERMINATIONS OF SELECTED HERBICIDES IN MODELLED AQUEOUS SOLUTIONS. University of SS. Cyril and Methodius in Trnava. [Link]

• Direct analysis of herbicides by paper spray ionization mass spectrometry. RSC Publishing. [Link]

• A quick and inexpensive method to determine 2,4-dichlorophenoxyacetic acid residues in water samples by HPLC. DESWATER. [Link]

• Separation of Phenoxy Acid Herbicides by Capillary Electrophoresis Using a Mixture of Hexakis(2,3-di-O-methyl)- and Sulfopropylether-a-cyclodextrins. Semantic Scholar. [Link]

• QUANTITATIVE DETERMINATION OF 2,4-D IN PESTICIDES MONOSAN HERBI AND DMA-6. Goce Delcev University of Stip. [Link]

• Analytical Methods to Analyze Pesticides and Herbicides. ResearchGate. [Link]

• Analytical Methods to Analyze Pesticides and Herbicides. ResearchGate. [Link]

• Pesticide Analysis Guide. Restek. [Link]

• Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. ScienceDirect. [Link]

• Determination of Acid herbicides in Liquids by GCMS. ALS Environmental. [Link]

• Capillary Electrophoresis - Protocol and Tutorial - Learn in 15 mins. YouTube. [Link]

• Capillary Electrophoresis for Drug Analysis. Clarke's Analysis of Drugs and Poisons. [Link]

Sources

• 1. A review of pretreatment and analytical methods for phenoxyacetic acid herbicides in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. helixchrom.com [helixchrom.com]
• 3. Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 7. deswater.com [deswater.com]
• 8. unitedchem.com [unitedchem.com]
• 9. archivedproceedings.econference.io [archivedproceedings.econference.io]
• 10. sszp.eu [sszp.eu]
• 11. Analysis of 2,4-D and its ozonation intermediates by high performance liquid chromatography | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 12. Analysis of phenoxyacetic acid herbicides as biomarkers in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade - PMC [pmc.ncbi.nlm.nih.gov]
• 15. analyticaltoxicology.com [analyticaltoxicology.com]
• 16. youtube.com [youtube.com]
• 17. semanticscholar.org [semanticscholar.org]

A Senior Application Scientist's Guide to In Vitro ACCase Inhibition Assays for Aryloxyphenoxypropionates

Introduction: The Critical Role of ACCase in Herbicide Development

Acetyl-CoA Carboxylase (ACCase) is a biotin-dependent enzyme that plays a pivotal role in fatty acid biosynthesis.[1] It catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-CoA, the committed step in the formation of fatty acids.[1][2][3] These fatty acids are essential building blocks for cell membranes, energy storage, and signaling molecules. In the realm of agriculture, the plastid-located ACCase in grasses has become a prime target for a major class of herbicides known as the aryloxyphenoxypropionates (APPs), or "fops".[2][4]

APPs, which include well-known compounds like haloxyfop, quizalofop, and fluazifop, are highly effective post-emergence graminicides.[4][5] Their selectivity arises from structural differences between the ACCase enzymes of susceptible grasses and tolerant broadleaf crops.[4][6] The development of resistance in weed populations and the continuous need for novel, effective herbicides necessitate robust, reliable, and efficient screening methods. The in vitro ACCase inhibition assay is the gold standard for this purpose, allowing researchers to quantify the potency of inhibitors directly at the enzymatic level.

This guide provides a comprehensive overview of the in vitro ACCase inhibition assay, focusing on a non-radioactive, spectrophotometric method. It is designed for researchers in herbicide discovery and development, offering not just a protocol, but the underlying principles and comparative insights to ensure experimental success and data integrity.

Part 1: The Molecular Interaction - How APPs Inhibit ACCase

The herbicidal activity of APPs stems from their ability to specifically inhibit the eukaryotic form of ACCase found in most grass species.[4] The enzyme consists of two main catalytic domains: the biotin carboxylase (BC) domain and the carboxyltransferase (CT) domain.[1][3] The overall reaction occurs in two steps:

• Biotin Carboxylation: The BC domain catalyzes the ATP-dependent carboxylation of a biotin prosthetic group.[1]

• Carboxyl Transfer: The CT domain transfers the activated carboxyl group from biotin to acetyl-CoA, forming malonyl-CoA.[1][3]

Aryloxyphenoxypropionates act as potent, reversible inhibitors by targeting the CT domain.[7][8] They bind to the active site, competitively preventing acetyl-CoA from binding and thereby halting the production of malonyl-CoA. This blockade of fatty acid synthesis ultimately leads to the breakdown of cell membrane integrity and plant death in susceptible species.[2][5]

Caption: Mechanism of ACCase inhibition by aryloxyphenoxypropionates.

Part 2: Assay Principles - A Spectrophotometric Approach

While traditional ACCase assays relied on the incorporation of radiolabeled ¹⁴C-bicarbonate, this method is time-consuming and involves hazardous materials.[9][10] A more modern, continuous spectrophotometric assay offers a safer and higher-throughput alternative.[9][10] This guide focuses on a coupled-enzyme assay that measures ACCase activity by monitoring the consumption of NADH or NADPH, which can be detected by a decrease in absorbance at 340 nm.[11]

The system works as follows:

• ACCase Reaction: The target enzyme, ACCase, carboxylates acetyl-CoA to produce malonyl-CoA.

• Coupling Reactions: The product, malonyl-CoA, is then used by a series of coupling enzymes. In one common setup, pyruvate kinase (PK) and lactate dehydrogenase (LDH) are used. The ADP produced by the ACCase reaction is used by PK to convert phosphoenolpyruvate (PEP) to pyruvate. LDH then reduces pyruvate to lactate, oxidizing NADH to NAD⁺ in the process.[11]

• Detection: The rate of NADH oxidation is directly proportional to the rate of the ACCase reaction. This is measured as a decrease in absorbance at 340 nm.[11] When an inhibitor like an APP is present, the rate of NADH consumption decreases.

Part 3: The In Vitro ACCase Inhibition Assay - A Validated Protocol

This protocol is designed to be a self-validating system through the rigorous use of controls.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the in vitro ACCase inhibition assay.

Materials and Reagents

• ACCase Enzyme: Commercially available partially purified ACCase from wheat germ or other grass sources.

• Assay Buffer: e.g., 100 mM HEPES or MOPS, pH 7.5-8.0.

• Substrates: Acetyl-CoA, ATP, Potassium Bicarbonate (KHCO₃).

• Cofactors: Magnesium Chloride (MgCl₂), Dithiothreitol (DTT).

• Coupling Enzymes & Substrates: Pyruvate Kinase (PK), Lactate Dehydrogenase (LDH), Phosphoenolpyruvate (PEP), NADH.

• Inhibitors: Aryloxyphenoxypropionate herbicides (e.g., Haloxyfop, Quizalofop-P-ethyl, Fluazifop-P-butyl) dissolved in DMSO.

• Apparatus: UV-Vis spectrophotometer or microplate reader capable of kinetic measurements at 340 nm, 96-well UV-transparent plates.

Step-by-Step Methodology

1. Preparation of Reagents:

• Scientist's Note: Prepare all solutions fresh on the day of the experiment. Keep enzymes and heat-labile reagents (ATP, NADH, PEP, Acetyl-CoA) on ice at all times to prevent degradation.

• Assay Buffer: 100 mM HEPES (pH 7.5), 5 mM MgCl₂, 2 mM DTT.

• Substrate/Coupling Mix: Prepare a concentrated stock in assay buffer containing ATP, PEP, KHCO₃, NADH, PK, and LDH. The final concentrations in the well should be optimized, but typical ranges are: 2-5 mM ATP, 2-5 mM PEP, 10-20 mM KHCO₃, 0.2-0.4 mM NADH, ~5-10 units/mL PK, ~5-10 units/mL LDH.

• Inhibitor Dilutions: Perform a serial dilution of your APP herbicides in DMSO. Then, make a further dilution into the assay buffer. This intermediate step is crucial to prevent DMSO from exceeding 1% in the final reaction volume, which can affect enzyme activity.

2. Assay Plate Setup (96-well format):

• Scientist's Note: A robust assay requires multiple controls to ensure the results are valid.

• Test Wells: Add 2 µL of diluted APP inhibitor.

• Negative Control (0% Inhibition): Add 2 µL of the buffer/DMSO solution without any inhibitor. This represents the maximum enzyme activity.

• Positive Control (100% Inhibition): Add 2 µL of a known, potent ACCase inhibitor at a saturating concentration. This defines the baseline of full inhibition.

• Background Control (No ACCase): Add assay buffer instead of the ACCase enzyme solution in a few wells. This allows you to subtract any background rate of NADH degradation not related to ACCase activity.

3. Reaction Initiation and Measurement:

• Add the Substrate/Coupling Mix to all wells.

• Add the ACCase enzyme solution to all wells except the Background Control.

• Finally, to initiate the reaction, add the Acetyl-CoA solution to all wells.

• Immediately place the plate in the spectrophotometer pre-set to the reaction temperature (e.g., 30°C) and begin kinetic reading at 340 nm for 15-30 minutes, taking readings every 30-60 seconds.

Part 4: Data Analysis and Comparative Performance

1. Calculating Enzyme Activity: The rate of reaction is the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min). Correct the rates of the test and control wells by subtracting the rate of the background control.

2. Calculating Percent Inhibition: Use the following formula for each inhibitor concentration: % Inhibition = 100 * (1 - (Rate of Test Well / Rate of Negative Control))

3. Determining IC₅₀ Values: The IC₅₀ is the concentration of an inhibitor required to reduce enzyme activity by 50%. Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism, R). The IC₅₀ value is a direct measure of the inhibitor's potency.

Comparative Data: Potency of Common APPs

The table below presents example IC₅₀ data derived from an in vitro assay, demonstrating how to compare the potency of different aryloxyphenoxypropionate herbicides against wheat germ ACCase. Lower IC₅₀ values indicate higher potency.

Herbicide	Chemical Class	Example IC₅₀ (nM)	Relative Potency
Haloxyfop	Aryloxyphenoxypropionate	85	High
Quizalofop	Aryloxyphenoxypropionate	120	High
Fluazifop	Aryloxyphenoxypropionate	250	Moderate
Control (Non-APP)	e.g., Sethoxydim (CHD)	65	(Reference)

Note: Data are illustrative. Actual IC₅₀ values can vary based on enzyme source, purity, and specific assay conditions.

Part 5: Alternative Methodologies

While the coupled spectrophotometric assay is highly effective, it's important to be aware of other methods.

• ¹⁴C-Radiometric Assay: The traditional method measures the incorporation of H¹⁴CO₃⁻ into the acid-stable product, malonyl-CoA.[9] It is highly sensitive and direct but requires specialized handling and disposal of radioactive materials.

• HPLC-Based Assays: These methods directly measure the formation of malonyl-CoA from acetyl-CoA by separating the compounds via High-Performance Liquid Chromatography.[12][13] This approach is precise but has lower throughput than plate-based assays.

• Malachite Green Assay: This colorimetric method detects the inorganic phosphate (Pi) released from the hydrolysis of ATP during the ACCase reaction.[14] It offers a non-radioactive endpoint assay alternative.

The choice of assay depends on the specific research question, available equipment, and desired throughput. For high-throughput screening and herbicide discovery, the coupled spectrophotometric assay provides an optimal balance of speed, safety, and reliability.

References

• Nikolau, B. J., et al. (2011). A spectrophotometric assay for measuring acetyl-coenzyme A carboxylase. Analytical Biochemistry. [Link]

• Walker, K. A., et al. (1988). Herbicidal Aryloxyphenoxypropionate Inhibitors of Acetyl-CoA Carboxylase. Biochemical Journal. [Link]

• Ahonsi, M. O., et al. (2018). Toxic Mechanisms of Aryloxyphenoxypropionates in Target and Non-target Organisms. Toxicology Research. [Link]

• Owen, M., & Yu, Q. (2011). ACCase-Inhibiting Herbicide-Resistant Avena spp. Populations from the Western Australian Grain Belt. Weed Science. [Link]

• University of California, Agriculture and Natural Resources. (n.d.). Acetyl CoA Carboxylase (ACCase) Inhibitors. Herbicide Symptoms. [Link]

• Takano, H. K., et al. (2020). ACCase-inhibiting herbicides: mechanism of action, resistance evolution and stewardship. Scientia Agricola. [Link]

• iGEM Foundation. (2012). Enzyme Activity Assay for Acetyl-CoA Carboxylase (Acc). iGEM 2012. [Link]

• Profacgen. (n.d.). Acetyl-CoA Carboxylase (ACC) Assay Kit. Profacgen. [Link]

• Kroeger, T. S., et al. (2011). A spectrophotometric assay for measuring acetyl-coenzyme A carboxylase. ResearchGate. [Link]

• Zhang, H., et al. (2022). Purification of Native Acetyl CoA Carboxylase From Mammalian Cells. Bio-protocol. [Link]

• Gornicki, P. (2011). Spectrophotometric assay of acetyl-CoA carboxylase activity in permeabilized C. glutamicum cells. ResearchGate. [Link]

• Sim, H., et al. (2022). Assessing Acetyl-Coenzyme A Carboxylase Activity and Inhibition in Caenorhabditis elegans Using a Partially Purified Protein Extract. Analytical Chemistry. [Link]

• Cheng, D., et al. (2007). Expression, purification, and characterization of human acetyl-CoA carboxylase 2. Protein Expression and Purification. [Link]

• Zhang, H., et al. (2022). Purification of Native Acetyl CoA Carboxylase From Mammalian Cells. Semantic Scholar. [Link]

• Blanchard, J. S. (2013). A Capillary Electrophoretic Assay for Acetyl CoA Carboxylase. PMC. [Link]

• Nandula, V. K., et al. (2021). Detecting the effect of ACCase-targeting herbicides on ACCase activity utilizing a malachite green colorimetric functional assay. Weed Science. [Link]

• Harwood, J. L. (2007). Expression, purification, and characterization of human acetyl-CoA carboxylase 2. ResearchGate. [Link]

• Tong, S. (2008). Non-radioactive assay for acetyl-coa carboxylase activity. ResearchGate. [Link]

• Kuang, Y., et al. (2007). A Colorimetric Assay Method to Measure Acetyl-CoA Synthetase Activity. PMC. [Link]

• E-mail, J. S. (2016). A Simple and Direct Assay for Monitoring Fatty Acid Synthase Activity and Product-Specificity by High-Resolution Mass Spectrometry. PMC. [Link]

• Zhang, H., et al. (2022). Purification of Native Acetyl CoA Carboxylase From Mammalian Cells. ResearchGate. [Link]

• Blanchard, J. S. (2024). Insights into the methodology of acetyl-CoA carboxylase inhibition. PubMed. [Link]

• Liu, B., et al. (2022). Full article: Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Brownsey, R. W., & Denton, R. M. (2002). Inhibition of Acetyl-CoA Carboxylase Isoforms by Pyridoxal Phosphate. ResearchGate. [Link]

• Schmoll, D., et al. (2011). Identification and Synthesis of Novel Inhibitors of Acetyl-CoA Carboxylase with in Vitro and in Vivo Efficacy on Fat Oxidation. Journal of Medicinal Chemistry. [Link]

• Barba, M., et al. (2024). Degradation dynamics of fluazifop, quizalofop, and haloxyfop in carrot... ResearchGate. [Link]

• Shimadzu Corporation. (n.d.). Analysis of Phenoxyproprionic Type Herbicides using LC-MS. Shimadzu Application Data Sheet No. 047. [Link]

• CN102027929B - Herbicidal composition containing haloxyfop-R-methyl and quizalofop-p-ethyl and application thereof - Google Patents. (2013).

• Food and Agriculture Organization of the United Nations. (2009). Haloxyfop 431. FAO. [Link]

Sources

• 1. Purification of Native Acetyl CoA Carboxylase From Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. file.sdiarticle3.com [file.sdiarticle3.com]
• 3. Insights into the methodology of acetyl-CoA carboxylase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Acetyl CoA Carboxylase (ACCase) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 6. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. A spectrophotometric assay for measuring acetyl-coenzyme A carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Acetyl-CoA Carboxylase (ACC) Assay Kit - Profacgen [profacgen.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Expression, purification, and characterization of human acetyl-CoA carboxylase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Detecting the effect of ACCase-targeting herbicides on ACCase activity utilizing a malachite green colorimetric functional assay | Weed Science | Cambridge Core [cambridge.org]

A Comparative Guide to the Bioactivity of Phenoxyacetic Acids Derived from Different Phenols

Introduction: The Versatile Scaffold of Phenoxyacetic Acid

Phenoxyacetic acid, a seemingly simple molecule comprising a phenyl ring linked to an acetic acid moiety via an ether bond, represents a remarkably versatile scaffold in the realms of medicinal chemistry and agricultural science.[1] This core structure's inherent tunability, allowing for precise modifications of its physicochemical and pharmacological properties, has led to the development of a diverse array of biologically active compounds.[1] These derivatives have found applications as pharmaceuticals, including anti-inflammatory drugs, antibacterial agents, and anticancer therapies, as well as potent herbicides.[2][3]

This guide provides an in-depth, objective comparison of the bioactivity of phenoxyacetic acids derived from different phenols, supported by experimental data. We will explore how substitutions on the phenolic ring dictate the biological effects of these compounds, offering insights for researchers, scientists, and drug development professionals.

Herbicidal Activity: Mimicking Plant Hormones for Weed Control

Phenoxyacetic acid derivatives were among the first selective herbicides developed, revolutionizing agriculture by targeting broadleaf weeds in monocotyledonous crops.[4][5] Their mechanism of action involves mimicking the natural plant growth hormone, indole-3-acetic acid (IAA), leading to uncontrolled growth and eventual death of susceptible plants.[4][6][7]

The herbicidal efficacy of phenoxyacetic acids is profoundly influenced by the nature and position of substituents on the phenyl ring.

Chlorinated Phenoxyacetic Acids: The Classic Auxin Herbicides

The introduction of chlorine atoms to the phenyl ring significantly enhances herbicidal activity. Compounds like 2,4-dichlorophenoxyacetic acid (2,4-D), 4-chloro-2-methylphenoxyacetic acid (MCPA), and 2,4,5-trichlorophenoxyacetic acid (2,4,5-T) are well-known examples.[4]

Studies have shown that the position and number of chlorine substituents are critical for activity. For instance, disubstituted derivatives like 2,4-D often exhibit higher cytotoxicity to plant cells compared to the parent phenoxyacetic acid.[8] The increased polarity of compounds like 2,3-dichlorophenoxyacetic acid also correlates with their biological activity.[8]

Phenoxyacetic Acids from Natural Phenols: A Greener Approach?

Researchers have explored the synthesis of phenoxyacetic acids from naturally occurring phenols like eugenol and guaiacol as a potential source of new herbicides.[6][7] Bioassays have shown that at a concentration of 3 mmol L-1, both eugenoxyacetic acid and guaiacoxyacetic acid exhibit phytotoxic and cytotoxic activities against Lactuca sativa (lettuce) and Sorghum bicolor (sorghum).[6][7] Notably, the toxic effect of eugenoxyacetic acid was more pronounced in the dicotyledonous L. sativa, similar to the commercial herbicide 2,4-D, suggesting a degree of selectivity.[6][7]

Antimicrobial Activity: A Broad Spectrum of Inhibition

The phenoxyacetic acid scaffold is a common feature in various medicinal agents with antibacterial and antifungal properties.[2][3] The antimicrobial efficacy is highly dependent on the substituents on the phenyl ring.

Structure-Activity Relationship in Antimicrobial Phenoxyacetic Acids

• Halogenation: The presence of halogen atoms, such as chlorine or bromine, on the phenyl ring can enhance antimicrobial activity. For example, 2-(4-chloro-3,5-dimethylphenoxy)acetic acid has been screened for its activity against various bacterial and fungal strains.[2] Similarly, p-bromophenoxyacetic acid has demonstrated potent antimicrobial activity against a range of bacteria and fungi, with its bromo group appearing to confer resistance to these microorganisms.[9]

• Azo Groups: The introduction of an azo group (-N=N-) can also impart significant antimicrobial properties. For instance, 4-(2-methyl-phenylazo)-phenoxyacetic acid exhibited better antimicrobial activity against Streptococcus pyogenes than the standard septonex.[2]

• Hydrazide Derivatives: Modification of the carboxylic acid group to a hydrazide and subsequent derivatization can lead to potent antimicrobial agents. N-(2-(4-chlorophenoxy) acetyl)-2,3,4,5-tetrafluorobenzohydrazide was found to be an effective antimicrobial drug candidate, with the tetrafluoro substitution playing a key role in its activity.[2]

Table 1: Comparative Antimicrobial Activity of Phenoxyacetic Acid Derivatives

Compound	Test Organism	Activity	Reference
4-(2-methyl-phenylazo)-phenoxyacetic acid	S. pyogenes	20mm zone of inhibition	[2]
2-(3,5-dimethoxyphenoxy)-N-(4-(prrrolidin-1-yl)benzylidene)acetohydrazide	E. coli	21mm zone of inhibition	[2]
p-bromophenoxyacetic acid	Bacillus subtilis, E. coli, Candida albicans	Potent inhibition (larger zone than gentamicin)	[9]

Anticancer Activity: Targeting Proliferation and Inducing Apoptosis

Phenoxyacetic acid derivatives have emerged as a promising class of compounds with antiproliferative and cytotoxic activities against various cancer cell lines.[2][10][11]

Key Structural Features for Anticancer Efficacy

The substitution pattern on the phenyl ring is a critical determinant of anticancer activity.

• Chlorinated Derivatives: 4-chlorophenoxyacetic acid has demonstrated high cytotoxic activity against breast cancer cells, with an IC50 value of 0.194±0.09 µg/ml, which is comparable to the standard drug cisplatin (0.236±0.07µg/ml).[2] Another derivative, 2-(4-chlorophenoxy)-5-(4-chlorophenyl) pentatonic acid, showed significant antiproliferative activity with an IC50 of 4.8±0.35µM.[2]

• Brominated Derivatives: 1-(4-bromophenyl)-4-(phenoxy)acetylthiosemicarbazide exhibited activity against melanoma and prostate cancer cell lines with IC50 values of 104.86 µM and 145.39 µM, respectively.[2]

• Phenoxyacetamide Derivatives: Novel semi-synthetic phenoxyacetamide derivatives have shown promising cytotoxic activity against liver cancer (HepG2) cell lines, with IC50 values lower than the standard drug 5-fluorouracil.[12]

Table 2: Comparative Anticancer Activity (IC50) of Phenoxyacetic Acid Derivatives

Compound	Cancer Cell Line	IC50 Value	Reference
4-chlorophenoxyacetic acid	Breast Cancer	0.194±0.09 µg/ml	[2]
2-(4-chlorophenoxy)-5-(4-chlorophenyl) pentatonic acid	Colorectal Cancer	4.8±0.35 µM	[2]
1-(4-bromophenyl)-4-(phenoxy)acetylthiosemicarbazide	Melanoma (G-361)	104.86 µM	[2]
1-(4-bromophenyl)-4-(phenoxy)acetylthiosemicarbazide	Prostate (LNCaP)	145.39 µM	[2]
Phenoxyacetamide Derivative I	Liver Cancer (HepG2)	1.43 µM	[12]

Anti-inflammatory and Other Medicinal Activities

The phenoxyacetic acid moiety is a core component of several commercially available non-steroidal anti-inflammatory drugs (NSAIDs), such as Tiaprofenic acid and Aceclofenac.[2][3] This highlights the potential of this scaffold in developing new anti-inflammatory agents.

Recent studies have also explored phenoxyacetic acid derivatives as:

• Selective COX-2 Inhibitors: Certain derivatives have shown potent and selective inhibition of the COX-2 enzyme, a key target in inflammation, with IC50 values comparable to celecoxib.[13]

• Anticonvulsant Agents: Some phenoxyacetic acid derivatives have demonstrated significant anticonvulsant activity in animal models, outperforming the reference drug valproic acid.[14]

• Free Fatty Acid Receptor 1 (FFA1) Agonists: Phenoxyacetic acid derivatives have been identified as potent agonists of FFA1, a promising target for the treatment of type 2 diabetes due to its role in glucose-stimulated insulin secretion.[1][15]

Experimental Protocols

General Synthesis of Phenoxyacetic Acid Derivatives

A common method for the synthesis of phenoxyacetic acids involves the reaction of a substituted phenol with an α-haloacetic acid (e.g., chloroacetic acid) in the presence of a base.

Step-by-step Methodology:

• Dissolution: Dissolve the desired substituted phenol in a suitable solvent, such as aqueous sodium hydroxide.

• Addition of Halo-acid: Slowly add an aqueous solution of chloroacetic acid to the reaction mixture.

• Reflux: Heat the mixture under reflux for several hours to ensure the completion of the reaction.

• Acidification: After cooling, acidify the reaction mixture with a mineral acid (e.g., hydrochloric acid) to precipitate the phenoxyacetic acid derivative.

• Purification: Collect the precipitate by filtration, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol or water) to obtain the pure product.

In Vitro Antimicrobial Susceptibility Testing (Agar Disc Diffusion Method)

This method is widely used to assess the antimicrobial activity of chemical compounds.

Step-by-step Methodology:

• Culture Preparation: Prepare a standardized inoculum of the test microorganism (e.g., bacteria or fungi).

• Inoculation: Evenly spread the microbial inoculum onto the surface of a sterile agar plate.

• Disc Application: Impregnate sterile filter paper discs with a known concentration of the test compound and place them on the inoculated agar surface.

• Incubation: Incubate the plates under appropriate conditions (temperature and time) for microbial growth.

• Measurement: Measure the diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Visualizing Mechanisms and Workflows

Herbicidal Action of Phenoxyacetic Acids

Caption: Mechanism of auxin-mimicking herbicides.

Workflow for Antimicrobial Screening

Caption: Agar disc diffusion assay workflow.

Conclusion

The phenoxyacetic acid scaffold is a privileged structure in both agricultural and medicinal chemistry.[1] The extensive research into its derivatives has unveiled complex structure-activity relationships that dictate their wide-ranging biological effects. A thorough understanding of how substitutions on the phenolic ring influence bioactivity is crucial for the rational design and development of novel, effective therapeutic agents and crop protection solutions. This guide serves as a foundational resource to assist researchers in this ongoing endeavor.

References

• Jetir.Org. Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Available at: [Link]

• MDPI. Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Available at: [Link]

• JETIR.org. Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives:A Review. Available at: [Link]

• Wikipedia. Phenoxy herbicide. Available at: [Link]

• PubMed. Quantitative structure-activity relationship of phenoxy and benzyloxy acid derivatives as antisickling agents. Available at: [Link]

• PubMed. Synthesis and evaluation of phenoxy acetic acid derivatives as [corrected] anti-mycobacterial agents. Available at: [Link]

• Encyclopedia.pub. Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties. Available at: [Link]

• SciELO. Bioactivity and molecular properties of Phenoxyacetic Acids Derived from Eugenol and Guaiacol compared to the herbicide 2,4-D. Available at: [Link]

• SciELO. Bioactivity and molecular properties of Phenoxyacetic Acids Derived from Eugenol and Guaiacol compared to the herbicide 2,4-D. Available at: [Link]

• Moanta, A., & Radu, S. New Phenoxyacetic Acid Analogues with Antimicrobial Activity. Available at: [Link]

• MDPI. Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. Available at: [Link]

• ResearchGate. New Phenoxyacetic Acid Analogues with Antimicrobial Activity | Request PDF. Available at: [Link]

• ResearchGate. Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Available at: [Link]

• PubMed. Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists. Available at: [Link]

• PubMed Central. Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. Available at: [Link]

• RSC Publishing. Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. Available at: [Link]

• ResearchGate. Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents | Request PDF. Available at: [Link]

• MDPI. In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Available at: [Link]

• PubMed Central. Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. Available at: [Link]

• Tuijin Jishu/Journal of Propulsion Technology. Microbiological Activities Of Para - Bromophenoxy Acetic Acid. Available at: [Link]

• Semantic Scholar. Synthesis and evaluation of in vitro antiviral activity of novel phenoxy acetic acid derivatives. Available at: [Link]

• MDPI. Anticancer Activity of Benzo[a]phenoxazine Compounds Promoting Lysosomal Dysfunction. Available at: [Link]

• CORE. Synthesis, characterization and biological evaluation of some 2-arylbenzoxazole acetic acid derivatives as potential anticancer agents. Available at: [Link]

• NIH. Phenolic acids: Natural versatile molecules with promising therapeutic applications. Available at: [Link]

• MDPI. Tailored Functionalization of Natural Phenols to Improve Biological Activity. Available at: [Link]

• MDPI. Biological Activity of Vegetal Extracts Containing Phenols on Plant Metabolism. Available at: [Link]

• PubMed Central. Bioactive (Poly)phenols, Volatile Compounds from Vegetables, Medicinal and Aromatic Plants. Available at: [Link]

• ResearchGate. Phenol Derivatives and Their Bioactivities: A Comprehensive Review. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jetir.org [jetir.org]
• 3. jetir.org [jetir.org]
• 4. Phenoxy herbicide - Wikipedia [en.wikipedia.org]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. scielo.br [scielo.br]
• 7. scielo.br [scielo.br]
• 8. Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid [mdpi.com]
• 9. propulsiontechjournal.com [propulsiontechjournal.com]
• 10. mdpi.com [mdpi.com]
• 11. files01.core.ac.uk [files01.core.ac.uk]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid

As researchers and drug development professionals, our work inherently involves the responsible management of chemical compounds from synthesis to disposal. This guide provides a detailed protocol for the proper disposal of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined below are grounded in established principles of chemical waste management and draw upon safety data for structurally related compounds.

Immediate Safety and Hazard Assessment

Structurally similar compounds, such as 4-Chloro-2-methylphenoxyacetic acid (MCPA), are known to be harmful if swallowed, cause skin and serious eye damage, are suspected of causing cancer, and are very toxic to aquatic life with long-lasting effects. Another related compound, (2-Ethoxy-4-formyl-phenoxy)-acetic acid, is classified as a skin and eye irritant, may cause respiratory irritation, and is harmful if swallowed[1]. Therefore, it is prudent to handle (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid with the assumption that it possesses similar hazardous properties.

Immediate Actions in Case of Exposure:

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Seek immediate medical attention[2][3].

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. Seek medical attention if irritation persists[2][3].

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[2][4].

• Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately[4].

Personal Protective Equipment (PPE)

When handling (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid for disposal, the following PPE is mandatory to minimize exposure risk:

• Eye and Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and a lab coat. Ensure gloves are properly removed and disposed of after handling.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator with an appropriate cartridge.

• General Hygiene: Always wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Waste Characterization and Segregation

Proper disposal begins with accurate waste characterization. Based on the data from related compounds, waste containing (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid should be treated as hazardous waste .

Key Waste Characteristics:

Characteristic	Anticipated Hazard for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid	Rationale based on Analogous Compounds
Toxicity	Likely toxic if ingested, and a skin/eye irritant. Potential for long-term health effects.	Based on data for MCPA and (2-Ethoxy-4-formyl-phenoxy)-acetic acid[1].
Environmental Hazard	Assumed to be toxic to aquatic life with long-lasting effects.	A common characteristic of chlorinated phenoxyacetic herbicides.
Reactivity	Avoid mixing with strong oxidizing agents.	General precaution for organic acids[2].
Ignitability	Not expected to be a primary hazard, but combustible.	General property of many organic solids.

Waste Segregation Protocol:

• Solid Waste: Collect solid (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, contaminated lab materials (e.g., weighing boats, gloves, paper towels), and spill cleanup materials in a designated, properly labeled hazardous waste container.

• Liquid Waste: Solutions containing this compound should be collected in a separate, compatible liquid hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Aqueous vs. Organic Solutions: If both aqueous and organic solutions are generated, they should be collected in separate waste containers.

Step-by-Step Disposal Procedures

The overarching principle for the disposal of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is that it must be managed by a licensed hazardous waste disposal company. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Step 1: Containerization

• Select a container that is in good condition, free of leaks, and compatible with the chemical. For solid waste, a sealable plastic or glass container is appropriate. For liquid waste, use a container made of a material that will not react with the solvent (e.g., HDPE for many common solvents and aqueous solutions)[5][6].

• The container must be securely closed with a proper lid when not in use[5].

• Ensure the original label is removed or fully obscured if reusing a container, and a new hazardous waste label is affixed[7].

Step 2: Labeling

• All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."

• The label must include the full chemical name: "(2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid."

• List all constituents of the waste, including solvents and their approximate percentages.

• Indicate the primary hazards (e.g., Toxic, Environmental Hazard).

• Include the date of waste accumulation.

Step 3: Storage

• Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

• This area should be under the control of the laboratory personnel, away from general traffic, and have secondary containment to capture any potential leaks.

• Keep incompatible materials segregated. For example, do not store this acidic waste with bases or strong oxidizers[2].

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste[5].

• Provide them with a complete and accurate description of the waste stream.

• Follow all institutional procedures for waste pickup requests.

The decision-making process for the disposal of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid is summarized in the workflow diagram below.

Caption: Disposal workflow for (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

For small spills:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, contain the spill with an absorbent material suitable for chemical spills (e.g., vermiculite or a commercial spill kit).

• Carefully sweep up the solid material or absorb the liquid. Avoid creating dust[8].

• Place the contaminated absorbent material into a designated hazardous waste container.

• Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Report the spill to your laboratory supervisor and EHS department.

For large spills:

• Evacuate the area immediately.

• Alert your institution's EHS or emergency response team.

• Do not attempt to clean up a large spill without specialized training and equipment.

Environmental Considerations and Decontamination

The structural similarity of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid to chlorinated phenoxyacetic herbicides suggests a high potential for aquatic toxicity. Phenoxyacetic acid herbicides can persist in the environment and their degradation products can sometimes be more toxic than the parent compound[9]. This underscores the critical importance of preventing any release into the environment.

Decontamination of Empty Containers:

• Empty containers that held (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid must also be disposed of as hazardous waste.

• If institutional policy allows for the triple-rinsing of containers for disposal as non-hazardous waste, the rinsate must be collected as hazardous waste[10]. Do not pour the rinsate down the drain[10].

Conclusion

The proper disposal of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid requires a cautious and systematic approach. By treating this compound as a hazardous waste, adhering to strict protocols for segregation, labeling, and storage, and engaging with professional hazardous waste disposal services, we can ensure a safe laboratory environment and fulfill our responsibility to protect the environment. Always consult your institution's specific EHS guidelines, as they may have additional requirements.

References

• Indian Ecological Society. (2025). Biodegradation of Phenoxyacetic Acid Herbicides (MCPA AND 2,4-D) by Escherichia Coli: Insights from HPLC Detection. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Chemical/Biological and Decontamination Agent Information | I-WASTE DST. Retrieved from [Link]

• Bibliothèque et Archives Canada. (n.d.). BIOLOGICAL DEGRADATION OF THE PHENOXY ACID HERBICIDE 2,4-DICHLOROPHENOXYACETIC ACID (2,4-D). Retrieved from [Link]

• University of Texas at Austin Environmental Health & Safety. (n.d.). Chemical Waste. Retrieved from [Link]

• National Institutes of Health. (n.d.). Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. Retrieved from [Link]

• MLI Environmental. (2025). How to Properly Dispose of Pool Chemicals. Retrieved from [Link]

• University of Oklahoma Environmental Health and Safety Office. (2025-2026). EHSO Manual: Hazardous Waste. Retrieved from [Link]

• Journal of Agriculture and Food Chemistry. (2025). Enhanced Biodegradation of phenoxyacetic herbicides 2,4-D and 4- chloro-2-methylphenoxyacetic acid by bacterial strains under va.

• Morris County Municipal Utilities Authority. (n.d.). HHW - Pesticides. Retrieved from [Link]

• Technion Israel Institute of Technology. (n.d.). Chemical Waste Management Guide. Retrieved from [Link]

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. uwm.edu [uwm.edu]
• 5. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 6. safety.net.technion.ac.il [safety.net.technion.ac.il]
• 7. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 8. fishersci.com [fishersci.com]
• 9. Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mcmua.com [mcmua.com]

Navigating the Safe Handling of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid: A Guide for Laboratory Professionals

In the landscape of pharmaceutical research and development, the synthesis and application of novel chemical entities are paramount. Among these, compounds like (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid hold potential in various discovery pipelines. However, ensuring the safety of our researchers is the bedrock upon which scientific advancement is built. This guide provides essential, immediate safety and logistical information for handling this compound, moving beyond a simple checklist to instill a deep understanding of the "why" behind each procedural step. Our goal is to empower you with the knowledge to work safely and effectively, making this a trusted resource for your laboratory safety and chemical handling needs.

Hazard Profile: Understanding the Risks

Given these precedents, it is prudent to treat (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid as a hazardous substance with the following potential risks:

• Acute Toxicity (Oral): Harmful if swallowed.

• Skin Corrosion/Irritation: Likely to cause skin irritation.

• Serious Eye Damage/Irritation: High potential for causing serious eye irritation or damage.

• Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

• Long-term Effects: Potential for more severe health effects, including carcinogenicity, should be considered.

This conservative approach ensures that all handling procedures are established with the highest degree of caution.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not a one-size-fits-all approach; it is dictated by the specific tasks being performed and the associated risks of exposure.

Engineering Controls: The Foundation of Safety

Before any discussion of PPE, it is critical to emphasize the role of engineering controls. All work with (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, especially when handling the solid powder or creating solutions, must be conducted in a certified chemical fume hood. This minimizes the risk of inhalation and protects others in the laboratory.

A Multi-Layered Approach to Personal Protection

1. Hand Protection: Choosing the Right Gloves

The choice of gloves is critical to prevent dermal exposure. Given the chemical's structure as a chlorinated aromatic acid, nitrile or neoprene gloves are recommended.[3] Nitrile gloves offer good resistance to a variety of chemicals, including some chlorinated solvents and weak acids.[4][5] Neoprene gloves provide excellent protection against acids and alkalis.[3][6] For extended work or when handling larger quantities, consider double-gloving to provide an additional layer of protection. It is imperative to inspect gloves for any signs of degradation or perforation before and during use. Contaminated gloves should be disposed of immediately following proper procedures.[1]

Chemical-Resistant Glove Selection Guide

Glove Material	Protection Against (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid (Inferred)	Considerations
Nitrile	Good resistance to weak acids and some chlorinated compounds.[3][4][5]	A good general-purpose choice for many laboratory applications. Ensure adequate thickness for the task.
Neoprene	Excellent resistance to acids and alkalis.[3][6]	A robust option for prolonged handling or when there is a higher risk of splashes.
Butyl Rubber	High resistance to corrosive acids.[3][6]	Recommended for handling concentrated solutions or during spill cleanup. May offer less dexterity.
Latex	Not Recommended. Can degrade with exposure to organic solvents and may cause allergic reactions.[3][6]	Avoid using latex gloves when handling this compound.

2. Eye and Face Protection: A Non-Negotiable

Given the high potential for serious eye damage, appropriate eye and face protection is mandatory.[2]

• Safety Glasses with Side Shields: The minimum requirement for any work in a laboratory.

• Chemical Splash Goggles: Must be worn when there is any risk of splashing, such as when transferring solutions or during purification steps.

• Face Shield: Should be worn in conjunction with chemical splash goggles when handling larger volumes or during procedures with a significant splash potential.

3. Protective Clothing: Shielding Your Body

A standard laboratory coat should always be worn and kept fully buttoned. For procedures with a higher risk of contamination, consider the use of a chemically resistant apron or coveralls.[7] Footwear should fully enclose the feet; open-toed shoes are never acceptable in a laboratory setting.

4. Respiratory Protection: When Engineering Controls Are Not Enough

Under normal operating conditions within a fume hood, respiratory protection should not be necessary. However, in the event of a large spill or a failure of engineering controls, a respirator may be required. A NIOSH-approved respirator with cartridges appropriate for organic vapors and acid gases should be available. All personnel who may need to use a respirator must be properly fit-tested and trained in its use.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid will minimize the risk of exposure and ensure the integrity of your research.

Pre-Operational Checklist

• Review the Safety Information: Before beginning any work, review this guide and any other available safety information.

• Ensure Engineering Controls are Functional: Verify that the chemical fume hood is operating correctly.

• Assemble All Necessary PPE: Have all required gloves, eye protection, and protective clothing readily available.

• Locate Emergency Equipment: Know the location of the nearest safety shower, eyewash station, and fire extinguisher.

• Prepare a Waste Container: Have a designated, clearly labeled hazardous waste container ready for all solid and liquid waste generated.

Handling Procedures

• Weighing the Solid:

  • Perform all weighing operations within the fume hood.

  • Use a disposable weighing boat to prevent contamination of balances.

  • Handle the solid with care to avoid generating dust.

• Preparing Solutions:

  • Slowly add the solid to the solvent to avoid splashing.

  • Keep the container covered as much as possible during dissolution.

• Running Reactions and Work-up:

  • Conduct all reactions in a fume hood.

  • Use appropriate glassware and ensure all connections are secure.

  • During work-up procedures involving extractions, vent the separatory funnel frequently and away from your face.

Post-Operational Procedures

• Decontamination:

  • Wipe down all surfaces in the fume hood that may have come into contact with the chemical using an appropriate decontaminating solution.

  • Thoroughly wash all glassware.

• Waste Disposal:

  • Dispose of all solid and liquid waste in the designated hazardous waste container.

  • Dispose of all contaminated disposable items, such as gloves and weighing boats, in the solid hazardous waste container.

• Personal Hygiene:

  • Remove protective clothing and gloves carefully to avoid contaminating your skin.

  • Wash your hands thoroughly with soap and water after completing your work and before leaving the laboratory.

Disposal Plan: Responsible Management of Chemical Waste

The disposal of (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid and its associated waste must be handled with the utmost care to protect both human health and the environment. As a chlorinated organic compound, it is considered hazardous waste.[8]

Waste Segregation and Labeling

• Solid Waste: All solid waste, including unused compound, contaminated weighing boats, gloves, and paper towels, should be placed in a clearly labeled, sealed container for solid hazardous waste.

• Liquid Waste: All liquid waste, including reaction mixtures, extraction solvents, and rinsates, should be collected in a designated, labeled container for chlorinated organic waste.

• Aqueous Waste: Aqueous solutions containing this compound should also be treated as hazardous waste and collected in a separate, labeled container. Do not dispose of this chemical down the drain. [9]

Disposal Pathway

All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office. Follow all institutional guidelines for the packaging, labeling, and pickup of hazardous waste. The primary method for the disposal of chlorinated organic residues is typically high-temperature incineration by a licensed hazardous waste disposal facility.[8]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and informed response is crucial.

In Case of Personal Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[2]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]

• Inhalation: Move the affected person to fresh air. If they are not breathing, administer artificial respiration. Seek medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.[2]

In Case of a Spill

• Small Spill (Contained within the fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material such as vermiculite or sand.

  • Collect the absorbent material in a sealed container for hazardous waste disposal.

  • Decontaminate the area with an appropriate cleaning solution.

• Large Spill (Outside of the fume hood):

  • Evacuate the immediate area and alert others.

  • Contact your institution's EHS or emergency response team immediately.

  • Do not attempt to clean up a large spill without proper training and equipment.

Visualizing the PPE Selection Process

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

Caption: PPE selection workflow for handling (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid.

By adhering to these guidelines, researchers can confidently and safely work with (2-Chloro-6-ethoxy-4-formylphenoxy)acetic acid, ensuring both personal safety and the integrity of their scientific endeavors. This proactive approach to safety is not a barrier to innovation but rather the foundation upon which groundbreaking discoveries are made.

References

• Process for Disposal of Chlorinated Organic Residues.
• Chemical-Resistant Gloves Guide: Materials, Ratings & Use Cases - eSafety Supplies.
• OSHA Glove Selection Chart - Environmental Health and Safety.
• Chemical Resistant Gloves: A Guide for Industrial Employers - Blog - Solus Group.
• Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart.
• Material Guide For Chemical and Liquid Resistant Gloves - Enviro Safety Products.
• EQUIPMENT - Great Plains Center for Agricultural Health.
• SAFETY DATA SHEET - Sigma-Aldrich.
• SAFETY DATA SHEET - Fisher Scientific.
• Guidance Manual for Disposal of Chlorinated Water - Vita-D-Chlor.
• DRAIN DISPOSAL OF CHEMICALS - Yale Environmental Health & Safety.
• SAFETY DATA SHEET - CymitQuimica.
• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use - Oregon OSHA.
• Personal Protective Equipment for Working With Pesticides - MU Extension.

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. solusgrp.com [solusgrp.com]
• 4. gloves.com [gloves.com]
• 5. envirosafetyproducts.com [envirosafetyproducts.com]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 8. tandfonline.com [tandfonline.com]
• 9. ehs.yale.edu [ehs.yale.edu]